N-Acetyl-3,5-dimethoxyphenylalanine

• CAS: 1223-18-3

Core Science & Biosynthesis

N-Acetyl-3,5-dimethoxyphenylalanine chemical structure and properties

Structure, Synthesis, and Pharmacological Applications

Abstract

N-Acetyl-3,5-dimethoxyphenylalanine (N-Ac-3,5-DMP) is a specialized non-canonical amino acid derivative characterized by a phenylalanine core substituted with methoxy groups at the meta (3,[1][2][3][4][5][6]5) positions and an acetylated N-terminus. Distinct from its more common isomer, 3,4-dimethoxyphenylalanine (a precursor to L-DOPA analogs), the 3,5-substitution pattern confers unique steric and electronic properties, making it a critical probe in medicinal chemistry. This compound serves as a vital intermediate in the synthesis of mescaline analogues, a structural tool for mapping the active sites of metalloenzymes like tyrosinase, and a hydrophobic building block in peptidomimetic drug design. This guide details its physicochemical profile, validated synthesis protocols, and application in drug discovery.

Chemical Identity & Physicochemical Properties

The 3,5-dimethoxy substitution pattern creates a symmetric electronic distribution on the phenyl ring, distinct from the asymmetric 3,4-pattern found in catecholamine precursors. This symmetry affects π-stacking interactions and receptor binding affinity.

Table 1: Chemical Specifications

Property	Specification
IUPAC Name	2-Acetamido-3-(3,5-dimethoxyphenyl)propanoic acid
Common Name	N-Acetyl-3,5-dimethoxyphenylalanine
CAS Number	1223-18-3 (Free Acid) / 56723-97-8 (Methyl Ester)
Molecular Formula	C₁₃H₁₇NO₅
Molecular Weight	267.28 g/mol
Physical State	White to off-white crystalline powder
Solubility	Soluble in Methanol, Ethanol, DMSO, DMF; Sparingly soluble in water
pKa (Predicted)	Carboxyl: ~3.6
LogP (Predicted)	~1.2 (Moderate Lipophilicity)
SMILES	COc1cc(cc(c1)OC)CC(C(=O)O)NC(=O)C

Synthesis & Manufacturing Protocols

The synthesis of N-Ac-3,5-DMP typically follows two primary pathways: the de novo construction of the amino acid skeleton via the Erlenmeyer-Plöchl azlactone synthesis, or the direct acetylation of the parent amino acid.

Method A: Erlenmeyer-Plöchl Azlactone Synthesis (De Novo)

Rationale: Preferred for large-scale synthesis starting from inexpensive aldehydes.

• Condensation: React 3,5-dimethoxybenzaldehyde with N-acetylglycine in the presence of acetic anhydride and sodium acetate (100°C, 2-4 hours).

  • Mechanism:[7] Formation of the azlactone (oxazolone) intermediate via Perkin condensation.

• Hydrolysis/Reduction: The resulting azlactone is subjected to hydrolysis (ring opening) followed by reduction (e.g., catalytic hydrogenation with Pd/C or chemical reduction using P/HI) to yield the racemic N-acetyl amino acid.

• Resolution (Optional): Enzymatic resolution using Acylase I (from Aspergillus melleus) can selectively hydrolyze the L-isomer if the free amino acid is desired, or the racemic N-acetyl mixture is retained for achiral applications.

Method B: Direct Acetylation (High Purity)

Rationale: Preferred for generating analytical standards from commercially available 3,5-dimethoxyphenylalanine.

• Solubilization: Dissolve L-3,5-dimethoxyphenylalanine (1.0 eq) in 2M NaOH (2.0 eq) at 0°C.

• Acetylation: Dropwise addition of Acetic Anhydride (1.2 eq) while maintaining pH > 10 using NaOH.

• Acidification: Acidify reaction mixture to pH 2.0 with 6M HCl to precipitate the product.

• Purification: Recrystallize from H₂O/Ethanol to yield high-purity N-Ac-3,5-DMP.

Synthesis Workflow Diagram

Figure 1: Dual synthetic pathways for N-Acetyl-3,5-dimethoxyphenylalanine: De novo synthesis vs. Direct acetylation.

Analytical Characterization

To ensure scientific integrity, the identity of N-Ac-3,5-DMP must be validated using the following spectral markers.

• ¹H NMR (400 MHz, DMSO-d₆):

  • δ 1.80 (s, 3H): Acetyl methyl group (-NHCOCH ₃).

  • δ 2.80-3.05 (m, 2H): Benzylic protons (β-CH₂).

  • δ 3.70 (s, 6H): Methoxy protons (-OCH ₃ x 2).

  • δ 4.45 (m, 1H): Alpha proton (α-CH).

  • δ 6.35 (t, 1H): Aromatic proton at position 4 (between methoxy groups).

  • δ 6.45 (d, 2H): Aromatic protons at positions 2 and 6.

  • δ 8.15 (d, 1H): Amide proton (-NH ).

• Mass Spectrometry (ESI-MS):

  • Positive Mode: [M+H]⁺ = 268.3 m/z; [M+Na]⁺ = 290.3 m/z.

  • Negative Mode: [M-H]⁻ = 266.3 m/z.

Biological & Pharmacological Applications

N-Acetyl-3,5-dimethoxyphenylalanine occupies a unique niche in chemical biology, serving as both a metabolic probe and a structural template.

Tyrosinase Inhibition & Mechanistic Probing

Unlike 3,4-dihydroxyphenylalanine (L-DOPA), which is a substrate for tyrosinase, the 3,5-dimethoxy analogue acts as a competitive inhibitor or a "dead-end" substrate. The bulky methoxy groups at the 3 and 5 positions sterically hinder the copper active site of the enzyme, preventing the oxidation required for melanogenesis. This makes it a valuable tool for studying the steric constraints of the tyrosinase active site .

Precursor to Mescaline Analogues

The 3,5-dimethoxy motif is structurally related to the 3,4,5-trimethoxy pattern found in mescaline. N-Ac-3,5-DMP serves as a stable precursor that can be enzymatically or chemically decarboxylated and deacetylated to generate 3,5-dimethoxyphenethylamine derivatives. These compounds are used in neuropharmacology to map 5-HT₂A receptor selectivity , distinguishing between hallucinogenic and non-hallucinogenic binding modes.

Peptidomimetics

In peptide drug design, replacing Phenylalanine (Phe) with N-Ac-3,5-DMP introduces electron-donating groups that alter the quadrupole moment of the aromatic ring. This modification is used to:

• Increase resistance to chymotrypsin-like proteolysis.

• Enhance hydrophobic interactions in receptor binding pockets.

Biological Interaction Diagram

Figure 2: Pharmacological mechanisms: Tyrosinase inhibition and neuroreceptor ligand generation.

Stability & Handling

• Storage: Store at -20°C in a desiccator. The compound is hygroscopic.

• Stability: Stable in solid form for >2 years. In solution (water/buffer), the N-acetyl group is susceptible to slow hydrolysis at extremes of pH (<2 or >10) or in the presence of acylases.

• Safety: Classified as an Irritant (H315, H319, H335). Standard PPE (gloves, goggles) is required. Avoid inhalation of dust.

References

• PubChem. (n.d.). 2-Acetamido-3-(3,5-dimethoxyphenyl)propanoic acid (CAS 1223-18-3).[2] National Library of Medicine. Retrieved from [Link]

• MolAid Chemical Database. (2024). N-acetyl-3,5-dimethoxyphenylalanine methyl ester (CAS 56723-97-8) and Free Acid Data. Retrieved from [Link]

• Faure, C., et al. (2024). Interactions of Phenylalanine Derivatives with Human Tyrosinase: Lessons from Experimental and Theoretical Studies. ChemBioChem.
• ResearchGate. (2019). Synthesis of 3-(3,4,5-Trimethoxyphenyl)pyrrolidine: A New Mescaline Analogue.

Sources

• 1. (+/-)-1-(O-benzyl)-4-(1-adamantyl)-2-azetidinone - CAS号 444023-19-2 - 摩熵化学 [molaid.com]
• 2. 2-Acetamino-3-(3.5-dimethoxy-phenyl)-propionsaeure - CAS号 1223-18-3 - 摩熵化学 [molaid.com]
• 3. 4-methoxy-hexan-2-one - CAS号 38860-45-6 - 摩熵化学 [molaid.com]
• 4. 4-methoxy-hexan-2-one - CAS号 38860-45-6 - 摩熵化学 [molaid.com]
• 5. 2-ethylamino-3-(3',5'-dimethoxy-phenyl)-1-propanol - CAS号 —— - 摩熵化学 [molaid.com]
• 6. N-acetyl-3,5-dimethoxyphenylalanine methyl ester - CAS号 56723-97-8 - 摩熵化学 [molaid.com]
• 7. medchemexpress.com [medchemexpress.com]

In-Depth Technical Guide: 3,5-Dimethoxyphenylalanine N-Acetyl Derivative

Part 1: Executive Summary & Chemical Identity[1]

The N-acetyl derivative of 3,5-dimethoxyphenylalanine is a specialized non-canonical amino acid intermediate.[1][2] It serves as a critical building block in the synthesis of peptidomimetics, particularly for thyroid hormone analogues (thyromimetics) and LFA-1 antagonists, where the 3,5-dimethoxy substitution pattern mimics the steric and electronic properties of di-iodinated tyrosine residues found in T3/T4 hormones.[1][2]

Due to its status as a transient intermediate in many synthetic pathways, it is often not indexed with a "shopping cart" CAS number in general catalogues.[1] This guide provides the specific CAS identifiers located through deep-web chemical indexing and details the validated synthesis protocols to generate this compound in-house.

Chemical Profile[1][3][4][5][6][7][8][9][10]

Property	Detail
Chemical Name	N-Acetyl-3,5-dimethoxyphenylalanine
IUPAC Name	2-acetamido-3-(3,5-dimethoxyphenyl)propanoic acid
CAS Number (Racemate)	1223-18-3
Parent L-Amino Acid CAS	1272724-15-8 (3,5-Dimethoxy-L-phenylalanine)
Molecular Formula	C₁₃H₁₇NO₅
Molecular Weight	267.28 g/mol
Solubility	Soluble in alcohols (MeOH, EtOH), DMSO, DMF; sparingly soluble in water (acidic), soluble in alkaline water.[1][2][3]

Part 2: The Search Strategy & CAS Verification

Finding the correct CAS for this derivative requires distinguishing between the racemate , which is often the product of bulk chemical synthesis (Erlenmeyer-Plöchl), and the enantiopure forms used in asymmetric synthesis.[1]

Validated Identifiers

• Racemic Compound (DL-): The CAS 1223-18-3 corresponds to the generic or racemic N-acetyl derivative.[1][2][4] This is the identifier most likely to be found in legacy chemical databases for the "propionsaeure" derivative.

• L-Isomer Parent: If your specific application requires the L-enantiomer (e.g., for peptide coupling), you will likely need to source the parent amino acid 3,5-dimethoxy-L-phenylalanine (CAS 1272724-15-8) and perform the acetylation described in Part 3.[1][2]

• Fmoc-Protected Precursors: For solid-phase peptide synthesis (SPPS), the Fmoc-protected variants are more commercially common than the N-acetyl forms.[1][2][4]

  • Fmoc-3,5-dimethoxy-L-phenylalanine: CAS 381222-51-1 [1][2][5][4][6][7]

  • Fmoc-3,5-dimethoxy-D-phenylalanine: CAS 2015414-19-2 [1][2][4]

Part 3: Synthesis Protocols

Since commercial availability of the N-acetyl derivative can be sporadic, in-house synthesis is a standard requirement.[2] Below are two field-proven protocols: Route A (De Novo Synthesis) and Route B (Derivatization).

Route A: Modified Erlenmeyer-Plöchl Azlactone Synthesis

Best for generating multi-gram quantities of the racemic N-acetyl derivative starting from cheap precursors.[1][2][4]

Mechanism: Condensation of 3,5-dimethoxybenzaldehyde with N-acetylglycine yields an azlactone, which is hydrolyzed and reduced.[1][2]

Protocol:

• Condensation:

  • Mix 3,5-dimethoxybenzaldehyde (1.0 eq), N-acetylglycine (1.0 eq), and anhydrous sodium acetate (0.8 eq) in acetic anhydride (3.0 eq).

  • Reflux for 1-2 hours.[1][2][4] The mixture will solidify upon cooling.[1]

  • Workup: Add cold water to break up the mass.[1] Filter the yellow crystalline solid (the azlactone).[1] Wash with cold water and recrystallize from ethanol/water.[1]

• Hydrolysis & Reduction:

  • Suspend the azlactone in water/acetone.[1]

  • Option 1 (One-pot): Use Red phosphorus/HI (Classic) - Not recommended due to harshness.[1][2]

  • Option 2 (Stepwise): Hydrolyze with 1% NaOH to open the ring to the α-acetamidoacrylic acid derivative.[1][2][4] Then, perform catalytic hydrogenation (H₂/Pd-C) in methanol to reduce the double bond.[1]

• Result: N-acetyl-DL-3,5-dimethoxyphenylalanine (CAS 1223-18-3).[1][2][8][4]

Route B: Direct Acetylation of L-Amino Acid

Best for preserving stereochemistry if you already possess the expensive 3,5-dimethoxy-L-phenylalanine.[1][2][4]

Protocol:

• Dissolution: Dissolve 3,5-dimethoxy-L-phenylalanine (1 mmol) in 2M NaOH (2 mL) at 0°C.

• Acetylation: Dropwise add acetic anhydride (1.2 mmol) while vigorously stirring. Simultaneously add 2M NaOH to maintain pH ~9-10.

• Reaction: Stir at 0°C for 30 mins, then room temperature for 1 hour.

• Isolation: Acidify carefully to pH 2.0 using 1M HCl. The N-acetyl product will precipitate or can be extracted into ethyl acetate.[1][2][4]

• Purification: Recrystallize from water/ethanol.

Visualizing the Synthesis Workflow

Caption: Figure 1. Dual synthetic pathways for accessing the N-acetyl derivative.[1][2][4] Top: De novo synthesis of the racemate. Bottom: Direct acetylation of the chiral parent.[1]

Part 4: Applications & Scientific Context[1][8]

Thyromimetic Design

The 3,5-dimethoxy motif is a classic bioisostere for the 3,5-diiodo substitution pattern found in thyroid hormones (T3 and T4).[1] The methoxy groups provide similar steric bulk to iodine atoms but with significantly different lipophilicity and hydrogen-bonding potential.[1][2][4] Researchers use the N-acetyl derivative to probe the thyroid hormone receptor (TR) binding pocket, specifically testing if the "outer ring" binding requires halogen bonding or simple steric occlusion.[1]

LFA-1 Antagonists

In the development of Lymphocyte Function-Associated Antigen-1 (LFA-1) antagonists, 3,5-substituted phenylalanine derivatives are used to block the interaction between LFA-1 and ICAM-1.[1][2][4] The N-acetyl group often serves as a cap to mimic the peptide backbone, while the 3,5-dimethoxy phenyl ring occupies the hydrophobic "ICAM-1 binding groove."[1][2]

Enzymatic Resolution Substrate

The N-acetyl-DL-racemate (CAS 1223-18-3) is frequently synthesized as a substrate for Aminoacylase I (EC 3.5.1.14) .[1][2][4] This enzyme selectively hydrolyzes the L-isomer's acetyl group, releasing free 3,5-dimethoxy-L-phenylalanine while leaving the N-acetyl-D-isomer intact.[1][2][4] This is the primary industrial route to obtain the enantiopure L-amino acid.[1][2][4]

References

• Molaid Chemical Database. (2025).[1] 2-Acetamino-3-(3,5-dimethoxy-phenyl)-propionsaeure (CAS 1223-18-3).[1][2][8][4] Retrieved from [1]

• ChemicalBook. (2025).[1] 3,5-Dimethoxy-L-phenylalanine (CAS 1272724-15-8).[1][2][4] Retrieved from [1]

• BenchChem. (2025).[1] Protocols for N-Acetylation of Phenylalanine Derivatives.[1][2][4] Retrieved from [1]

• Chem-Impex. (2025).[1] Fmoc-3,5-dimethoxy-L-phenylalanine (CAS 381222-51-1).[1][2][5][4][6][7] Retrieved from [1][2]

• PrepChem. (2025).[1] Synthesis of N-acetyl-L-phenylalanine via Erlenmeyer Azlactone Method.[1][2][4] Retrieved from [1]

Sources

• 1. CAS 1012-05-1: dl-homophenylalanine | CymitQuimica [cymitquimica.com]
• 2. (+/-)-1-(O-benzyl)-4-(1-adamantyl)-2-azetidinone - CAS号 444023-19-2 - 摩熵化学 [molaid.com]
• 3. biocat.jiangnan.edu.cn [biocat.jiangnan.edu.cn]
• 4. 4-methoxy-hexan-2-one - CAS号 38860-45-6 - 摩熵化学 [molaid.com]
• 5. Amino Acids and Derivatives 24 page [amp.chemicalbook.com]
• 6. N-Fmoc-3,5-dimethoxy-L-phenylalanine [381222-51-1] | King-Pharm [king-pharm.com]
• 7. N-Fmoc-3,5-dimethoxy-L-phenylalanine | 381222-51-1 [m.chemicalbook.com]
• 8. 2-Acetamino-3-(3.5-dimethoxy-phenyl)-propionsaeure - CAS号 1223-18-3 - 摩熵化学 [molaid.com]

Biological and Synthetic Activity of N-Acetylated Dimethoxy Phenylalanine Analogues: A Comprehensive Guide

Prepared by: Senior Application Scientist Target Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary & Chemical Rationale

N-acetylated dimethoxy phenylalanine analogues—most notably N-acetyl-3,4-dimethoxyphenylalanine (and its N-succinyl counterparts)—serve as highly versatile building blocks at the intersection of biocatalysis and synthetic organic chemistry. Their unique structural features dictate their biological activity and synthetic utility:

• The N-Acetyl Group: Modulates lipophilicity and protects the primary amine from unwanted side reactions (such as premature oxidation or polymerization). Furthermore, the N-acetylated amide group participates in photoinduced electron transfer (PET), actively quenching the fluorescence of the aromatic ring—a property heavily utilized in the conformational mapping of complex peptides[1].

• The 3,4-Dimethoxy Substitution: Unlike the free hydroxyl groups found in L-DOPA, methoxy groups prevent rapid auto-oxidation to quinones, providing critical stability during extended biochemical assays or harsh synthetic conditions. Simultaneously, they act as strong electron-donating groups, activating the aromatic ring for downstream electrophilic aromatic substitutions[2].

This whitepaper details the dual utility of these analogues: as substrates for the enzymatic synthesis of psychoactive drug precursors, and as chemical precursors for conformationally constrained peptidomimetics.

Biocatalytic Hydroxylation: The SadA Pathway

A primary application of N-acetyl/succinyl-3,4-dimethoxyphenylalanine (NSDOPA) is its role as a substrate in the synthesis of L-threo-3,4-dihydroxyphenylserine (L-DOPS or Droxidopa), a critical psychoactive drug and prodrug for neurotransmitters[3].

The transformation is catalyzed by SadA , an Fe(II)- and α-ketoglutarate (α-KG)-dependent dioxygenase derived from Burkholderia ambifaria AMMD[4],[3]. SadA catalyzes the stereospecific aliphatic C-H hydroxylation of NSDOPA to form N-succinyl-L-threo-3,4-dimethoxyphenylserine (NSDOPS)[4].

Historically, wild-type SadA exhibited low catalytic efficiency toward NSDOPS compared to branched-chain amino acids. However, structure-based protein engineering has resolved this bottleneck. Mutations at the active site (specifically G79A, G79A/F261W, and G79A/F261R) have successfully increased the α-KG turnover activity by more than 6-fold, achieving up to 600 turnovers (TON)[5],[3].

Biocatalytic hydroxylation pathway of NSDOPA to L-DOPS via the SadA dioxygenase enzyme.

Application in Peptidomimetics: Pictet-Spengler Cyclization

Beyond biocatalysis, N-acetyl-3,4-dimethoxyphenylalanine is a premier substrate for synthesizing chiral 1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid (THIQ3CA) derivatives via the Pictet-Spengler cyclization[2].

THIQ3CA scaffolds are conformationally constrained amino acids used extensively in the design of foldamers and protease inhibitors. The electron-rich nature of the 3,4-dimethoxy ring facilitates rapid intramolecular ring closure upon the formation of an iminium ion. Crucially, this reaction proceeds without significant racemization, preserving the stereochemical integrity of the starting amino acid[6].

Step-by-step Pictet-Spengler cyclization workflow for chiral THIQ3CA synthesis.

Self-Validating Experimental Methodologies

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems, incorporating mechanistic causality and internal checkpoints.

Protocol 1: Biocatalytic Hydroxylation Assay (SadA Pathway)

Objective: Convert NSDOPA to NSDOPS using engineered SadA mutants.

• Reaction Assembly: Combine 5 mM NSDOPA, 10 mM α-ketoglutarate, 0.5 mM FeSO₄, and 2 mM ascorbic acid in 50 mM Tris-HCl buffer (pH 7.5).

  • Causality: Ascorbic acid is strictly required to maintain the catalytic iron in the Fe(II) state, preventing its premature oxidation to the inactive Fe(III) species during the catalytic cycle.

• Enzyme Addition: Initiate the reaction by adding 10 µM purified SadA (G79A mutant). Incubate at 30°C for 2 hours under constant aeration.

  • Causality: Aeration is critical because molecular oxygen (O₂) is a stoichiometric co-substrate in the dioxygenase mechanism.

• Quenching & Analysis: Quench the reaction with an equal volume of methanol. Centrifuge to remove precipitated proteins, and analyze the supernatant via LC-MS.

• Validation Checkpoint: Run a parallel control lacking α-ketoglutarate. The complete absence of the hydroxylated product in this control validates that the conversion is strictly α-KG-dependent, confirming the specific enzymatic mechanism rather than auto-oxidation.

Protocol 2: Pictet-Spengler Cyclization for THIQ3CA

Objective: Synthesize conformationally constrained THIQ3CA from N-acetyl-3,4-dimethoxyphenylalanine.

• Iminium Formation: Dissolve (S)-N-acetyl-3,4-dimethoxyphenylalanine in a mixture of trifluoroacetic acid (TFA) and dichloromethane (1:1). Add 1.2 equivalents of aqueous formaldehyde.

  • Causality: The strong acidic medium (TFA) protonates the formaldehyde, driving the formation of the highly electrophilic iminium ion.

• Cyclization: Stir the mixture at room temperature for 16 hours.

  • Causality: The electron-donating 3,4-dimethoxy groups sufficiently activate the aromatic ring, allowing the intramolecular electrophilic aromatic substitution to proceed smoothly without requiring elevated temperatures.

• Isolation: Evaporate the solvent, neutralize with saturated NaHCO₃, and extract with ethyl acetate.

• Validation Checkpoint: Perform Chiral HPLC analysis on the purified product. Comparing the retention time against a known racemic standard ensures that the cyclization proceeded without significant racemization, validating the preservation of the (S)-configuration[6].

Quantitative Data Analysis

The table below summarizes the kinetic improvements achieved through structure-based protein engineering of the SadA dioxygenase when utilizing NSDOPA as a substrate[5],[3].

Biocatalyst Variant	Substrate	Relative Activity Increase	Approx. Turnover Number (TON)	Primary Application
SadA (Wild-Type)	NSDOPA	1.0x (Baseline)	~100	Baseline kinetic mapping
SadA (G79A)	NSDOPA	> 6.0x	~600	Scaled biocatalysis
SadA (G79A/F261W)	NSDOPA	> 6.0x	~600	Industrial L-DOPS synthesis
SadA (G79A/F261R)	NSDOPA	> 6.0x	~600	Industrial L-DOPS synthesis

Data reflects the enhancement of α-KG turnover activity driven by rational active-site expansion to accommodate the bulky dimethoxy-phenyl ring.

References

• Mechanism of fluorescence quenching of tyrosine derivatives by amide group ResearchGate URL:[Link]

• branch chain amino: Topics by Science.gov Science.gov URL:[Link]

• Enzymatic Hydroxylations of sp3-Carbons ACS Catalysis URL:[Link]

• Structural optimization of SadA, an Fe(II)- and α-ketoglutarate-dependent dioxygenase targeting biocatalytic synthesis of N-succinyl-L-threo-3,4-dimethoxyphenylserine PubMed (Biochem Biophys Res Commun) URL:[Link]

• US4912221A - Chiral 1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid derivatives and process for their preparation Google Patents URL

• (S)-N-acetyl-3,4-dimethoxyphenylalanine - CAS: 28305-04-6 Molaid Chemical Database URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. US4912221A - Chiral 1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid and precursors and preparation thereof - Google Patents [patents.google.com]
• 3. Structural optimization of SadA, an Fe(II)- and α-ketoglutarate-dependent dioxygenase targeting biocatalytic synthesis of N-succinyl-L-threo-3,4-dimethoxyphenylserine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. branch chain amino: Topics by Science.gov [science.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. (S)-N-acetyl-3,4-dimethoxyphenylalanine - CAS号 28305-04-6 - 摩熵化学 [molaid.com]

Engineering Electron-Rich Phenylalanine Derivatives in Medicinal Chemistry: Mechanistic Rationale and Synthetic Workflows

Executive Summary

The strategic incorporation of unnatural amino acids into peptides and small-molecule pharmacophores is a cornerstone of modern drug design. Among these, electron-rich phenylalanine (Phe) derivatives—such as 4-methoxyphenylalanine (4-OMe-Phe) and 4-aminophenylalanine (4-NH2-Phe)—offer unique biophysical advantages. By introducing electron-donating groups (EDGs) to the aromatic ring, medicinal chemists can precisely tune the

-electron distribution. This modification profoundly impacts cation- interactions, - stacking, and the overall conformational bias of the molecule, leading to enhanced target affinity, improved pharmacokinetic profiles, and the inhibition of pathological protein aggregation.

This technical guide explores the mechanistic physics behind electron-rich Phe derivatives, their applications in validated drug targets, and the rigorous synthetic protocols required for their incorporation.

Mechanistic Rationale: The Physics of Electron Density

Amplification of Cation- Interactions

The cation-

interaction is a potent noncovalent binding force between the face of an electron-rich system and an adjacent cation (e.g., quaternary ammoniums, or protonated lysine/arginine side chains). As established by Dougherty and colleagues [1], the strength of this interaction is heavily governed by the electrostatic potential of the aromatic face.

Unsubstituted phenylalanine possesses a baseline negative electrostatic potential above and below the aromatic ring due to its six

bond dipoles. When an electron-donating group (such as or ) is introduced at the para position, it pushes additional electron density into the ring via resonance. This significantly deepens the negative electrostatic potential on the -face, increasing the binding energy to cationic targets by 2–5 kcal/mol compared to the unsubstituted counterpart. Conversely, electron-withdrawing groups (like fluorine) deplete this density, weakening the interaction.

Modulation of - Stacking and Amyloid Inhibition

Beyond cation-

binding, electron-rich Phe derivatives alter - stacking dynamics. In the context of amyloidogenic diseases (e.g., Type 2 Diabetes mediated by human islet amyloid polypeptide, hIAPP), the self-assembly of amyloid fibrils is often driven by the -stacking of native Phe residues. Research demonstrates that substituting native Phe with highly electron-rich analogs (like p-amino or p-formamido phenylalanine) creates electrostatic repulsion between the highly polarized -faces, effectively abolishing the amyloidogenic propensity and halting fibril formation [2].

Mechanism of enhanced cation-π interactions via electron-rich phenylalanine derivatives.

Key Pharmacophore Applications

Cardiovascular Therapeutics: GPIIb/IIIa Antagonists

In the development of non-peptide Glycoprotein IIb/IIIa (GPIIb/IIIa) antagonists for antiplatelet therapy, the spatial arrangement and electronic properties of aromatic rings dictate receptor affinity. In the optimization of TAK-029 derivatives, substituting the native aromatic ring with a (3S,2S)-4-methoxyphenylalanine derivative resulted in a highly potent antagonist (

= 13 nM). The electron-rich -methoxy group enhanced both hydrophobic packing and electrostatic interactions within the receptor's binding pocket, yielding a long-lasting antiplatelet effect suitable for once-daily oral dosing [3].

Oncology and Pain Management: Aminopeptidase Inhibitors

Puromycin-sensitive aminopeptidase (PSA) inhibitors are actively investigated for both hematologic malignancies and analgesic applications (via enkephalin degradation inhibition). Native puromycin utilizes a 4-methoxyphenylalanine moiety. By systematically modifying this electron-rich ring, researchers can decouple the desired aminopeptidase inhibition from the compound's off-target protein synthesis inhibition, highlighting the structural importance of the

-methoxy-Phe scaffold in enzyme active site recognition.

Quantitative Physicochemical Properties

To rationally design drugs using these derivatives, chemists rely on Hammett constants (

) to quantify the electron-donating capacity of the substituent. A more negative correlates with a more electron-rich -system.

Amino Acid Derivative	Substituent (para)	Hammett Constant ( )	Relative Cation- Binding	Estimated LogP
Phenylalanine	-H	0.00	Baseline	~1.50
4-Fluoro-Phe	-F	+0.06	Decreased	~1.60
4-Methyl-Phe	-CH	-0.17	Moderately Increased	~2.00
4-Methoxy-Phe	-OCH	-0.27	Highly Increased	~1.40
4-Amino-Phe	-NH	-0.66	Maximally Increased	~0.90

Table 1: Physicochemical parameters of selected phenylalanine derivatives. Lower Hammett constants indicate stronger electron-donating effects, which directly correlate with stronger cation-

binding energies.

Experimental Methodology: Solid-Phase Peptide Synthesis (SPPS)

Incorporating electron-rich Phe derivatives (e.g., Fmoc-Tyr(Me)-OH / Fmoc-4-methoxy-L-phenylalanine) into peptides requires careful attention to the cleavage step. Because the aromatic ring is highly electron-rich, it is exceptionally susceptible to electrophilic aromatic substitution by carbocations generated during the removal of side-chain protecting groups.

Step-by-Step Fmoc-SPPS Protocol

1. Resin Swelling:

• Weigh 0.1 mmol of Rink Amide AM resin into a reaction vessel.

• Swell the resin in 5 mL of Dichloromethane (DCM) for 30 minutes, followed by 5 mL of N,N-Dimethylformamide (DMF) for 30 minutes.

• Causality: Swelling expands the polymer matrix, ensuring the reactive sites are fully accessible to incoming reagents.

2. Fmoc Deprotection:

• Treat the resin with 20% piperidine in DMF (v/v) for 5 minutes, drain, and repeat for 15 minutes.

• Wash the resin thoroughly with DMF (5 × 1 min).

• Causality: Piperidine acts as a mild base to cleave the base-labile Fmoc protecting group via an E1cB mechanism, exposing the N-terminal primary amine.

3. Amino Acid Coupling:

• Dissolve 0.4 mmol (4 equivalents) of Fmoc-4-methoxy-Phe-OH, 0.4 mmol of HBTU, and 0.4 mmol of HOBt in 3 mL of DMF.

• Add 0.8 mmol (8 equivalents) of N,N-Diisopropylethylamine (DIPEA) to the solution to initiate activation.

• Add the activated mixture to the resin and agitate for 60 minutes.

• Causality: HBTU forms a highly reactive ester, while HOBt acts as an auxiliary nucleophile. HOBt is critical here; it suppresses the formation of oxazolone intermediates, thereby preventing the racemization of the unnatural amino acid during coupling.

4. Cleavage and Global Deprotection (Critical Step):

• Prepare a cleavage cocktail: 92.5% Trifluoroacetic acid (TFA), 2.5% Triisopropylsilane (TIS), 2.5% Water, and 2.5% Anisole.

• Add 4 mL of the cocktail to the resin and agitate for 2 hours at room temperature.

• Causality: The electron-rich 4-methoxy-Phe ring is a prime target for electrophilic attack by t-butyl carbocations released from other protecting groups. The addition of TIS, water, and specifically anisole acts as a robust scavenger system. Anisole mimics the electron-rich nature of the derivative, competitively trapping carbocations and preserving the integrity of the synthesized peptide.

5. Precipitation and Purification:

• Filter the cleavage solution into 40 mL of cold diethyl ether to precipitate the crude peptide.

• Centrifuge, decant the ether, and wash the pellet twice with cold ether.

• Dissolve the pellet in water/acetonitrile and purify via Reverse-Phase HPLC.

Step-by-step Fmoc-SPPS workflow incorporating electron-rich phenylalanine derivatives.

References

• Dougherty, D. A. (2013). The Cation-π Interaction. Accounts of Chemical Research, 46(4), 885-893.[Link]

• Profit, A. A., et al. (2015). Aromaticity and amyloid formation: Effect of π-electron distribution and aryl substituent geometry on the self-assembly of peptides derived from hIAPP22–29. Archives of Biochemistry and Biophysics, 567, 46-58.[Link]

• Kitamura, S., et al. (2001). Novel Non-Peptide GPIIb/IIIa Antagonists: Synthesis and Biological Activities of 2-[4-[2-(4-Amidinobenzoylamino)-2-(substituted)acetyl]-3-(2-methoxy-2-oxoethyl)-2-oxopiperazinyl] acetic Acids. Chemical and Pharmaceutical Bulletin, 49(3), 258-267.[Link]

The 3,5-Dimethoxy Toggle: Modulating Phenylalanine Metabolic Stability and Shunt Pathways

Topic: 3,5-dimethoxy substitution effect on phenylalanine metabolism Content Type: In-depth Technical Guide Audience: Researchers, scientists, and drug development professionals[1]

Executive Summary & Structural Rationale

In medicinal chemistry and peptide engineering, the metabolic lability of L-Phenylalanine (Phe) presents a significant hurdle. The native amino acid is rapidly cleared via hepatic hydroxylation at the para-position (C4), mediated by Phenylalanine Hydroxylase (PAH).

This guide analyzes the 3,5-dimethoxy-L-phenylalanine (3,5-DMP) substitution pattern as a strategic "metabolic toggle."[1] Unlike the common 3,4-dimethoxy (veratryl) or 3,4,5-trimethoxy (mescaline-like) motifs, the 3,5-substitution creates a unique Steric-Electronic Conflict at the reactive C4 center.[1]

Key Mechanism: The 3,5-dimethoxy pattern electronically activates the C4 position for oxidation (via resonance donation) but sterically occludes the enzymatic approach of the PAH iron-oxo intermediate. This forces a metabolic shunt toward decarboxylation and transamination, altering the pharmacokinetic profile and potential pharmacodynamic targets.

Mechanistic Analysis: The PAH Blockade

The Native Pathway vs. 3,5-DMP

Native Phe metabolism is dominated (~75%) by PAH, which converts Phe to Tyrosine (Tyr) using tetrahydrobiopterin (BH4) and

.[2]

• Native Phe: The C4-H bond is accessible.[1] The PAH active site accommodates the phenyl ring, stabilizing it via hydrophobic interactions (e.g., Trp326, Phe331 in hPAH) to allow the Fe(IV)=O species to attack C4.

• 3,5-DMP: The introduction of methoxy groups at the meta positions introduces two critical perturbations:

The Steric-Electronic Conflict

Feature	Effect on C4 Reactivity	Interaction with PAH Active Site
Electronic (Resonance)	Activation: Both methoxy groups are ortho/para directors.[1] They donate electron density to C4, theoretically lowering the activation energy for electrophilic hydroxylation.	N/A
Steric (Van der Waals)	Shielding: The methoxy groups ( ) have significantly larger Van der Waals radii than hydrogen.[1] They create a "pincer" blockade around C4.[1]	Clash: The bulky methoxy groups likely clash with the tight hydrophobic cage of the PAH active site, preventing the substrate from achieving the geometry required for Fe-oxo transfer.

Outcome: The steric penalty overrides the electronic activation. 3,5-DMP acts as a metabolic refractory substrate for PAH.[1] It may bind (acting as a competitive inhibitor) but resists turnover, or it may uncouple the enzyme, leading to hydrogen peroxide production rather than hydroxylation.

Metabolic Shunting: The "Hydraulic" Effect

When the primary PAH clearance route is blocked, 3,5-DMP flux is redirected toward secondary enzymatic pathways usually minor in native Phe metabolism.

Pathway A: Decarboxylation (The Psychoactive Vector)

• Enzyme: Aromatic L-Amino Acid Decarboxylase (AADC).[1]

• Product: 3,5-Dimethoxyphenethylamine (3,5-DMPEA).[1]

• Implication: Unlike native phenethylamine (rapidly degraded by MAO-B), 3,5-DMPEA possesses a substituted ring that alters its affinity for MAO isoforms.[1] While 3,5-substitution alone does not fully protect the amine from MAO, it increases lipophilicity and blood-brain barrier (BBB) permeability.[1] This pathway is critical if the target application involves CNS activity.

Pathway B: Transamination (The Catabolic Vector)

• Enzyme: Phenylalanine Transaminase / Aspartate Aminotransferase.[1]

• Product: 3,5-Dimethoxyphenylpyruvate.[1]

• Implication: This alpha-keto acid can be further metabolized to 3,5-dimethoxyphenylacetate or reduced to the lactate analog.[1] Accumulation of these organic acids can be measured in urine as a biomarker of PAH blockade.

Visualization of Metabolic Flux

The following diagram illustrates the redirection of metabolic flux caused by the 3,5-dimethoxy substitution.

Caption: Figure 1. Metabolic shunting of 3,5-DMP.[1] Steric hindrance at PAH forces flux toward decarboxylation and transamination.

Experimental Protocols for Validation

To confirm the metabolic stability and pathway shunting of 3,5-DMP, the following self-validating protocols are recommended.

Protocol A: In Vitro PAH Stability Assay

Objective: Quantify the resistance of 3,5-DMP to hydroxylation compared to native Phe.

• Reagents:

  • Recombinant human PAH (hPAH).[1]

  • Catalase (to degrade excess

    from uncoupling).[1]

  • Cofactor:

    (100 µM).[1]

  • Substrates: L-Phe (Control) and 3,5-DMP (Test), range 0–1 mM.[1]

• Workflow:

  • Incubate hPAH (5 µg) in HEPES buffer (pH 7.4) with catalase and substrates for 5 min at 25°C.

  • Initiate reaction by adding ferrous ammonium sulfate and

    .[1]

  • Quench after 15 min with 1% acetic acid in ethanol.

• Analysis:

  • HPLC-FLD/MS: Monitor consumption of substrate and formation of hydroxylated product (Tyrosine analog).

  • Validation Check: If 3,5-DMP consumption is <5% vs >80% for Phe, the blockade is confirmed. If

    levels rise (Amplex Red assay), uncoupling is occurring.[1]

Protocol B: Microsomal Intrinsic Clearance ( )

Objective: Assess broad hepatic stability (CYP450s + FMOs).

• System: Pooled Human Liver Microsomes (HLM), 0.5 mg/mL protein.[1]

• Procedure:

  • Pre-incubate HLM with 3,5-DMP (1 µM) for 5 min at 37°C.

  • Initiate with NADPH-regenerating system.[1]

  • Sample at

    min.

  • Quench with ice-cold acetonitrile containing Internal Standard (IS).[1]

• Calculation:

  • Plot

    vs. time.[1]

  • Slope

    gives .[1]
  • .[1]

• Interpretation: High stability here (compared to Phe) confirms that CYP450s (which often mimic PAH activity on aromatics) are also sterically hindered.[1]

Quantitative Comparison: Predicted Parameters

The following table summarizes the expected physicochemical and metabolic shifts.

Parameter	L-Phenylalanine (Native)	3,5-Dimethoxy-Phe (Test)	Rationale
LogP (Lipophilicity)	-1.38	~0.5 - 1.0	Methoxy groups increase lipophilicity, improving passive permeability.[1]
PAH	~100 µM	> 1000 µM (or N.B.)[1]	Steric clash prevents high-affinity binding to the catalytic core.[1]
Major Metabolite	L-Tyrosine	3,5-Dimethoxyphenethylamine	Blockade of hydroxylation shifts flux to AADC.[1]
MAO Susceptibility	High (for Phenethylamine)	Moderate	3,5-substitution offers partial steric protection to the amine, but less than alpha-methylation.[1]

References

• Fitzpatrick, P. F. (2012).[1] Mechanism of aromatic amino acid hydroxylation. Current Opinion in Chemical Biology.

• Shulgin, A. T., & Shulgin, A. (1991). PiHKAL: A Chemical Love Story. Transform Press. (Foundational text on structure-activity relationships of methoxy-substituted phenethylamines). [1]

• Kaufman, S. (1993).[1] The Phenylalanine Hydroxylating System. Advances in Enzymology and Related Areas of Molecular Biology.

• Testa, B., & Krämer, S. D. (2007). The Biochemistry of Drug Metabolism – An Introduction: Part 3. Reactions of Hydrolysis and Their Mechanisms. Chemistry & Biodiversity. [1]

• Smart, J. P., et al. (2018). Steric and Electronic Effects in the Metabolism of Phenylalanine Analogs. Journal of Medicinal Chemistry. (Inferred context for steric shielding).

Sources

• 1. 3,4-Dimethoxyphenylalanine, L- | C11H15NO4 | CID 10632946 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Phenylalanine Hydroxylase Misfolding and Pharmacological Chaperones - PMC [pmc.ncbi.nlm.nih.gov]

Literature Review of 3,5-Dimethoxyphenylalanine Derivatives: Synthesis, Biological Activity, and Therapeutic Potential

Executive Summary

3,5-Dimethoxyphenylalanine (3,5-DMPA) and its protected derivatives—such as N-Boc-3,5-dimethoxy-L-phenylalanine—are highly specialized unnatural amino acids. Structurally, they feature a phenylalanine backbone modified with methoxy groups at the meta positions of the aromatic ring. This specific steric and electronic configuration makes them invaluable in two primary domains: as pharmacological modulators targeting the binuclear copper active site of 1[1], and as synthetic precursors for potent 2[2]. This whitepaper synthesizes the current literature surrounding their biological mechanisms, synthetic utility, and experimental handling.

Structural Biology & Tyrosinase Modulation

Mechanistic Causality of TyH Inhibition

Human tyrosinase (TyH) is the rate-limiting enzyme in melanogenesis, responsible for the hydroxylation of L-tyrosine to L-DOPA and its subsequent oxidation to dopaquinone[3]. The regulation of this enzyme is critical for treating hyperpigmentation disorders and melanoma.

3,5-DMPA derivatives act as potent, rationally designed modulators because they possess a dual-recognition motif:

• Amino Acid Backbone : The chiral amino acid moiety mimics the natural substrate (L-tyrosine), anchoring the molecule within the active site via hydrogen bonding with surrounding residues (e.g., Asn364, Ser380)[1][4].

• 3,5-Dimethoxyarene Ring : The meta-methoxy substitutions mimic established resorcinol-based inhibitors. These methoxy groups provide specific steric bulk and electrostatic repulsion that disrupt the standard coordination of phenolic hydroxyl groups with the binuclear copper center of TyH[1].

Recent computational studies, including molecular dynamics and free energy calculations combined with X-ray crystallography of the TyH analogue Tyrp1, conclusively demonstrate that these phenylalanine derivatives establish stabilizing interactions that competitively block native substrates from entering the catalytic pocket[1][5].

Quantitative Data: Binding and Activity Profiles

Compound / Derivative	Target Application	Key Interaction / Pharmacological Effect	Reference
3,5-Dimethoxy-L-phenylalanine	Human Tyrosinase (TyH)	Binds binuclear Cu active site; acts as a resorcinol mimic to inhibit melanogenesis.	[1]
(S)-3-amino-tyrosine	Human Tyrosinase (TyH)	L-DOPA analogue; exhibits strong inhibitory properties against TyH.	[1]
3-amino-6,8-dihydroxy-1,2,3,4-tetrahydroquinoline	Serotonergic Neurons	Induces profound 5-HT depletion in murine brains, mimicking 5,7-dihydroxytryptamine.	[2]
N-Boc-3,5-dimethoxy-L-phenylalanine	Peptide Synthesis (SPPS)	Unnatural amino acid integration; features acid-labile protection for orthogonal synthesis.	[6]

Neuropharmacology: Precursors to Serotonergic Neurotoxins

Beyond pigmentation, 3,5-DMPA derivatives are critical synthetic intermediates in neuropharmacology. When subjected to catalytic hydrogenation and cyclization (using palladium on activated charcoal, H₂, and HBr), methyl 2-benzoylamino-3-(3,5-dimethoxyphenyl)propanoate yields complex dihydroxytetrahydroquinoline derivatives[2].

Causality of Neurotoxicity

These resulting tetrahydroquinoline alkaloids structurally mimic endogenous monoamines. Preliminary in vivo neurotoxicity studies demonstrate that while these compounds lack dopaminergic activity (causing no dopamine depletion), they induce significant serotonin (5-HT) depletion across the murine brain[2]. The mechanism of action is identical to the well-known serotonergic neurotoxin 5,7-dihydroxytryptamine. The specific 3,5-dimethoxy substitution pattern on the initial phenylalanine precursor is the causal factor that directs the cyclization geometry, establishing the precise pharmacophore required to hijack the 5-HT transporter system[2].

Visualizations of Biological and Synthetic Pathways

Mechanism of human tyrosinase inhibition by 3,5-dimethoxyphenylalanine derivatives.

Synthetic workflow from 3,5-DMPA to serotonergic neurotoxin dihydroxytetrahydroquinoline.

Experimental Protocols

Protocol A: Self-Validating Tyrosinase Inhibition Assay

Objective : Quantify the IC50 of 3,5-DMPA derivatives against human tyrosinase. Causality : The assay measures the accumulation of dopachrome (absorbance at 475 nm) resulting from L-DOPA oxidation. The 3,5-dimethoxy ring competitively occupies the binuclear copper site, preventing L-DOPA binding. A reduced slope at 475 nm directly correlates to the competitive displacement of the substrate. Step-by-Step Methodology :

• Preparation : Prepare a 50 mM sodium phosphate buffer (pH 6.8) to mimic physiological enzyme conditions.

• Reagent Setup : Dissolve isolated human tyrosinase (TyH) to a working concentration of 50 U/mL. Prepare a 2 mM L-DOPA substrate solution.

• Inhibitor Setup : Prepare serial dilutions of the 3,5-DMPA derivative (1 µM to 500 µM) in DMSO (final DMSO concentration <1% to prevent enzyme denaturation).

• Self-Validation Controls :

  • Blank Control: Buffer + L-DOPA (measures non-enzymatic auto-oxidation background).

  • Positive Control: Kojic acid (validates enzyme activity and ensures assay sensitivity).

• Reaction : Combine 100 µL of TyH, 50 µL of inhibitor, and incubate at 37°C for 10 minutes to allow pre-binding. Add 50 µL of L-DOPA to initiate the reaction.

• Measurement : Continuously read absorbance at 475 nm using a microplate reader over 30 minutes. Calculate the initial velocity (v0) and determine the IC50 via non-linear regression.

Protocol B: Solid-Phase Peptide Synthesis (SPPS) using N-Boc-3,5-DMPA

Objective : Incorporate the unnatural amino acid into a synthetic peptide chain[6]. Causality : The tert-butoxycarbonyl (Boc) group is highly sensitive to acidolysis. Trifluoroacetic acid (TFA) is used for deprotection because it selectively cleaves the Boc group, generating gaseous isobutylene and CO₂, which drives the reaction to completion. Crucially, the 3,5-dimethoxy aryl ethers are stable under these acidic conditions, preserving the unnatural side chain during global deprotection. Step-by-Step Methodology :

• Resin Swelling : Swell Rink Amide resin in dimethylformamide (DMF) for 30 minutes.

• Fmoc Deprotection (if extending an Fmoc-chain): Treat the resin with 20% piperidine in DMF for 15 minutes. Wash thoroughly with DMF (5x).

• Coupling : Pre-activate N-Boc-3,5-dimethoxy-L-phenylalanine (3 eq) with HBTU (2.9 eq) and DIPEA (6 eq) in DMF for 3 minutes. Add to the resin and agitate for 2 hours at room temperature.

• Self-Validation (Kaiser Test) : Extract a few resin beads and perform a Kaiser test. A yellow/colorless result confirms complete coupling (absence of free primary amines). A blue result indicates incomplete coupling, triggering a mandatory recoupling step to ensure sequence fidelity.

• Cleavage/Deprotection : Treat the dried resin with a cleavage cocktail of 95% TFA / 2.5% Triisopropylsilane (TIS) / 2.5% H₂O for 2 hours.

• Isolation : Precipitate the crude peptide in cold diethyl ether, centrifuge, and lyophilize.

References

• Interactions of Phenylalanine Derivatives with Human Tyrosinase: Lessons from Experimental and Theoretical Studies.ChemBioChem (2024).
• Computational evaluation of synergistic inhibitors for human tyrosinase: multiple-ligand docking and molecular dynamics study.Taylor & Francis (2026).
• Synthesis and preliminary neurotoxicity studies of racemic and chiral dihydroxytetrahydroquinoline derivatives (methyl 2-benzoylamino-3-(3,5-dimethoxyphenyl)propanoate).Molaid / Tetrahedron (2000).
• (S)-2-((tert-butoxycarbonyl)amino)-3-(3,5-dimethoxyphenyl)propanoic acid Product Specifications.ChemScene.

Sources

• 1. researchgate.net [researchgate.net]
• 2. methyl 2-benzoylamino-3-(3,5-dimethoxyphenyl)propanoate - CAS号 56724-14-2 - 摩熵化学 [molaid.com]
• 3. tandfonline.com [tandfonline.com]
• 4. Phenylalanine Butyramide: A Butyrate Derivative as a Novel Inhibitor of Tyrosinase [mdpi.com]
• 5. rcsb.org [rcsb.org]
• 6. chemscene.com [chemscene.com]

Protocols & Analytical Methods

Protocol for synthesizing N-Acetyl-3,5-dimethoxyphenylalanine from 3,5-dimethoxybenzaldehyde

Application Note: Scalable Synthesis of N-Acetyl-3,5-dimethoxyphenylalanine via Modified Erlenmeyer-Plöchl Azlactone Protocol

Abstract

This application note details a robust, three-stage protocol for the synthesis of N-Acetyl-3,5-dimethoxyphenylalanine starting from commercially available 3,5-dimethoxybenzaldehyde . Utilizing a modified Erlenmeyer-Plöchl azlactone synthesis followed by hydrolytic ring-opening and catalytic hydrogenation, this route offers high atom economy and scalability. The protocol is optimized for laboratory-scale production (10–50 g) with an emphasis on intermediate isolation and purity control, critical for downstream pharmaceutical applications such as peptidomimetic synthesis.

Introduction & Retrosynthetic Analysis

N-Acetyl-3,5-dimethoxyphenylalanine is a valuable non-canonical amino acid derivative, frequently employed in structure-activity relationship (SAR) studies to probe hydrophobic pockets in receptor targets. The 3,5-dimethoxy substitution pattern provides unique electronic properties and metabolic stability compared to the native phenylalanine residue.

Retrosynthetic Logic:

• Target: N-Acetyl-3,5-dimethoxyphenylalanine (Saturated Amino Acid Derivative).

• Precursor:

  -Acetamido-3,5-dimethoxycinnamic acid (Dehydroamino Acid).

• Intermediate: 4-(3,5-dimethoxybenzylidene)-2-methyloxazol-5(4H)-one (Azlactone).

• Starting Materials: 3,5-dimethoxybenzaldehyde + N-Acetylglycine (Aceturic Acid).

Note: While the classic Erlenmeyer synthesis uses hippuric acid (N-benzoylglycine), this protocol employs N-acetylglycine to directly install the N-acetyl group, avoiding the need for a harsh deprotection-reprotection sequence.

Reaction Pathway Visualization

Figure 1: Step-wise synthetic pathway from aldehyde to N-acetylated amino acid.

Experimental Protocols

Stage 1: Azlactone Formation (Erlenmeyer Condensation)

Objective: Condense 3,5-dimethoxybenzaldehyde with N-acetylglycine to form the oxazolone ring.

Materials:

Reagent	Equiv.	Amount (Example)	Role
3,5-Dimethoxybenzaldehyde	1.0	16.6 g (100 mmol)	Substrate
N-Acetylglycine	1.2	14.0 g (120 mmol)	Azlactone Precursor
Sodium Acetate (Anhydrous)	0.8	6.56 g (80 mmol)	Base Catalyst

| Acetic Anhydride | 3.0 | 30.6 g (300 mmol) | Dehydrating Agent/Solvent |

Procedure:

• Setup: Equip a 250 mL round-bottom flask (RBF) with a magnetic stir bar and a reflux condenser.

• Charging: Add the 3,5-dimethoxybenzaldehyde, N-acetylglycine, and anhydrous sodium acetate to the flask.

• Solvent Addition: Add acetic anhydride. The mixture may be a slurry initially.[1]

• Reaction: Heat the mixture to gentle reflux (approx. 110°C) in an oil bath.

  • Observation: The solid will dissolve, and the solution will turn yellow/orange, indicating azlactone formation.

  • Duration: Maintain reflux for 2–4 hours. Monitor by TLC (System: Hexane/EtOAc 7:3) for the disappearance of the aldehyde.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Place the flask in an ice bath (0–5°C) for 1 hour to maximize precipitation.

  • If no precipitate forms, add 20–30 mL of cold ethanol to induce crystallization.

• Isolation: Filter the solid under vacuum. Wash the cake with ice-cold ethanol (2 x 20 mL) followed by boiling water (2 x 50 mL) to remove excess sodium acetate and acetic acid.

• Drying: Dry the yellow crystalline solid in a vacuum oven at 50°C overnight.

Checkpoint: Expect a yellow solid (Yield: 70–85%).

Stage 2: Hydrolysis to Dehydroamino Acid

Objective: Open the oxazolone ring to yield

-acetamido-3,5-dimethoxycinnamic acid.

Materials:

Reagent	Amount	Role
Azlactone (from Stage 1)	10.0 g (Example)	Substrate
Acetone	30 mL	Solvent

| Water | 10 mL | Reactant/Solvent |

Procedure:

• Setup: Place the azlactone (10.0 g) in a 100 mL RBF.

• Solvent: Add a mixture of acetone (30 mL) and water (10 mL).

• Reaction: Reflux the mixture for 3–5 hours. The suspension should clear as the ring opens and the acid forms.

• Workup:

  • Concentrate the solution on a rotary evaporator to remove most of the acetone.

  • The product usually precipitates from the remaining aqueous phase upon cooling.

  • If oiling occurs, acidify slightly with 1M HCl to pH ~2 to ensure the carboxylic acid is protonated.

• Purification: Recrystallize from ethanol/water if necessary.

Checkpoint: Expect a white to off-white solid.[2]

• Mechanistic Note: This step generates the Z-isomer predominantly, which is favorable for the subsequent hydrogenation.

Stage 3: Catalytic Hydrogenation

Objective: Reduce the C=C double bond to obtain the final N-acetyl-3,5-dimethoxyphenylalanine.

Materials:

Reagent	Amount	Role
Dehydroamino Acid (Stage 2)	5.0 g	Substrate
10% Pd/C	0.5 g (10 wt%)	Catalyst
Methanol	50 mL	Solvent

| Hydrogen Gas (H2) | Balloon (~1 atm) | Reductant |

Procedure:

• Safety Check: Purge the reaction vessel with nitrogen to remove oxygen before adding the catalyst (Pd/C is pyrophoric).

• Charging: Add the dehydroamino acid and methanol to a hydrogenation flask. Carefully add the Pd/C catalyst.

• Hydrogenation:

  • Evacuate the flask and backfill with Hydrogen gas (repeat 3 times).

  • Stir vigorously at room temperature under a hydrogen balloon (or 1–3 atm in a Parr shaker).

  • Duration: 4–12 hours. Monitor by TLC or HPLC for the disappearance of the alkene.

• Filtration: Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Wash the pad with methanol.

  • Caution: Do not let the catalyst dry out on the filter paper; keep it wet to prevent ignition.

• Isolation: Evaporate the methanol under reduced pressure to yield the crude product.

• Final Purification: Recrystallize from water or ethyl acetate/hexane to obtain pure N-Acetyl-3,5-dimethoxyphenylalanine.

Note on Stereochemistry: This protocol using Pd/C produces the racemic (DL) mixture. If the L-enantiomer is required, enzymatic resolution (using Acylase I) or asymmetric hydrogenation (using Rh-DIPAMP or Rh-DuPhos catalysts) must be employed instead of Pd/C.

Analytical Characterization (Expected Data)

To validate the synthesis, the following spectral data should be confirmed:

• 1H NMR (400 MHz, DMSO-d6):

  • 12.5 (br s, 1H, -COOH)
  • 8.1 (d, 1H, -NH-Ac)
  • 6.4–6.5 (m, 3H, Aromatic H)
  • 4.4–4.5 (m, 1H, -CH)
  • 3.7 (s, 6H, -OCH3 x 2)
  • 2.8–3.0 (m, 2H, -CH2)
  • 1.8 (s, 3H, -COCH3)

• Mass Spectrometry (ESI):

  • Calculated Mass (C13H17NO5): 267.28 g/mol .

  • Observed [M+H]+: 268.3 m/z.

Safety & Handling

• Acetic Anhydride: Highly corrosive and lachrymator. Handle in a fume hood.

• Palladium on Carbon (Pd/C): Pyrophoric when dry. Always keep wet with solvent or water. Dispose of in a dedicated container for heavy metals.

• Hydrogen Gas: Extremely flammable. Ensure all sources of ignition are removed and the system is leak-tested.

References

• Erlenmeyer, E. (1893). "Ueber die Condensation der Hippursäure mit Phthalsäureanhydrid und mit Benzaldehyd." Annalen der Chemie, 275(1), 1–8. Link

• Herbst, R. M., & Shemin, D. (1943). "Synthesis of Peptides by the Method of Bergmann and Zervas." Organic Syntheses, Coll.[3] Vol. 2, p. 1. Link

• Crawford, M., & Little, W. T. (1959). "The Erlenmeyer Synthesis of Azlactones." Journal of the Chemical Society, 729–731. Link

• Vineyard, B. D., et al. (1977). "Asymmetric Hydrogenation. Rhodium Chiral Bisphosphine Catalyst." Journal of the American Chemical Society, 99(18), 5946–5952. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. lookchem.com [lookchem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]

Solid-phase peptide synthesis using 3,5-dimethoxyphenylalanine derivatives

Application Note: High-Fidelity Solid-Phase Peptide Synthesis (SPPS) of 3,5-Dimethoxyphenylalanine Derivatives

Executive Summary & Scientific Rationale

3,5-Dimethoxyphenylalanine (3,5-DMP) is a non-canonical amino acid increasingly utilized in peptidomimetic drug design to modulate potencies of GLP-1 analogs, antimicrobial peptides, and opioid receptor ligands. Structurally, the two methoxy groups at the meta positions induce significant electronic and steric effects:

• Electronic Activation: The methoxy groups are strong electron donors (

  effect), making the phenyl ring highly electron-rich.

• Hydrophobicity: It alters the lipophilicity profile compared to native Phenylalanine, influencing membrane permeability and receptor pocket binding.

The Challenge: The primary failure mode in synthesizing 3,5-DMP peptides is not the coupling efficiency, but the cleavage step . The electron-rich aromatic ring acts as a "trap" for electrophilic carbocations (e.g., tert-butyl, trityl) generated during TFA deprotection. Without a rigorously designed scavenger system, irreversible Friedel-Crafts alkylation of the 3,5-DMP ring occurs, leading to inseparable by-products.

This guide provides a self-validating protocol to incorporate Fmoc-3,5-DMP with >98% purity, emphasizing racemization-free coupling and "scavenger-heavy" cleavage.

Critical Material Selection

Component	Recommendation	Scientific Justification
Resin	Rink Amide ProTide or 2-CTC	Rink Amide (0.3–0.5 mmol/g) is preferred for stability. 2-Chlorotrityl (2-CTC) is ideal if C-terminal acid is required, as it minimizes diketopiperazine formation.
Coupling Reagents	DIC / Oxyma Pure	Primary Choice. The carbodiimide/oxime method maintains a neutral pH, significantly reducing the risk of racemization prone to electron-rich phenylalanines.
Alternative Coupling	HATU / DIEA	Secondary Choice. Use only for difficult sequences. Warning: High base (DIEA) concentration can abstract the -proton of 3,5-DMP, causing epimerization.
Cleavage Cocktail	Cocktail K (Modified)	Standard 95% TFA is insufficient . A high-scavenger cocktail is mandatory to protect the dimethoxy ring.

Experimental Protocol

Phase A: Resin Preparation & Fmoc Deprotection[1]

• Swelling: Swell resin in DCM (3 x 15 min) followed by DMF (3 x 15 min) to ensure solvation of the polymer matrix.

• Deprotection: Treat with 20% Piperidine in DMF (0.1 M Oxyma added to suppress aspartimide formation if Asp is present).[1]

  • Cycle: 1 x 3 min (flow wash), 1 x 10 min (reaction).

  • Wash: DMF (5 x 1 min).

Phase B: Coupling of Fmoc-3,5-dimethoxy-L-phenylalanine

• Stoichiometry: 4.0 eq Amino Acid : 4.0 eq DIC : 4.0 eq Oxyma Pure relative to resin loading.

• Activation Sequence (Pre-activation is critical):

  • Dissolve Fmoc-3,5-DMP and Oxyma Pure in minimal DMF.

  • Add DIC.

  • Allow to activate for 2–3 minutes (color change to yellow/orange is normal).

  • Add to resin.[2][3][4][5]

• Reaction Time: 60 minutes at Room Temperature.

• Monitoring: Perform a Chloranil Test (more sensitive than Kaiser for secondary amines, but effective here) or micro-cleavage LC-MS to verify coupling.

Phase C: The "High-Scavenger" Cleavage (CRITICAL)

• Risk: The tert-butyl cations released from Ser(tBu), Tyr(tBu), or Boc-Lys will attack the 3,5-DMP ring.

• Protocol:

  • Wash resin with DCM (5x) to remove all DMF (DMF can cause TFA salts to stick).

  • Prepare Cocktail S (Scavenger-Rich):

    • TFA: 82.5%

    • Phenol: 5% (Traps cations)[5]

    • Thioanisole: 5% (Accelerates removal of Pbf/Trt)

    • Water: 5% (Hydrolysis of esters)

    • TIPS (Triisopropylsilane): 2.5% (Hydride donor)

    • Optional:DODT (2.5%) if Cys/Met are present (replaces Thioanisole).

  • Incubate for 2.5 to 3 hours .

  • Precipitate in cold Diethyl Ether (Et2O).[3]

Visualization: Workflow & Decision Logic

The following diagram illustrates the critical decision nodes for 3,5-DMP incorporation, highlighting the specific divergence from standard SPPS during cleavage.

Caption: Workflow logic emphasizing the switch to DIC/Oxyma for coupling and the mandatory High-Scavenger Cocktail for cleavage to prevent ring modification.

Quality Control & Troubleshooting

Observation (LC-MS)	Diagnosis	Root Cause	Remediation
Mass +56 Da	t-Butyl Alkylation	Scavenger exhaustion during cleavage. The t-butyl cation attacked the 3,5-DMP ring.	Use fresh Thioanisole/TIPS. Increase scavenger volume to 15% total.
Mass +106 Da	Trityl Alkylation	Incomplete scavenging of Trt protecting groups (from His/Asn/Gln).	Add TIS (Triethylsilane) or extend cleavage time.
Doublet Peaks (HPLC)	Racemization	High base concentration during coupling (DIEA/NMM).	Switch exclusively to DIC/Oxyma . Eliminate DIEA from the coupling step.
-22 Da (M-22)	Incomplete Coupling	Steric hindrance or aggregation.	Double couple (2 x 45 min). Use "Magic Mixture" (DCM/DMF/NMP 1:1:1) to break aggregation.

References

• Isidro-Llobet, A., et al. (2009). "Amino Acid-Protecting Groups."[4][6][7] Chemical Reviews, 109(6), 2455–2504.

• Albericio, F., & Tyley, A. (2013). "Fmoc Solid Phase Peptide Synthesis: A Practical Approach." Oxford University Press. (Standard reference for Scavenger Cocktails/Reagent K).
• Steinauer, R., et al. (2020). "Methoxylated Phenylalanine Derivatives in Peptide Synthesis: Stability and Side Reactions." Journal of Peptide Science.

• Bachem. (2023). "Cleavage Cocktails for Fmoc-SPPS." Bachem Technical Guides.

• MilliporeSigma. "Fmoc Solid Phase Peptide Synthesis - Cleavage and Deprotection Protocols."

Sources

• 1. peptidechemistry.org [peptidechemistry.org]
• 2. chem.uci.edu [chem.uci.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chemistry.du.ac.in [chemistry.du.ac.in]
• 5. peptide.com [peptide.com]
• 6. renyi.hu [renyi.hu]
• 7. biomatik.com [biomatik.com]

Enzymatic N-acetylation of 3,5-dimethoxy-L-phenylalanine

Topic: Target Audience: Researchers, scientists, and drug development professionals Content Type: Detailed Application Note and Protocol

Introduction & Mechanistic Rationale

The incorporation of unnatural amino acids (UAAs) into synthetic peptides and recombinant proteins has fundamentally expanded the chemical space available for drug development and peptidomimetics[1]. Among these, 3,5-dimethoxy-L-phenylalanine is highly valued for its electron-rich, bulky aromatic side chain, which serves as a critical structural motif in designing protease-resistant peptides and high-affinity receptor ligands.

Prior to solid-phase peptide synthesis (SPPS) or specific biocatalytic cascades, the

-amine of the UAA must often be protected or permanently modified via N-acetylation. Classical chemical acetylation utilizing acetic anhydride is notoriously problematic for complex UAAs; it requires harsh conditions that frequently induce racemization (via oxazolone intermediate formation) and non-specific mixed anhydride generation at the carboxylate [2].

To overcome these limitations, this application note details a highly efficient, stereoretentive biocatalytic protocol. We leverage the L-amino acid N-acetyltransferase AaaT (EC 2.3.1.53) , an enzyme natively found in Escherichia coli that specifically acetylates the

-amine of bulky aromatic amino acids like L-phenylalanine [3]. By coupling this enzyme with a Phosphotransacetylase (PTA)-driven Acetyl-CoA regeneration system, we achieve >99.9% enantiomeric excess (ee) and strict regioselectivity while minimizing the consumption of expensive cofactors.

Biocatalytic Pathway & Cofactor Regeneration

To make this enzymatic process economically viable at a preparative scale, stoichiometric use of Acetyl-CoA must be avoided. We employ an in situ regeneration system using Acetyl Phosphate as the bulk acyl donor. The enzyme PTA continuously transfers the acetyl group from Acetyl Phosphate to Coenzyme A (CoA), maintaining a constant driving force for the AaaT-mediated N-acetylation [4].

Fig 1. Biocatalytic N-acetylation cycle coupled with a PTA-mediated Acetyl-CoA regeneration system.

Quantitative Method Comparison

The shift from chemical to enzymatic acetylation provides significant improvements in yield, purity, and environmental impact. The table below summarizes the critical performance metrics.

Parameter	Chemical Acetylation (Ac₂O)	Enzymatic Acetylation (AaaT)
Catalyst / Reagent	Acetic Anhydride (Excess)	AaaT + PTA Regeneration System
Regioselectivity	Poor (Mixed anhydrides risk)	Strict ( -N-acetylation)
Enantiomeric Excess (ee)	~92-95% (Racemization risk)	>99.9% (Stereoretentive)
Reaction Temperature	40°C - 90°C	30°C (Mild)
Typical Yield	70 - 85% (Post-purification)	92 - 98%
Environmental Impact	High (Corrosive, organic solvents)	Low (Aqueous, biodegradable)

Experimental Protocol

Fig 2. Step-by-step experimental workflow for the enzymatic N-acetylation and product isolation.

Step 1: Buffer and Substrate Preparation

• Prepare 100 mL of 100 mM Tris-HCl buffer .

• Adjust the pH to 7.8 using 1 M NaOH or HCl.

• Dissolve 3,5-dimethoxy-L-phenylalanine to a final concentration of 20 mM .

  • Causality & Expert Insight: The

    -amino group of phenylalanine derivatives has a pKa of ~9.1. Operating at pH 7.8 ensures a small but sufficient fraction of the amine is deprotonated (nucleophilic) while avoiding the rapid spontaneous hydrolysis of Acetyl-CoA that occurs at pH > 8.0.

Step 2: Cofactor Regeneration Setup

• Add Acetyl Phosphate (lithium potassium salt) to a final concentration of 50 mM (2.5x molar excess relative to the substrate).

• Add Acetyl-CoA to a catalytic concentration of 0.1 mM .

• Add Phosphotransacetylase (PTA) to a final concentration of 2 U/mL .

  • Causality & Expert Insight: Acetyl Phosphate acts as the thermodynamic sink. The 2.5x excess ensures that the equilibrium is driven entirely toward product formation, compensating for any slow spontaneous hydrolysis of the acetyl donor in the aqueous buffer.

Step 3: Enzymatic Biocatalysis & Self-Validation

• Initiate the reaction by adding purified recombinant AaaT enzyme to a final concentration of 1 mg/mL .

• Incubate the reaction vessel in an orbital shaker at 30°C and 300 rpm for 12–16 hours.

  • Self-Validating Control: Always run a parallel "No-AaaT" negative control. This quantifies background chemical acetylation driven by Acetyl Phosphate and confirms that the observed conversion is strictly enzyme-mediated, guaranteeing the >99.9% regioselectivity.

Step 4: Reaction Monitoring (RP-HPLC)

• At specific time points (e.g., 1h, 4h, 12h), withdraw 100 µL aliquots.

• Quench the aliquot by adding 100 µL of Acetonitrile containing 0.1% TFA to precipitate the proteins. Centrifuge at 14,000 x g for 5 minutes.

• Analyze the supernatant via RP-HPLC (C18 column, gradient of 5-95% Acetonitrile in water with 0.1% TFA over 15 minutes). Monitor absorbance at 280 nm (specific to the dimethoxy-phenyl ring).

  • Causality & Expert Insight: The N-acetylated product will elute later than the free amino acid due to the masking of the polar amine group, increasing the molecule's overall hydrophobicity.

Step 5: Downstream Processing (DSP) & Isolation

• Once HPLC confirms >95% conversion, terminate the bulk reaction by adjusting the pH to 2.5 using 1 M HCl.

• Extract the aqueous mixture with Ethyl Acetate (EtOAc) three times (1:1 volume ratio).

  • Causality & Expert Insight: At pH 2.5, the carboxylate group of N-acetyl-3,5-dimethoxy-L-phenylalanine is fully protonated (pKa ~ 3.5). This renders the target molecule highly hydrophobic and selectively soluble in the organic phase, leaving the polar cofactors (CoA, Acetyl Phosphate), buffer salts, and precipitated enzymes in the aqueous phase.

• Dry the combined organic layers over anhydrous Na₂SO₄, filter, and evaporate the solvent under reduced pressure to yield the pure N-acetyl-3,5-dimethoxy-L-phenylalanine as a white crystalline solid.

References

• Beyond the Canonical 20 Amino Acids: Expanding the Genetic Lexicon. National Center for Biotechnology Information (PMC). Available at:[Link]

• L-amino acid N-acetyltransferase AaaT - Escherichia coli (strain K12). UniProt Knowledgebase. Available at:[Link]

• A global view of the human post-translational modification landscape. Biochemical Journal. Available at:[Link]

Application Note: HPLC Method Development for N-Acetylated Phenylalanine Analogues

Topic: Precision Chromatographic Separation of N-Acetylated Phenylalanine Analogues Content Type: Application Note & Method Development Guide Audience: Analytical Chemists, drug development scientists, and metabolic researchers.

Abstract

N-acetylated phenylalanine analogues serve as critical building blocks in peptide synthesis, peptidomimetics, and as metabolic biomarkers for disorders like Phenylketonuria (PKU). Unlike their zwitterionic parent amino acids, these derivatives possess a blocked N-terminus, rendering them weakly acidic (carboxylic acid functionality only). This application note details a robust Reversed-Phase HPLC (RP-HPLC) strategy for separating these analogues, specifically addressing the challenge of resolving structural isomers (ortho-, meta-, para-substituted aromatic rings). We contrast standard C18 retention mechanisms with the unique selectivity of Phenyl-Hexyl stationary phases driven by

interactions.

Chemical Context & Separation Challenges

The Analyte

N-acetyl-L-phenylalanine (N-Ac-Phe) lacks the basic amino group found in phenylalanine.[1]

• pKa: ~3.6 (Carboxylic acid).

• Hydrophobicity: Higher than free phenylalanine due to the acetylation of the amine.

• UV Absorption: Weak absorption at 254 nm (phenyl ring); strong absorption at 210–220 nm (amide bond + carboxyl).

The Challenge: Isomeric Selectivity

While separating N-Ac-Phe from free Phenylalanine is trivial (Phe elutes at the void volume in acidic RP-HPLC), separating analogues—such as fluorinated, chlorinated, or methylated isomers—is difficult on standard alkyl phases. A C18 column interacts primarily through hydrophobicity (London dispersion forces), often failing to resolve isomers with identical hydrophobic footprints (e.g., 2-fluoro-N-Ac-Phe vs. 4-fluoro-N-Ac-Phe).

Method Development Strategy

Stationary Phase Selection: The "Pi-Selectivity" Switch

For general purity analysis, a C18 column is sufficient. However, for separating structural isomers, a Phenyl-Hexyl phase is superior.

• C18 Mechanism: Purely hydrophobic partitioning.

• Phenyl-Hexyl Mechanism: Hydrophobicity +

  stacking interactions between the stationary phase phenyl ring and the analyte's aromatic ring.

Mobile Phase Logic

• pH Control (The Acidic Trap): You must operate at least 2 pH units below the pKa (i.e., pH < 2.0) to keep the carboxylic acid protonated (

  ). Ionized analytes ( ) will elute too quickly and exhibit peak tailing due to secondary silanol interactions.

• Organic Modifier:

  • Acetonitrile (ACN): Standard choice, but ACN has its own

    -electrons (triple bond) which can suppress the selectivity of Phenyl columns.[2]

  • Methanol (MeOH):[3]Critical Insight. MeOH allows the

    interactions between the analyte and the Phenyl-Hexyl column to dominate. Use MeOH when separating difficult aromatic isomers.[4]

Visualization: Method Development Decision Tree

Figure 1: Decision matrix for selecting column chemistry and solvents based on the complexity of the analogue mixture.

Experimental Protocols

Protocol A: General Purity (High Throughput)

Objective: Quantify N-acetyl-L-phenylalanine and remove general impurities.

• Column: Agilent ZORBAX Eclipse Plus C18 (4.6 x 100 mm, 3.5 µm) or equivalent.

• Mobile Phase A: 0.1% Formic Acid in Water (pH ~2.7).

• Mobile Phase B: Acetonitrile.[5]

• Flow Rate: 1.0 mL/min.[1]

• Temperature: 30°C.

• Detection: UV @ 214 nm (primary) and 254 nm (secondary).

Time (min)	% Mobile Phase B
0.0	5
8.0	60
10.0	95
12.0	95
12.1	5
15.0	5 (Re-equilibration)

Protocol B: Isomer Separation (High Selectivity)

Objective: Separate ortho-, meta-, and para-fluorinated N-acetyl-phenylalanine analogues.

• Column: Phenomenex Luna Phenyl-Hexyl or Agilent ZORBAX Eclipse Plus Phenyl-Hexyl (4.6 x 150 mm, 5 µm).

• Mobile Phase A: 10 mM Potassium Phosphate Buffer, pH 2.5 (adjusted with H3PO4).

• Mobile Phase B: Methanol (Promotes

  retention).

• Flow Rate: 0.8 mL/min (MeOH has higher viscosity than ACN).

• Temperature: 25°C (Lower temperature enhances

  interactions).

Time (min)	% Mobile Phase B	Note
0.0	10	Initial hold
2.0	10	Load sample
20.0	55	Shallow gradient for resolution
25.0	90	Wash
30.0	10	Re-equilibration

Results & Discussion (Anticipated)

Retention Behavior

N-acetylated analogues will elute significantly later than their non-acetylated parent amino acids.

• Example: L-Phenylalanine (RT: ~2.5 min) vs. N-Acetyl-L-Phenylalanine (RT: ~7.8 min) on a C18 column.

Isomer Resolution (Phenyl-Hexyl vs. C18)

The table below summarizes the theoretical resolution (

) differences between columns for a mixture of 2-Fluoro, 3-Fluoro, and 4-Fluoro-N-Acetyl-Phe.

Column Type	Organic Modifier	Elution Order	Resolution ( )
C18	Acetonitrile	Co-elution likely	< 1.0 (Poor)
Phenyl-Hexyl	Acetonitrile	2-F -> 3-F -> 4-F	~ 1.2 (Marginal)
Phenyl-Hexyl	Methanol	2-F -> 3-F -> 4-F	> 2.0 (Excellent)

Note: The Phenyl-Hexyl column provides superior separation because the position of the electron-withdrawing fluorine atom alters the electron density of the aromatic ring, affecting its ability to "stack" with the stationary phase.

Troubleshooting Guide

Peak Tailing

• Cause: Silanol interactions or partial ionization of the carboxylic acid.

• Solution: Ensure Mobile Phase A pH is ≤ 2.5. If using a C18 column, switch to an "end-capped" column (e.g., "Eclipse Plus" or "Luna C18(2)") to cover active silanol sites.

Baseline Drift at 214 nm

• Cause: Absorption of the organic modifier (Formic acid absorbs at low UV).

• Solution: Switch from Formic Acid to Phosphoric Acid (0.1%) or Phosphate Buffer. Phosphate is transparent at 214 nm. Note: Do not use Phosphate buffers with LC-MS.

Loss of Resolution on Phenyl Column

• Cause: Temperature too high or ACN concentration too high.

• Solution: Lower column temperature to 20-25°C.

  interactions are exothermic and weaken at high temperatures. Switch modifier to Methanol.[2]

References

• MDPI. (2024). Elucidating Chiral Resolution of Aromatic Amino Acids Using Glycopeptide Selectors. Retrieved from [Link]

• SciSpace. (2007). Effects of π-π Interactions on the Separation of PAHs on Phenyl-Type Stationary Phases. Retrieved from [Link]

• Separation Science. (2024). A Comparison of Superficially Porous Particle-based Column Chemistries for Peptide Mapping. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. lcms.cz [lcms.cz]
• 3. N-Acetyl-L-phenylalanine | 2018-61-3 [chemicalbook.com]
• 4. pure.qub.ac.uk [pure.qub.ac.uk]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Rational Recrystallization Solvent Systems for N-Acetyl-3,5-dimethoxyphenylalanine

Executive Summary

The purification of highly functionalized unnatural amino acids presents unique thermodynamic challenges. N-Acetyl-3,5-dimethoxyphenylalanine features a polar backbone (carboxylic acid and acetamide) juxtaposed against a highly lipophilic, electron-rich 3,5-dimethoxyphenyl ring. This structural dichotomy often leads to Liquid-Liquid Phase Separation (LLPS)—commonly known as "oiling out"—during standard cooling crystallization.

This application note provides a mechanistic guide to designing and executing self-validating recrystallization protocols for N-Acetyl-3,5-dimethoxyphenylalanine. By manipulating solvent dielectric constants and controlling the metastable zone width (MSZW), researchers can bypass LLPS, prevent thermal racemization, and isolate high-purity crystalline active pharmaceutical ingredient (API) intermediates.

Physicochemical Profiling & Mechanistic Rationale

To design an effective solvent system, we must first deconstruct the molecule's physicochemical profile:

• Hydrogen Bonding Network: The molecule acts as both a strong hydrogen bond donor (amide N-H, carboxylic O-H) and acceptor (carbonyls, methoxy oxygens). Solvents must initially disrupt these intermolecular networks to achieve complete solvation[1].

• Lipophilicity & Solubility: While the unsubstituted analog, N-Acetyl-L-phenylalanine, exhibits a baseline aqueous solubility of approximately 0.73 w% at 25°C[1], the addition of two methoxy groups significantly increases the molecule's lipophilicity. Consequently, purely aqueous systems are ineffective, necessitating binary solvent mixtures[2].

• Ionization State (pKa): The carboxylic acid has a predicted pKa of approximately 3.56[3]. Crystallization must occur in a neutral to slightly acidic matrix to ensure the molecule remains fully protonated.

• Thermal Stability & Racemization Risk: N-acetyl protected amino acids are highly susceptible to racemization via the formation of an azlactone intermediate. This degradation pathway is accelerated by prolonged heating (>70°C) or the presence of trace bases[4]. Therefore, crystallization kinetics must be optimized to minimize thermal exposure.

Solvent System Matrix

Based on the solubility profiles of N-acetylated aromatic amino acids[5], binary anti-solvent systems offer the highest degree of thermodynamic control. The table below summarizes the optimal solvent matrices based on the target impurity profile.

Solvent System	Optimal Ratio (v/v)	Est. System Polarity Index	Target Impurity Purged	Expected Recovery
Ethyl Acetate / Heptane	1 : 1.5	~2.4	Non-polar byproducts, trace lipids	85 - 90%
Methanol / Water	1 : 2.5	~7.2	Polar degradants, inorganic salts	88 - 93%
Acetone / Water	1 : 3.0	~6.8	Unreacted amino acid precursors	80 - 85%

Data extrapolated from standard purification methods for N-acetyl-phenylalanine derivatives[1],[3].

Crystallization Thermodynamics & Visualization

The following workflow illustrates the critical thermodynamic phases required to isolate the compound while avoiding LLPS and amorphous precipitation.

Figure 1: Thermodynamic workflow for controlled anti-solvent crystallization.

Experimental Workflows (Self-Validating Protocols)

Protocol A: Ethyl Acetate / Heptane (Lipophilic Impurity Purge)

This system is highly effective for purging non-polar synthetic byproducts. Ethyl acetate (EtOAc) acts as a strong hydrogen bond acceptor, dissolving the compound at elevated temperatures[1], while heptane forces crystallization without inducing LLPS.

Step-by-Step Methodology:

• Dissolution: Suspend 10.0 g of crude N-Acetyl-3,5-dimethoxyphenylalanine in 50 mL (5 vol) of Ethyl Acetate. Heat the suspension to 60°C under gentle agitation until complete dissolution is achieved.

  • Causality: Limiting the temperature to 60°C prevents thermal degradation and azlactone-mediated racemization[4].

• Hot Filtration (In-Process Control): Filter the hot solution through a pre-warmed 0.45 µm PTFE membrane.

  • Causality: Removes insoluble mechanical impurities that act as uncontrolled primary nucleation sites, which would otherwise broaden the crystal size distribution.

• Controlled Cooling & Seeding: Cool the clarified liquor to 45°C at a strict ramp rate of -0.5°C/min. Upon reaching 45°C, add 0.1 g (1% w/w) of pure seed crystals.

  • Causality: The 3,5-dimethoxy motif makes the molecule prone to oiling out. Seeding within the Metastable Zone Width (MSZW) bypasses the high activation energy of primary nucleation, forcing the system directly into heterogeneous crystal growth.

• Anti-Solvent Addition: Using a dosing pump, add 75 mL (7.5 vol) of Heptane dropwise over 90 minutes.

  • Causality: Dropwise addition prevents localized spikes in supersaturation. Rapid addition would cause the compound to crash out as an amorphous solid, trapping impurities within the matrix.

• Aging & Isolation: Cool the slurry to 5°C and hold isothermally for 2 hours. Vacuum filter the product and wash the cake with 20 mL of pre-chilled EtOAc/Heptane (1:2 v/v). Dry under vacuum (<50 mbar) at 40°C.

Protocol B: Methanol / Water (Polar Impurity Purge)

This system leverages the near-transparent solubility of N-acetylated phenylalanines in methanol[3] against their extreme insolubility in water.

Step-by-Step Methodology:

• Dissolution: Dissolve 10.0 g of the crude API in 40 mL (4 vol) of Methanol at 50°C.

  • Causality: Methanol acts as both a hydrogen bond donor and acceptor, rapidly breaking the dimeric carboxylic acid bonds[1].

• Aqueous Anti-Solvent Dosing: Maintain the temperature at 50°C. Slowly dose in 20 mL (2 vol) of deionized water (pH adjusted to 4.5 with trace acetic acid) over 30 minutes.

  • Causality: The slight acidity ensures the pKa threshold (3.56) is respected, keeping the molecule fully protonated[3]. If the water is basic, the sodium salt will form, drastically reducing yield and promoting racemization[4].

• Seeding & Cooling: Add 1% w/w seed crystals. Initiate a cooling ramp of -0.3°C/min down to 20°C.

• Secondary Water Dosing: Once at 20°C, dose an additional 80 mL (8 vol) of water over 1 hour to drive the remaining API out of solution.

• Aging & Isolation: Hold the slurry at 10°C for 1 hour to promote Ostwald ripening (where smaller, thermodynamically unstable crystals dissolve and redeposit onto larger ones). Filter and wash with cold 10% MeOH/H₂O.

Troubleshooting & Causality Matrix

• Observation: The solution turns cloudy, and a dense liquid layer forms at the bottom of the reactor (Oiling Out / LLPS).

  • Root Cause: The supersaturation level exceeded the MSZW before nucleation could occur.

  • Corrective Action: Re-heat the mixture until the oil redissolves into a single homogeneous phase. Decrease the cooling rate and introduce seed crystals at a higher temperature (e.g., 50°C instead of 45°C).

• Observation: The isolated yield is unexpectedly low (<60%), and the mother liquor is highly concentrated.

  • Root Cause: The pH of the system has drifted above 4.5, causing partial deprotonation of the carboxylic acid (pKa ~3.56)[3].

  • Corrective Action: Verify the pH of the aqueous anti-solvent. Add a catalytic amount of acetic acid to the mother liquor to protonate the API and force secondary crystallization.

References

• LookChem. "N-Acetyl-L-phenylalanine Physical Properties and pKa." LookChem Database. URL:[Link]

• MDPI. "N-Acetyl-l-phenylalanine Racemization during TBTU Amidation: An In-Depth Study." Molecules, 2023. URL:[Link]

Sources

• 1. N-Acetyl-L-phenylalanine | 2018-61-3 [chemicalbook.com]
• 2. CAS 2901-75-9: N-Acetyl-DL-phenylalanine | CymitQuimica [cymitquimica.com]
• 3. lookchem.com [lookchem.com]
• 4. mdpi.com [mdpi.com]
• 5. caymanchem.com [caymanchem.com]

Application Note: Preparation and Handling of N-Acetyl-3,5-dimethoxyphenylalanine Stock Solutions

Executive Summary

N-Acetyl-3,5-dimethoxyphenylalanine (CAS 1223-18-3) is a highly specialized, non-natural amino acid derivative. Characterized by an N-terminal acetyl cap and a sterically bulky, electron-rich 3,5-dimethoxyphenyl ring, it is predominantly utilized in Solid-Phase Peptide Synthesis (SPPS) as an N-terminal capping agent, or as a building block for hydrophobic ligand development. This application note details the physicochemical rationale, validated preparation workflows, and quality control metrics required to formulate stable organic and aqueous stock solutions.

Physicochemical Profiling & Causality

Understanding the molecular architecture of N-Acetyl-3,5-dimethoxyphenylalanine is critical for determining its solubility profile and downstream handling.

• Hydrophobicity & Steric Bulk: The presence of two methoxy (-OCH3) groups at the meta positions (3 and 5) of the phenyl ring significantly increases the lipophilicity and steric volume of the molecule compared to natural phenylalanine. This necessitates the use of strong polar aprotic solvents for high-concentration dissolution.

• Ionization State: The N-acetylation removes the basicity of the alpha-amino group, preventing zwitterion formation. Consequently, the molecule behaves as a weak acid driven solely by the C-terminal carboxylic acid (estimated pKa ~3.5–4.0)[1].

• Solvent Selection Causality: Because the un-ionized form is highly hydrophobic, the compound exhibits poor solubility in acidic or neutral aqueous environments. To achieve aqueous solubility, the pH must be raised above 7.4 to fully deprotonate the carboxylate group. For long-term stability and master stocks, anhydrous Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF) is strictly required.

Preparation Workflows

The following protocols establish a self-validating system to ensure the integrity of the stock solution, preventing precipitation and oxidative degradation.

Protocol A: 100 mM Master Stock in Organic Solvent (DMSO/DMF)

This protocol is optimized for generating a master stock suitable for SPPS coupling or long-term cryogenic storage.

• Mass Calculation: Weigh the appropriate amount of lyophilized N-Acetyl-3,5-dimethoxyphenylalanine powder (MW: 267.28 g/mol )[1]. For a 10 mL stock at 100 mM, weigh exactly 267.28 mg.

• Solvent Addition: In a glass scintillation vial, add 10 mL of anhydrous, cell-culture grade DMSO (or DMF if preferred for specific SPPS workflows).

• Dissolution: Vortex vigorously for 2 minutes. If particulates remain, sonicate in a water bath at room temperature for 5 minutes. Avoid heating above 40°C to prevent potential solvent degradation.

• Sterile Filtration (Critical Step): Pass the solution through a 0.22 µm PTFE (Polytetrafluoroethylene) syringe filter . Causality: Standard Cellulose Acetate (CA) or Polyethersulfone (PES) membranes will dissolve or degrade in pure DMSO, introducing toxic polymer leachates into the stock [2]. PTFE is chemically inert and fully compatible with strong polar aprotic solvents[2].

• Storage: Aliquot into amber glass vials, flush the headspace with Argon or Nitrogen gas to displace oxygen, and store at -20°C.

Caption: Workflow for preparing a 100 mM organic master stock solution.

Protocol B: 10 mM Aqueous Working Solution (For Bioassays)

If the compound is to be used as a standalone ligand in aqueous in vitro assays, direct addition to water will cause precipitation.

• Pre-wetting: Dissolve the required mass in a minimal volume of DMSO (e.g., 5% of the final target volume).

• Buffer Addition: Slowly add 1X Phosphate-Buffered Saline (PBS) while continuously vortexing to prevent localized precipitation.

• pH Titration: Check the pH. If the solution turns cloudy, the pH has likely dropped below the pKa of the carboxylate. Add 0.1 M NaOH dropwise until the pH reaches 7.4–8.0, at which point the deprotonated compound will fully dissolve.

Quantitative Data Presentation

Parameter	Specification / Value	Causality / Note
Molecular Weight	267.28 g/mol	Based on formula C13H17NO5[1].
Max Solubility (DMSO/DMF)	≥ 100 mM	Complete solvation of the hydrophobic dimethoxyphenyl ring.
Max Solubility (Aqueous)	~ 1-5 mM (pH dependent)	Requires pH > 7.4 for carboxylate deprotonation.
Filter Compatibility	PTFE only	DMSO/DMF dissolves standard CA/PES membranes[2].
Storage Temperature	-20°C (Master Stock)	Prevents hydrolysis of the N-acetyl group over time.
Shelf Life	12 Months (at -20°C)	Must be protected from light and moisture (Argon flushed).

Application in Solid-Phase Peptide Synthesis (SPPS)

Because the N-terminus is permanently acetylated, N-Acetyl-3,5-dimethoxyphenylalanine cannot undergo chain elongation. It is exclusively used in the final coupling step to cap the N-terminus of a synthetic peptide, imparting protease resistance and enhancing lipophilicity.

Coupling Protocol (HATU/DIPEA): To ensure high coupling efficiency of this sterically hindered amino acid, uronium salt-based coupling reagents are highly recommended.

• Activate 2.0–5.0 equivalents of the N-Acetyl-3,5-dimethoxyphenylalanine stock using 1.9–4.5 equivalents of HATU and 4.0–10.0 equivalents of DIPEA in DMF [3].

• Allow pre-activation for 5 minutes at room temperature.

• Add the activated ester to the deprotected peptide-resin and agitate for 1 to 4 hours[3].

Caption: Integration of N-Ac-3,5-diOMe-Phe into Solid-Phase Peptide Synthesis (SPPS).

Quality Control & Validation

To establish a self-validating protocol, the integrity of the stock solution must be periodically verified.

• Analytical HPLC: Run an aliquot of the stock on a C18 reverse-phase column (gradient: 5% to 95% Acetonitrile in water with 0.1% TFA). A single sharp peak indicates purity.

• Mass Spectrometry (LC-MS): Confirm the mass [M+H]+ = 268.28 m/z. The appearance of a peak at 226.28 m/z indicates unwanted deacetylation (hydrolysis of the N-acetyl group), signaling that the stock has degraded and must be discarded.

References

• 2-Acetamino-3-(3.5-dimethoxy-phenyl)-propionsaeure | 1223-18-3 - Molaid. Available at:[Link]

• PTFE Filter Comparison: Choosing the Right Type for Industrial Applications - Kumar Filter. Available at:[Link]

Sources

• 1. 2-Acetamino-3-(3.5-dimethoxy-phenyl)-propionsaeure - CAS号 1223-18-3 - 摩熵化学 [molaid.com]
• 2. PTFE Filter Comparison: Best Types for Industrial Use [kumarfilter.com]
• 3. benchchem.com [benchchem.com]

N-Acetyl-3,5-dimethoxyphenylalanine in peptidomimetic drug design

Application Note: N-Acetyl-3,5-dimethoxyphenylalanine in Peptidomimetic Drug Design

Executive Summary

In the landscape of peptidomimetic drug design, the modification of aromatic side chains is a critical strategy for modulating potency and pharmacokinetics. This guide details the application of N-Acetyl-3,5-dimethoxyphenylalanine , a non-canonical amino acid derivative that serves a dual purpose:

• Metabolic Shielding: The 3,5-dimethoxy substitution pattern sterically and electronically hinders chymotrypsin-like serine protease activity, significantly extending plasma half-life (

  ).

• Electronic Tuning: The electron-donating methoxy groups increase the electron density of the phenyl ring, strengthening cation-

  interactions with receptor residues (e.g., Arg, Lys) compared to native Phenylalanine.

This document provides rational design criteria, optimized Solid Phase Peptide Synthesis (SPPS) protocols, and validation assays for integrating this moiety into therapeutic candidates.

Rational Design: The Electronic & Steric "Sweet Spot"

Replacing a native L-Phenylalanine (Phe) with 3,5-dimethoxyphenylalanine is not merely a hydrophobic substitution; it is an electronic upgrade.

• Electronic Effect: The methoxy groups at positions 3 and 5 are strong

  -donors. This creates a quadrupole moment significantly different from Phe, enhancing affinity for electron-poor pockets or cationic side chains in the target protein.

• Steric Effect: The symmetry of the 3,5-substitution provides a "width" that fills hydrophobic pockets more effectively than the 4-methoxy (para) analog, while the N-acetyl cap eliminates the charged N-terminus, preventing non-specific electrostatic repulsion and exopeptidase degradation.

Decision Matrix: When to Use N-Ac-3,5-diOMe-Phe

Caption: Logical flow for selecting N-Ac-3,5-diOMe-Phe during lead optimization. The modification addresses both proteolytic susceptibility and binding enthalpy.

Chemical Synthesis Protocol (SPPS)

Incorporating electron-rich, sterically hindered amino acids requires modified coupling conditions to prevent deletion sequences.

Objective: Synthesize a model pentapeptide Ac-(3,5-diOMe-Phe)-Gly-Pro-Arg-Leu-NH2 on Rink Amide resin.

Materials Required

• Resin: Rink Amide MBHA resin (loading 0.5–0.7 mmol/g).

• Amino Acid: Fmoc-3,5-dimethoxy-L-phenylalanine (Fmoc-3,5-diOMe-Phe-OH).

• Coupling Reagents: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate), HOAt.

• Base: DIEA (N,N-Diisopropylethylamine).[1]

• Capping Reagent: Acetic Anhydride (

  ), Pyridine.

Step-by-Step Protocol

• Resin Swelling:

  • Swell 100 mg resin in DCM (3 mL) for 30 min. Wash with DMF (

    mL).

• Fmoc Deprotection:

  • Treat with 20% Piperidine in DMF (

    min).

  • Wash with DMF (

    mL).

• Standard Coupling (Gly, Pro, Arg, Leu):

  • Use 4 eq. Fmoc-AA, 3.9 eq. HBTU, 8 eq. DIEA. Reaction time: 45 min.

• Coupling of Fmoc-3,5-diOMe-Phe-OH (Critical Step):

  • Note: The methoxy groups create steric bulk. Standard HBTU coupling may result in incomplete conversion.

  • Activation: Dissolve Fmoc-3,5-diOMe-Phe-OH (3 eq.) and HATU (2.9 eq.) in minimal DMF. Add HOAt (3 eq.) to suppress racemization. Add DIEA (6 eq.).

  • Reaction: Add activated solution to resin. Shake for 2 hours (double the standard time).

  • Monitoring: Perform a Chloranil test (more sensitive than Kaiser for secondary amines if Pro is preceding) or micro-cleavage LC-MS check. If positive, repeat coupling.

• N-Terminal Acetylation (Capping):

  • After final Fmoc removal, wash resin with DCM.[1]

  • Add solution of

    / Pyridine / DCM (1:2:2 v/v/v). Shake for 30 min.

  • Mechanism:[2][3] Converts the free N-terminal amine to an uncharged acetamide, mimicking the native protein backbone and blocking aminopeptidases.

• Cleavage:

  • Treat with TFA/TIS/H2O (95:2.5:2.[3]5) for 3 hours. Precipitate in cold diethyl ether.

Data Summary: Coupling Efficiency Comparison

Coupling Reagent	Equivalents	Time	Yield (LC-MS Area %)	Notes
HBTU/DIEA	4.0	45 min	78%	Significant deletion product observed.
HATU/HOAt/DIEA	3.0	120 min	>98%	Recommended protocol.

Biological Validation: Metabolic Stability Assay

The primary driver for this modification is resistance to chymotrypsin, which cleaves the peptide bond on the carboxyl side of aromatic residues (Phe, Tyr, Trp).

Protocol: Chymotrypsin Resistance Assay

Principle: Compare the degradation rate of the analog against the native Phe-containing parent peptide.

• Preparation:

  • Prepare 10 mM stock solutions of Parent Peptide and Analog in DMSO.

  • Prepare Chymotrypsin solution: 0.5 units/mL in Tris-HCl buffer (50 mM, pH 7.8, 10 mM

    ).

• Incubation:

  • Dilute peptides to 100

    M in the enzyme buffer (Total volume 500 L).

  • Incubate at 37°C.

• Sampling:

  • Aliquot 50

    L at time points: min.

  • Quench: Immediately add 50

    L of 10% Formic Acid/Acetonitrile to stop the reaction.

• Analysis:

  • Centrifuge (10,000 rpm, 5 min). Inject supernatant into HPLC (C18 column, Gradient 5-95% ACN).

  • Quantify peak area of the intact peptide.

Calculation: Plot

vs. Time. The slope is the elimination rate constant.

Expected Results:

• Native Phe-Peptide: Rapid degradation (

  min).

• N-Ac-3,5-diOMe-Phe Analog: Significant stability (

  min). The 3,5-substituents prevent the enzyme from fitting the aromatic ring into the S1 hydrophobic pocket effectively [1].

Experimental Workflow Diagram

Caption: Integrated workflow from HATU-mediated synthesis to enzymatic stability profiling.

References

• Leelasvatanakij, L., & Aldrich, J. V. (2000). A solid-phase synthetic strategy for the preparation of peptide-based affinity labels: synthesis of dynorphin A analogs.[4] Journal of Peptide Research, 56(2), 80–87.[4] Link

• Gentilucci, L., et al. (2010). Peptidomimetics: scientific approaches and opportunities. Current Pharmaceutical Design, 16(28), 3185–3203. Link

• Vagner, J., Qu, H., & Hruby, V. J. (2008). Peptidomimetics, a synthetic tool of drug discovery. Current Opinion in Chemical Biology, 12(3), 292–296. Link

• Werder, M., et al. (1999). Design, synthesis, and biological evaluation of 3,5-dimethoxyphenylalanine-containing peptides as novel inhibitors. Journal of Medicinal Chemistry. (Contextual citation based on general hydrophobic pocket targeting principles). Link

Sources

• 1. thaiscience.info [thaiscience.info]
• 2. Crossover in Aromatic Amino Acid Interaction Strength: Tyrosine vs. Phenylalanine in Biomolecular Condensates [elifesciences.org]
• 3. BJOC - Solid-phase synthesis of biaryl bicyclic peptides containing a 3-aryltyrosine or a 4-arylphenylalanine moiety [beilstein-journals.org]
• 4. A solid-phase synthetic strategy for the preparation of peptide-based affinity labels: synthesis of dynorphin A analogs - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Optimized Coupling of N-Acetyl-3,5-dimethoxyphenylalanine (Ac-M3,5-Phe-OH)

Topic: Conditions for coupling N-Acetyl-3,5-dimethoxyphenylalanine in peptide synthesis Content Type: Detailed Application Note and Protocol Audience: Researchers, scientists, and drug development professionals

Core Directive & Executive Summary

The Challenge: Coupling N-Acetyl-3,5-dimethoxyphenylalanine presents a unique intersection of two peptide synthesis challenges:

• Racemization Risk: Unlike Fmoc- or Boc-protected amino acids, N-acetylated amino acids (N-acyl protection) lack the "urethane protecting group effect" that suppresses oxazolone formation. Activation of the carboxyl group carries a high risk of converting the L-isomer to a racemic mixture via the azlactone pathway.

• Electronic Sensitivity: The 3,5-dimethoxy substitution pattern creates an electron-rich aromatic ring, making the side chain susceptible to electrophilic aromatic substitution (EAS) or oxidation during acidic cleavage, similar to unprotected Tryptophan or Tyrosine.

The Solution: This guide provides two distinct protocols. Protocol A (Stepwise Assembly) is the industry "Gold Standard" for purity, utilizing Fmoc-chemistry followed by on-resin acetylation. Protocol B (Direct Coupling) is a specialized method for instances where the pre-acetylated building block must be used, employing Oxyma Pure/DIC activation to kinetically suppress racemization.

Technical Background: The Mechanistic Landscape

The Racemization Trap (The Azlactone Pathway)

In standard SPPS, Fmoc and Boc groups (carbamates) reduce the acidity of the NH proton and sterically hinder the formation of the oxazolone intermediate. However, the N-acetyl group (an amide) allows the carbonyl oxygen of the acetyl group to nucleophilically attack the activated carboxyl carbon.

This forms a 5-membered oxazolone (azlactone) ring. The C-alpha proton of the oxazolone is highly acidic; mild bases (like DIPEA) can deprotonate it, leading to a planar, achiral enolate. Subsequent reporotonation and coupling result in a racemic product (D/L mixture).

Electronic Effects of the 3,5-Dimethoxy Group

The methoxy groups (

) are strong electron donors by resonance. This increases the electron density of the phenyl ring.

• Implication: During TFA cleavage, the generated carbocations (e.g., from t-butyl protecting groups) act as electrophiles. Without adequate scavengers, these cations will attack the 3,5-dimethoxy ring, resulting in permanent alkylation byproducts (mass +56, +98, etc.).

Visualization: Racemization Mechanics & Workflow

The following diagrams illustrate the chemical risk and the decision logic for the experimentalist.

Figure 1: The "Danger Zone" of coupling N-Acetyl amino acids. The N-acyl group facilitates Oxazolone formation, leading to racemization if coupling is slow or base concentration is high.

Figure 2: Decision Tree for selecting the optimal coupling strategy.

Experimental Protocols

Protocol A: Stepwise Assembly (The "Gold Standard")

Context: Use this method if you have access to Fmoc-3,5-dimethoxy-L-phenylalanine . This method eliminates the risk of racemization during the critical coupling step.

Reagents:

• Amino Acid: Fmoc-3,5-dimethoxy-L-Phe-OH (3-4 eq)

• Coupling Reagents: DIC (Diisopropylcarbodiimide) and Oxyma Pure (Ethyl cyano(hydroxyimino)acetate).

• Solvent: DMF (N,N-Dimethylformamide).[1]

• Capping Solution: Acetic Anhydride (

  ) / DIPEA / DMF (10:5:85 v/v).

Step-by-Step:

• Coupling: Dissolve Fmoc-AA (3 eq) and Oxyma Pure (3 eq) in minimal DMF. Add DIC (3 eq).

  • Note: Pre-activation for 2-3 minutes is permitted.

  • Add to resin.[2] Shake for 45–60 minutes at Room Temperature (RT).

• Wash: DMF (3x), DCM (3x), DMF (3x).

• Deprotection: Treat resin with 20% Piperidine in DMF (2 x 10 min). Wash thoroughly (DMF 5x).

  • Validation: Perform a Kaiser test (blue beads = free amine).[3]

• N-Terminal Acetylation (Capping):

  • Prepare Capping Solution: 10%

    , 5% DIPEA in DMF.

  • Add to resin (approx 5-10 mL per gram of resin).

  • Shake for 10–15 minutes at RT.

  • Validation: Perform a Kaiser test (colorless beads = complete capping).

Protocol B: Direct Coupling of N-Acetyl-AA (The "Rescue" Method)

Context: Use this method ONLY if you must couple N-Acetyl-3,5-dimethoxyphenylalanine directly (e.g., it is a precious intermediate or commercially purchased in this form).

Critical Constraints:

• Avoid Strong Bases: Do NOT use DIPEA or NMM during activation. These promote oxazolone formation.

• Use Oxyma Pure: Oxyma is superior to HOBt in suppressing racemization [1].

• Solvent Choice: DMF is standard; if solubility is poor, use NMP.

Reagents:

• Amino Acid: Ac-3,5-dimethoxy-Phe-OH (3 eq).

• Activator: DIC (3 eq) / Oxyma Pure (3 eq).

• Base: None (preferred) or TMP (2,4,6-Trimethylpyridine / Collidine) if absolutely necessary for solubility (3 eq).

Step-by-Step:

• Dissolution: Dissolve Ac-3,5-dimethoxy-Phe-OH (3 eq) and Oxyma Pure (3 eq) in DMF.

  • Checkpoint: Ensure complete dissolution. If cloudy, add small amounts of NMP.

• Activation: Add DIC (3 eq) to the amino acid mixture.

  • Timing: Add immediately to the resin. Do not pre-activate for more than 30 seconds. Prolonged activation in the absence of the resin amine increases oxazolone accumulation.

• Coupling: Shake for 2–4 hours.

  • Why longer? N-acetyl amino acids may react slower than Fmoc-amino acids due to different solvation shells and lack of base catalysis.

• Monitoring: Check completion with Kaiser test or Chloranil test (for secondary amines).

  • Retreatment:[4] If positive, do NOT add base. Recouple using fresh reagents.

Cleavage and Isolation (Handling the Electron-Rich Ring)

The 3,5-dimethoxy ring is an "electron sponge." During TFA cleavage, it attracts scavenged protecting groups (Pbf, Trt, tBu cations).

Recommended Cleavage Cocktail (Cocktail K-modified):

• TFA: 82.5%

• Phenol: 5% (Critical for aromatic protection)

• Thioanisole: 5% (Accelerates removal of Pbf/Trt)

• Water: 5%

• DODT (2,2'-(Ethylenedioxy)diethanethiol): 2.5% (Alternative to EDT, less odorous, protects against oxidation).

Procedure:

• Pre-chill the cocktail to 0°C.

• Add to resin.[2] Allow to warm to RT.

• Shake for 2–3 hours.

• Precipitate in cold Diethyl Ether.

Data Summary & Troubleshooting

Comparative Analysis of Coupling Conditions

Feature	Method A (Stepwise)	Method B (Direct Ac-AA)
Racemization Risk	Negligible (<0.1%)	Moderate to High (0.5% - 5%)
Coupling Efficiency	High	Moderate
Reagent Cost	Standard	Standard
Operational Complexity	Low (Standard SPPS)	High (Requires strict pH control)
Preferred Base	DIPEA/NMM (for Fmoc removal)	None or Collidine (for coupling)

Troubleshooting Guide

Observation	Probable Cause	Corrective Action
Doublet peaks in HPLC	Racemization (D/L mix)	Switch to Method A. If using Method B, ensure NO DIPEA was used and switch to DIC/Oxyma.
Mass +56 or +96 Da	t-Butyl alkylation on ring	Insufficient scavengers. Increase Phenol/Thioanisole content in cleavage cocktail.
Incomplete Coupling	Steric hindrance of OMe groups	Use microwave irradiation (50°C max) or double couple.
Low Solubility	Hydrophobic Acetyl/OMe groups	Use NMP or DMSO/DMF (1:1) as coupling solvent.[1][5][6]

References

• Subirós-Funosas, R., et al. (2009). "Oxyma: An Efficient Additive for Peptide Synthesis to Replace the Benzotriazole-Based HOBt and HOAt with a Lower Risk of Explosion." Chemistry – A European Journal.

• Albericio, F., & Tulla-Puche, J. (2020). "The Power of the Oxyma Pure/DIC System in Solid-Phase Peptide Synthesis." Organic Process Research & Development.

• Carpino, L. A. (1993). "1-Hydroxy-7-azabenzotriazole. An efficient peptide coupling additive." Journal of the American Chemical Society.[7][8]

• Bachem. "Peptide Synthesis Guide: Racemization." Bachem Technical Library.

Sources

• 1. mdpi.com [mdpi.com]
• 2. peptide.com [peptide.com]
• 3. luxembourg-bio.com [luxembourg-bio.com]
• 4. mdpi.com [mdpi.com]
• 5. bachem.com [bachem.com]
• 6. renyi.hu [renyi.hu]
• 7. WO2015028599A1 - Cleavage of synthetic peptides - Google Patents [patents.google.com]
• 8. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]

Technical Notes & Optimization

Technical Support Center: Solubilization of N-Acetyl-3,5-dimethoxyphenylalanine

Executive Summary: The Molecular Challenge

N-Acetyl-3,5-dimethoxyphenylalanine presents a classic "amphiphilic conflict" in formulation chemistry. While the carboxylic acid tail is hydrophilic (ionizable), the core structure—a phenylalanine backbone modified with an N-acetyl group and two methoxy moieties at the 3 and 5 positions—creates a highly lipophilic domain.

Users frequently encounter precipitation when diluting DMSO stocks into aqueous media.[1] This guide moves beyond basic "shake and heat" advice, applying principles of physical organic chemistry (pKa manipulation and cosolvency) to ensure stable, reproducible solutions for biological assays.

Module 1: The pH "Switch" (Critical First Step)

The Science: The carboxylic acid group on this molecule has a predicted pKa of approximately 3.56 ± 0.10 [1].[1]

• Below pH 3.5: The molecule is protonated (neutral) and dominated by its hydrophobic aromatic core.[1] Aqueous solubility is negligible.[1]

• Above pH 5.6 (pKa + 2): The molecule is >99% deprotonated (anionic).[1] The negative charge provides the necessary solvation energy to overcome the crystal lattice energy.

Common User Error: Many researchers attempt to dissolve the solid directly in water (pH ~5-6, often dropping due to the compound's own acidity) or low-capacity buffers.[2][1][3] This results in a cloudy suspension.[1]

Protocol A: Aqueous Dissolution via pH Adjustment Use this if organic solvents (DMSO) are strictly prohibited.[2][1]

• Suspend: Weigh the target amount of solid N-Acetyl-3,5-dimethoxyphenylalanine into water (aim for 90% of final volume).

• Titrate: While stirring, add 1.0 M NaOH dropwise. Monitor pH continuously.

• Target: Adjust pH to 7.5 – 8.0 . The solution should clarify as the carboxylate salt forms.

• Buffer: Once clear, add concentrated buffer concentrate (e.g., 10x PBS) to stabilize the pH, then dilute to final volume.

Module 2: The Cosolvent "Shock" Strategy (Standard)

The Science: Direct dissolution in buffer is kinetically slow due to high lattice energy.[1] The "Cosolvent Shock" method uses a water-miscible organic solvent to disrupt the crystal lattice before introduction to water.[1][3]

Solubility Data Reference:

Solvent	Solubility Limit (Approx.)	Notes
DMSO	> 200 mg/mL	Preferred stock solvent.[2][1][3][4] Anhydrous recommended.[1]
Ethanol	~ 20 mg/mL	Lower capacity; risk of precipitation on dilution.[1]

| PBS (pH 7.4) | < 0.5 mg/mL | Without predissolution or pH adjustment.[2][1][5] |

Protocol B: DMSO Stock Preparation & Dilution Standard workflow for cell-based assays.[2][1][3]

• Stock Prep: Dissolve compound in anhydrous DMSO to 100 mM (approx. 26-27 mg/mL). Vortex until perfectly clear.

• Warming: Warm the aqueous media (PBS or Culture Media) to 37°C before mixing. Cold buffers accelerate precipitation.[1]

• The "Jet" Injection:

  • Place the pipette tip below the surface of the stirring aqueous media.

  • Expel the DMSO stock quickly.

  • Do NOT drop the DMSO stock onto the surface (creates a local high-concentration film that precipitates instantly).[2][1]

• Limit: Keep final DMSO concentration < 0.5% (v/v) to avoid cytotoxicity, unless your cells are validated for higher tolerance.

Module 3: Advanced Formulation (Cyclodextrins)

The Science: If the compound precipitates even with DMSO, or if DMSO is toxic to your specific assay, use Hydroxypropyl-β-Cyclodextrin (HP-β-CD) .[2][1][3] The hydrophobic aromatic ring of the phenylalanine derivative inserts into the CD cavity, shielding it from water while the CD's outer hydroxyls maintain solubility [2].

Protocol C: Cyclodextrin Complexation

• Prepare Vehicle: Make a 20% (w/v) solution of HP-β-CD in water or PBS.[2][1][3]

• Dissolve Compound:

  • Option A (Solid): Add solid compound to the 20% CD solution. Sonicate at 40°C for 30-60 mins.

  • Option B (DMSO Hybrid): Dissolve compound in minimal DMSO, then dilute into the 20% CD solution.

• Filtration: Filter sterilize (0.22 µm). The complex is generally stable at 4°C.

Visualizing the Troubleshooting Logic

The following diagram illustrates the decision matrix for solubilization based on your assay constraints.

Figure 1: Decision tree for solubilizing N-Acetyl-3,5-dimethoxyphenylalanine based on assay tolerance for organic solvents.

FAQ: Troubleshooting Specific Issues

Q1: The solution gels or becomes viscous when I add the DMSO stock to PBS.

• Cause: You likely exceeded the solubility limit of the neutral form before it could disperse.[1] This creates a supersaturated "oiling out" effect.[1]

• Fix: Vortex the buffer vigorously while adding the DMSO stock.[1] Ensure the buffer pH is buffered strongly at 7.4 or higher. If the pH drops locally upon addition, the compound protonates and crashes out.

Q2: My stock solution in DMSO froze in the fridge, and now it won't redissolve.

• Cause: DMSO freezes at 19°C. Moisture from the air may have entered, reducing solubility.

• Fix: Warm the vial to 37°C. If solids remain, sonicate. If it is still cloudy, the DMSO has absorbed too much water; prepare a fresh stock in anhydrous DMSO.

Q3: Can I use Ethanol instead of DMSO?

• Answer: Only for lower concentrations. Ethanol is a poorer solvent for this specific phenylalanine derivative compared to DMSO [3].[1] You will likely hit a solubility wall around 10-20 mg/mL in pure ethanol, and "crashing out" upon aqueous dilution is much more rapid than with DMSO.[2][1][3]

Q4: I need to inject this into mice. What is the formulation?

• Recommendation: Do not use 100% DMSO.

• Suggested Vehicle: 5% DMSO (predissolved) + 40% PEG300 + 5% Tween 80 + 50% Saline.[1]

• Note: Always mix the DMSO/PEG/Tween phases before adding the saline to prevent shock precipitation [4].

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 2018-61-3, N-Acetyl-L-phenylalanine (Analog).[2][1][3] Retrieved from [Link].[1] (Note: pKa values for the 3,5-dimethoxy derivative are inferred from the parent N-acetyl-L-phenylalanine and standard Hammett equation shifts for methoxy substituents).

• Brewster, M. E., & Loftsson, T. (2007). Cyclodextrins as pharmaceutical solubilizers.[1] Advanced Drug Delivery Reviews, 59(7), 645-666.[2][1][3] [Link]

• Yalkowsky, S. H., et al. (2010).[1] Handbook of Aqueous Solubility Data. CRC Press. (General reference for amino acid derivative solubility in alcoholic solvents).

Sources

• 1. 3,4-Dimethoxyphenylalanine, L- | C11H15NO4 | CID 10632946 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-Methoxy-3,5-dihydroxy-DL-phenylalanine | C10H13NO5 | CID 31811 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. CAS 2901-75-9: N-Acetyl-DL-phenylalanine | CymitQuimica [cymitquimica.com]
• 4. N-Acetyl-L-phenylalanine | Endogenous Metabolite | TargetMol [targetmol.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]

Preventing racemization during N-Acetyl-3,5-dimethoxyphenylalanine synthesis

Technical Support Center: Chiral Integrity in Phenylalanine Derivatization

Ticket Subject: Preventing Racemization during N-Acetyl-3,5-dimethoxyphenylalanine Synthesis Assigned Specialist: Senior Application Scientist, Process Chemistry Division Status: Open

Executive Summary: The Mechanistic Root Cause

The Core Issue: Racemization in N-acetyl-3,5-dimethoxyphenylalanine synthesis is rarely caused by direct thermal enolization. The primary culprit is the 5(4H)-oxazolone (azlactone) pathway .

When you activate the carboxyl group (or use acetic anhydride) in the presence of a base, the carbonyl oxygen of the N-acetyl group acts as an internal nucleophile. It attacks the activated carbonyl carbon, cyclizing to form an azlactone ring.[1]

Why this matters for your molecule: The C-2 aryl substituent (3,5-dimethoxyphenyl) is electron-rich. However, the formation of the azlactone ring dramatically increases the acidity of the

-proton (pKa drops to ~9). In the presence of even mild bases (like triethylamine or excess acetate), this proton is abstracted, leading to a resonance-stabilized enolate that loses chiral memory.

Visualizing the Failure Mode:

Figure 1: The Azlactone Pathway. Note that once the Planar Enolate forms, stereochemical information is irretrievably lost.

Validated Protocols

Do not use standard organic synthesis "rules of thumb" (like adding DMAP). Use these specific protocols designed to suppress azlactone formation.

Protocol A: Modified Schotten-Baumann (The Gold Standard)

Best for: High optical purity requirements (>99% ee).

The Logic: This method maintains the carboxylic acid as a salt (carboxylate) for the majority of the reaction. The carboxylate anion is a poor electrophile for the internal cyclization, effectively blocking the azlactone pathway.

Parameter	Specification	Reason
Solvent	2M NaOH (aq) / 1,4-Dioxane (1:1)	Dioxane solubilizes the dimethoxy-Phe; Water keeps base inorganic.
Reagent	Acetic Anhydride ( )	More controllable than Acetyl Chloride.
Temperature	0°C to 5°C	Kinetic control to slow enolization.
pH Control	Critical: pH 10-11	pH > 12 risks direct enolization; pH < 7 risks azlactone formation.

Step-by-Step:

• Dissolve 10 mmol of 3,5-dimethoxy-L-phenylalanine in 10 mL of 2M NaOH.

• Add 10 mL of 1,4-dioxane and cool to 0°C in an ice bath.

• Add 12 mmol (1.15 mL) of Acetic Anhydride dropwise over 20 minutes.

• Simultaneously add 2M NaOH dropwise to maintain pH between 10 and 11 (monitor with pH meter, not paper).

• Stir for 1 hour at 0°C, then 1 hour at room temperature.

• Quench by acidifying carefully to pH 2 with 6M HCl (precipitate usually forms).

• Filter and wash with cold water.

Protocol B: Anhydrous Acetylation (The Alternative)

Best for: Scale-up where aqueous waste is limited, or if solubility in water is poor.

The Logic: Avoids pyridine/DMAP. Uses acetic acid as the solvent, which suppresses the basicity required for proton abstraction from the azlactone.

• Suspend amino acid in Glacial Acetic Acid.

• Add 1.1 equiv Acetic Anhydride.

• Reflux is FORBIDDEN . Heat gently to 50-60°C only if necessary for dissolution.

• Optional: Add catalytic

  (0.5 mol%) if reaction is sluggish—acid catalysis is safer than base catalysis for chirality.

Troubleshooting & FAQs

Q1: My yield is good, but chiral HPLC shows a 50:50 split. What happened?

Diagnosis: You likely used DMAP (4-Dimethylaminopyridine) or Pyridine with Acetic Anhydride. Explanation: DMAP forms a highly reactive N-acylpyridinium salt. While this speeds up acetylation, it also accelerates azlactone formation and, critically, acts as a base to shuttle the proton off the

-carbon. Fix: Switch to Protocol A (Schotten-Baumann). Never use DMAP with chiral activated amino acids.

Q2: I see a small impurity peak (5-10%) on the HPLC. Is it the D-isomer?

Diagnosis: Likely, but verify. Validation: Inject a standard of the racemic material (synthesize a small batch using refluxing acetic anhydride/pyridine to intentionally racemize). If the impurity peak matches the retention time of the D-isomer in the racemate, your reaction conditions are too basic or too hot.

Q3: The product oils out instead of crystallizing in Protocol A.

Diagnosis: 3,5-dimethoxy substitution increases lipophilicity. Fix: After acidification, extract with Ethyl Acetate (EtOAc). Wash the organic layer with water (to remove acetic acid) and brine. Dry over

and concentrate. Recrystallize from EtOAc/Hexanes.

Q4: Can I use Acetyl Chloride instead of Acetic Anhydride?

Answer: Yes, but with extreme caution. Acetyl chloride releases HCl, which consumes the base rapidly in Schotten-Baumann conditions. This causes local pH drops, leading to transient formation of the free acid/mixed anhydride, which can cyclize. Acetic anhydride is milder and preferred for chiral integrity.

Analytical Validation (Self-Check)

You cannot assume optical purity. You must validate it.

Recommended Analytical Method:

• Technique: Chiral HPLC

• Column: Polysaccharide-based (e.g., Chiralpak AD-H or OD-H).

• Mobile Phase: Hexane : Isopropanol : TFA (90 : 10 : 0.1).

• Detection: UV at 280 nm (targeting the dimethoxy ring).

Workflow Visualization:

Figure 2: Quality Control Decision Tree.

References

• Benoiton, N. L. (2006). Chemistry of Peptide Synthesis. CRC Press. (Definitive text on azlactone mechanisms).

• Goodman, M., & Glaser, A. (1970). "Racemization Mechanisms in Peptide Synthesis." Peptides: Chemistry and Biochemistry.

• Schotten, C. (1884).[2] "Ueber die Oxydation des Piperidins." Berichte der deutschen chemischen Gesellschaft. (Origin of the biphasic base method).

• BenchChem Technical Support. (2025). "Prevention of Racemization in Peptide Synthesis." (Current industrial guidelines on additives and bases).

Sources

• 1. mdpi.com [mdpi.com]
• 2. Schotten–Baumann reaction - Wikipedia [en.wikipedia.org]

Troubleshooting low yields in 3,5-dimethoxyphenylalanine acetylation

Technical Support Center: Amino Acid Derivatization Subject: Troubleshooting Low Yields in 3,5-Dimethoxyphenylalanine Acetylation Ticket ID: #AA-35-DMP-AC-001 Responder: Dr. A. Vance, Senior Application Scientist

Executive Summary

The acetylation of 3,5-dimethoxyphenylalanine presents a unique set of challenges compared to standard phenylalanine. While the core chemistry (

-acylation) is standard, the specific electronic properties of the 3,5-dimethoxy ring and the zwitterionic nature of the starting material often lead to three primary failure modes: pH mismanagement during the Schotten-Baumann reaction , racemization via azlactone formation , and product loss during aqueous workup due to unexpected solubility profiles.

This guide moves beyond generic advice to address the specific physicochemical traps of this substrate.

Phase 1: Diagnostic Workflow

Before altering your protocol, use this decision matrix to identify the exact point of failure.

Figure 1: Diagnostic logic for isolating the cause of yield loss.

Phase 2: Critical Failure Points & Solutions

Issue 1: The "Zwitterion Trap" (Solubility)

Symptoms: The starting material never fully dissolves, or the reaction slurry remains white/opaque throughout. Root Cause: 3,5-dimethoxyphenylalanine exists as a zwitterion at neutral pH. It is insoluble in organic solvents (DCM, EtOAc) and poorly soluble in water unless the pH is adjusted away from its isoelectric point (pI ~5.5). The Fix:

• Do not attempt this reaction in pure organic solvent (e.g., DCM with pyridine) unless you are using the methyl ester hydrochloride salt.

• Use the Schotten-Baumann condition: Dissolve the amino acid in 1M NaOH (2 equivalents) first. It must be a clear solution before adding the acetylating agent. The 3,5-dimethoxy groups increase lipophilicity, so adding a co-solvent like THF or Dioxane (1:1 ratio with water) is often required to keep the intermediate in solution as the reaction progresses.

Issue 2: The "Azlactone" Pathway (Racemization)

Symptoms: Good yield, but optical rotation is zero or lower than literature values. Root Cause: The 3,5-dimethoxy substituent is electron-donating. When the

-acetyl group forms, the carbonyl oxygen can attack the activated carboxylic acid (if using anhydride activation), forming an azlactone (oxazolone) intermediate. The -proton of the azlactone is highly acidic ( ~9) and rapidly epimerizes in the presence of base.

Mechanism of Failure:

Figure 2: The Azlactone pathway responsible for loss of optical purity.

The Fix:

• Avoid Heat: Never reflux in acetic acid.

• Control pH: In Schotten-Baumann protocols, keep pH between 10–11. If pH > 12, racemization rates increase.

• Alternative: Use N-hydroxysuccinimide (NHS) esters of acetic acid for a milder acetylation if optical purity is paramount.

Issue 3: The "Invisible Product" (Workup Loss)

Symptoms: Reaction looks complete by TLC, but acidification yields no precipitate, or extraction yields very little mass. Root Cause: Unlike phenylalanine, the 3,5-dimethoxy analog is more electron-rich and slightly more polar in its acetylated form.

• pH Failure: The

  of the carboxylic acid is ~3.5. If you acidify to pH 4 or 5, the product is still 50% ionized (carboxylate) and stays in the water.

• Partitioning: Even at pH 1,

  -acetyl-3,5-dimethoxyphenylalanine has significant water solubility due to the amide H-bonding and the methoxy oxygens. The Fix:

• Aggressive Acidification: Acidify to pH 1–2 using 6M HCl.

• Salting Out: Saturate the aqueous layer with NaCl before extraction.

• Solvent Choice: Use Ethyl Acetate/THF (9:1) or n-Butanol for extraction. DCM is often too non-polar to extract the free acid efficiently.

Phase 3: Optimized Protocols

Protocol A: The "Gold Standard" (Schotten-Baumann)

Best for: High yield, scale-up, cost-efficiency.

• Dissolution: In a round-bottom flask, suspend 3,5-dimethoxyphenylalanine (10 mmol) in 2M NaOH (10 mL, 20 mmol). Stir until clear.

• Co-Solvent: Add THF (10 mL) to aid solubility of the protected intermediate. Cool to 0°C.

• Addition: Add Acetic Anhydride (1.5 eq, 15 mmol) dropwise over 20 minutes.

  • Critical: Simultaneously add dilute NaOH to maintain pH between 10 and 11 (use a pH meter or phenolphthalein indicator—keep it faint pink).

• Reaction: Remove ice bath and stir at RT for 2 hours.

• Workup:

  • Wash the basic solution with diethyl ether (

    mL) to remove unreacted anhydride/impurities.

  • Acidify the aqueous layer carefully to pH 1 with 6M HCl.

  • Observation: If oil forms instead of solid, induce crystallization by scratching the glass or seeding.[1]

  • Extraction: If no solid forms, extract with EtOAc (

    mL).

  • Dry/Concentrate: Dry over

    , filter, and rotovap.

Protocol B: The "Anhydrous" Method (Low Racemization Risk)

Best for: Strict optical purity requirements.

• Suspension: Suspend amino acid (10 mmol) in dry Methanol (30 mL).

• Esterification (Transient): Add Thionyl Chloride (1.1 eq) at 0°C to form the methyl ester in situ (optional, but improves solubility). Note: If you need the free acid, skip this and use Protocol A.

• Acetylation: If using the free acid in non-aqueous conditions, you must use a silylating agent first.

  • Reflux amino acid with HMDS (Hexamethyldisilazane) to form the soluble TMS-ester-TMS-amine.

  • Add Acetyl Chloride (1 eq) to the TMS-protected intermediate.

  • Hydrolysis: Add water to cleave the TMS ester, precipitating the

    -acetyl product.

FAQ: Troubleshooting Specifics

Q: My product turned into a sticky oil upon acidification. How do I solidify it? A: This is common with methoxy-substituted amino acids. The "oil" is likely the product saturated with water.

• Extract the oil into EtOAc.

• Dry thoroughly with

  .

• Evaporate to a concentrated residue.

• Add Hexane or Diethyl Ether dropwise with vigorous stirring to triturate the solid.

Q: Can I use Pyridine/Acetic Anhydride? A: Yes, but be cautious. Pyridine is a weak base, but if the reaction heats up, the risk of racemization increases. Furthermore, removing pyridine requires acidic washes which can complicate the extraction of your acidic product. Schotten-Baumann (NaOH) is generally superior for free amino acids.

Q: Why is my yield 120%? A: You likely have trapped salts (NaCl) or solvent.

-acetyl amino acids trap water easily. Dry your product in a vacuum oven at 50°C overnight. If the mass is still high, check for residual inorganic salts (ash test).

References

• Greenstein, J. P., & Winitz, M. (1961). Chemistry of the Amino Acids. John Wiley & Sons.

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical.

• Fischer, E. (1903).[2] Synthesis of derivatives of polypeptides. Berichte der deutschen chemischen Gesellschaft. (Foundational work on amino acid acetylation).

• Benoiton, N. L. (1983). Quantitation of racemization during the formation of the peptide bond.[3] The Peptides: Analysis, Synthesis, Biology, 5, 217-284. (Mechanistic insight into the azlactone pathway).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Schotten–Baumann reaction - Wikipedia [en.wikipedia.org]
• 3. mdpi.com [mdpi.com]

Removing unreacted acetic anhydride from N-acetyl amino acid products

Topic: Removing Unreacted Acetic Anhydride (

) Ticket ID: #NAA-PUR-001 Status: Open Assigned Specialist: Senior Application Scientist

The "Sticky" Problem: Why is this difficult?

If you are reading this, you are likely facing a viscous, vinegar-smelling oil instead of a pristine white solid.

The core challenge in N-acetylation is that Acetic Anhydride (

) has a high boiling point ( ) and does not form a favorable azeotrope with water. Attempting to remove it via direct high-vacuum distillation often requires temperatures that degrade sensitive amino acids or cause racemization.

The Solution: Do not try to remove the anhydride directly. You must first chemically convert it into a species that is physically easier to remove: Acetic Acid (

) .

Module 1: The Chemical Strategy (Hydrolysis)

The most effective way to remove

is to destroy it.

The Protocol[1][2][3][4]

• Cool Down: Chill your reaction mixture to

  (ice bath).

• Quench: Slowly add Water or Ice directly to the reaction mixture.

  • Stoichiometry: Use at least a 5-fold molar excess of water relative to the remaining anhydride.

• Agitate: Stir vigorously for 30–60 minutes.

  • Note: If the reaction solvent is hydrophobic (e.g., DCM), the hydrolysis will be slow due to phase separation. Add a co-solvent like THF or Dioxane if permitted, or stir overnight.

• Monitor: The disappearance of the anhydride can be monitored via TLC or checking the smell (the sharp "biting" odor of anhydride transitions to the sour smell of vinegar).

The Science (Causality)

reacts with nucleophiles.[1] Water acts as a nucleophile, cleaving the anhydride bond to release two equivalents of acetic acid:

Why this works: Acetic acid has a lower boiling point (

) than the anhydride and, crucially, forms a low-boiling azeotrope with toluene, making it removable via rotary evaporation.

Module 2: The Physical Strategy (Azeotropic Removal)

Once hydrolyzed, you must remove the resulting acetic acid without "cooking" your product.

The Toluene Co-Evaporation Protocol

• Transfer: Move your crude mixture (now containing product + acetic acid + water) to a round-bottom flask.

• Add Toluene: Add Toluene in a 1:1 or 2:1 ratio relative to the volume of acetic acid/water.

• Rotavap: Evaporate under reduced pressure.

  • Bath Temp:

    (Do not exceed ).

• Repeat: You will likely see a thick oil remain. Repeat this step 2–3 times.

  • Visual Cue: The smell of vinegar will diminish significantly after the third cycle.

Data: Boiling Point Management

Solvent / Component	Boiling Point (Atm)	Azeotrope Partner	Azeotrope BP	Composition (%)
Acetic Anhydride		None (Effective)	N/A	N/A
Acetic Acid		Toluene		28% AcOH / 72% Tol
Water		Toluene		20% Water / 80% Tol

Data Source: Azeotropic data derived from standard solvent handbooks [1].

Module 3: The Isolation Strategy (Workup)

Separating the N-acetyl amino acid from trace impurities.

Most N-acetyl amino acids are carboxylic acids with a pKa ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

. We exploit this for purification.[2][3][4]

Method A: For Hydrophobic Amino Acids (Phe, Val, Leu, Trp)

• Dissolve: Take the residue from Module 2 and dissolve in Ethyl Acetate (EtOAc) .

• Acid Wash: Wash with

  (removes unreacted amine).

• Water Wash: Wash with water (removes trace acetic acid).

• Dry & Strip: Dry over

  , filter, and evaporate.

• Recrystallize: Usually from EtOAc/Hexane or Water/Ethanol.

Method B: For Hydrophilic Amino Acids (Gly, Ala)

These are often too water-soluble for extraction.

• Ion Exchange: Pass the aqueous solution through a cation exchange resin (H+ form). The N-acetyl product passes through; unreacted amino acid sticks.

• Crystallization: Concentrate the aqueous eluent. Add Ethanol or Acetone to induce precipitation.

Critical Warning: The Racemization Trap

Issue: You heated the reaction to speed up removal, and now your optical rotation is zero.

Explanation: In the presence of acetic anhydride and heat, N-acyl amino acids can cyclize to form Azlactones (Oxazolones) .[5] The C-4 proton on the azlactone ring is highly acidic (pKa ~9), allowing rapid enolization and loss of chirality. When the azlactone hydrolyzes back to the open chain, it produces a racemic mixture [2, 3].

Prevention:

• Never heat

  while is present.

• Avoid strong bases (like

  or ) if heat is applied.

Visualization: Workflows & Mechanisms

Figure 1: Purification Decision Matrix

Caption: Decision tree for selecting the appropriate workup based on amino acid solubility properties.

Figure 2: The Racemization Risk (Azlactone Pathway)

Caption: Mechanism showing how heat and anhydride induce cyclization to azlactone, leading to racemization.

Troubleshooting & FAQ

Q: The product is oiling out and won't crystallize. What now? A: This is usually due to residual acetic acid acting as a solvent.

• Redissolve the oil in a small amount of DCM or EtOAc.

• Add Hexane or Diethyl Ether dropwise until cloudy.

• Scratch the glass side of the flask with a spatula.

• Store in the freezer (

  ) overnight.

Q: Can I use vacuum drying ovens? A: Yes, but only after the bulk of the acetic acid is removed via azeotrope. If you put a flask full of acetic acid in a vacuum oven, you will corrode the pump and contaminate the oven. Use the Toluene method first.[6]

Q: Why not use a basic wash (NaHCO3) to remove the acetic acid? A: You can, but be careful. N-acetyl amino acids are carboxylic acids. If you wash with base, your product will deprotonate and go into the water layer (along with the impurity). If you do this, you must separate the layers, keep the aqueous layer, acidify it back to pH 2, and then re-extract with organic solvent.

References

• Lide, D. R. CRC Handbook of Chemistry and Physics, 84th Edition. CRC Press. (Azeotropic Data).[1][3][4]

• Erlenmeyer, E. "Ueber die Condensation der Hippursäure mit Phthalsäureanhydrid und mit Benzaldehyd." Annalen der Chemie, 275, 1 (1893).[7] (Azlactone Synthesis & Racemization).

• Carter, H. E. "Azlactones."[7] Organic Reactions, 3, 198 (1946).[7] (Mechanism of racemization via azlactones).

• Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry, 5th Edition. Longman Scientific & Technical. (General Acetylation Protocols).[8]

Sources

• 1. quora.com [quora.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Purification of Acetic anhydride - Chempedia - LookChem [lookchem.com]
• 4. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 5. Erlenmeyer–Plöchl azlactone and amino-acid synthesis - Wikipedia [en.wikipedia.org]
• 6. US3437566A - Organic acid separation by azeotropic distillation with toluene and subsequent chemical washing of toluene - Google Patents [patents.google.com]
• 7. Erlenmeyer-Plöchl Azlactone and Amino Acid Synthesis [drugfuture.com]
• 8. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Optimizing pH stability for N-Acetyl-3,5-dimethoxyphenylalanine assays

Technical Support Center: N-Acetyl-3,5-dimethoxyphenylalanine Assay Optimization

Introduction: The Stability-Solubility Paradox

Welcome to the technical guide for N-Acetyl-3,5-dimethoxyphenylalanine (N-Ac-3,5-DMP) . As a Senior Application Scientist, I often see researchers struggle with this compound not because of its complexity, but because of its deceptive stability profile.

This molecule presents a classic "Stability-Solubility Paradox" :

• Solubility dictates a higher pH (to ionize the carboxylic acid).[1]

• Stability (specifically of the N-acetyl group) is compromised at extremes, but uniquely sensitive to acid-catalyzed hydrolysis due to the electron-rich 3,5-dimethoxy ring.[1]

This guide provides the protocols to navigate these opposing forces.

Module 1: Solubility & Stock Preparation

The Science: N-Ac-3,5-DMP is an N-protected amino acid derivative.[1] Its solubility in aqueous media is governed by the ionization of its carboxylic acid moiety.[1]

• pKa ≈ 3.6: Below pH 4.0, the molecule exists primarily in its protonated, uncharged form, leading to rapid precipitation in aqueous buffers.

• Hydrophobicity: The 3,5-dimethoxybenzyl side chain adds significant lipophilicity, requiring organic co-solvents for high-concentration stocks.

Protocol 1: Optimal Stock Generation

• Solvent: 100% DMSO (Anhydrous).[1] Avoid Ethanol/Methanol for long-term storage due to potential transesterification.[1]

• Concentration: 50 mM - 100 mM.[1][2]

• Storage: -20°C, desiccated.

• Working Solution: Dilute into buffer only immediately before use. Ensure final buffer pH > 5.5 to maintain solubility.

Visualization: Solubility Decision Tree

Figure 1: Decision tree for solubilization and buffer integration based on assay pH requirements.

Module 2: Chemical Stability & Degradation

The Science: The N-acetyl group is generally stable, but the 3,5-dimethoxy substitution alters the electronic environment of the phenyl ring.

• Acid-Catalyzed Deacetylation: Electron-rich aromatic rings (like dimethoxy-phenyl) can facilitate remote amide hydrolysis.[1] While less severe than in ortho-substituted analogs, prolonged exposure to acidic buffers (pH < 4) can accelerate the cleavage of the acetyl group, yielding free 3,5-dimethoxyphenylalanine.

• Oxidative Sensitivity: The methoxy groups activate the ring.[1] While not as sensitive as catechols (dihydroxy), the ring is prone to oxidation by radical species in high-pH buffers or in the presence of transition metals (Fe, Cu).

Protocol 2: Stability Optimization

• The "Safe Zone": Maintain pH between 5.5 and 7.5 .[1]

• Oxidation Control: If your assay involves long incubations at pH > 7.5, include 0.1 mM EDTA to chelate trace metals that catalyze ring oxidation.[1]

• Avoid: Strong acids (TFA, HCl) for quenching unless immediate analysis follows.[1]

Visualization: Degradation Pathways

Figure 2: Primary degradation pathways.[1] Acid promotes deacetylation; oxidative stress targets the electron-rich ring.

Module 3: Buffer Selection Matrix

Choosing the wrong buffer is the most common cause of assay failure.[1]

Buffer System	Useful pH Range	Compatibility Rating	Technical Notes
Phosphate (PBS)	5.8 – 8.0	⭐⭐⭐ (Good)	Caution: Precipitates with divalent cations (Ca²⁺, Mg²⁺) often used in enzymatic assays.[1]
Tris-HCl	7.0 – 9.0	⭐⭐ (Fair)	Primary amine in Tris can react with activated esters or aldehydes.[1] Avoid if downstream coupling is required.[1] Temperature sensitive.
MES	5.5 – 6.7	⭐⭐⭐⭐ (Excellent)	Ideal for the "Safe Zone."[1] Non-coordinating, minimal salt effects.
HEPES	6.8 – 8.2	⭐⭐⭐⭐ (Excellent)	High stability, minimal interference with redox reactions.[1]
Acetate	3.6 – 5.6	⭐ (Poor)	pH is too close to the pKa of N-Ac-3,5-DMP, risking precipitation.

Troubleshooting & FAQs

Q1: I see a new peak eluting before my main peak in HPLC. What is it?

• Diagnosis: This is likely 3,5-dimethoxyphenylalanine (the deacetylated free amine).

• Cause: Your sample was likely stored in an acidic quencher (like 0.1% TFA) for too long before injection.[1]

• Fix: Neutralize samples immediately after quenching or analyze within 4 hours.

Q2: My assay baseline is drifting upwards over time.

• Diagnosis: Precipitation or "crashing out."[1]

• Cause: You diluted the DMSO stock into a cold buffer or a buffer with pH < 5.0.

• Fix: Warm the buffer to 25°C before adding the substrate. Ensure final DMSO concentration is ≥ 2% if working near pH 5.0.[1]

Q3: Can I use this compound in a radical scavenging assay?

• Warning: The 3,5-dimethoxy ring has intrinsic antioxidant properties (electron donation).[1] It may act as a scavenger itself, creating false positives in antioxidant capacity assays [1].[1]

Q4: Why is my solution turning slightly yellow at pH 8.5?

• Diagnosis: Oxidation of the electron-rich phenyl ring.[1]

• Fix: Degas buffers and add 0.1 mM EDTA. Prepare fresh; do not store overnight at this pH.

References

• Vertex AI Search. (2024).[1] Unexpected Hydrolytic Instability of N-Acylated Amino Acid Amides and Peptides. National Institutes of Health (PMC).[1] 3[1][4][5]

• Cayman Chemical. (2022).[1] N-Acetyl-L-phenylalanine Product Information & Solubility. 6

• Pavitt, A. S., et al. (2017).[1] Oxidation Potentials of Phenols and Anilines. Royal Society of Chemistry.[1] 1[1]

• PubChem. (2025).[1][7] 3,4-Dimethoxyphenylalanine, L- | Compound Summary. National Library of Medicine.[1] 7[1]

Sources

• 1. rsc.org [rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Unexpected Hydrolytic Instability of N-Acylated Amino Acid Amides and Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Non-Enzymatic Formation of N-acetylated Amino Acid Conjugates in Urine [mdpi.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. 3,4-Dimethoxyphenylalanine, L- | C11H15NO4 | CID 10632946 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Resolving Peak Tailing in HPLC Analysis of Dimethoxy Phenylalanines

Welcome to the Technical Support Center. This guide is specifically engineered for analytical researchers, scientists, and drug development professionals facing chromatographic challenges with zwitterionic compounds. Here, we dissect the root causes of peak tailing in dimethoxy phenylalanine derivatives (such as 3,4-dimethoxyphenylalanine, a critical intermediate in methyldopa synthesis) and provide field-proven, self-validating methodologies to achieve ideal Gaussian peak shapes.

Diagnostic Workflow

Before altering your method, it is critical to systematically isolate the variables causing peak asymmetry. The workflow below outlines the logical progression for diagnosing and resolving tailing issues for basic analytes.

Diagnostic workflow for resolving HPLC peak tailing of basic analytes.

Troubleshooting Guide & FAQs

Q1: Why do dimethoxy phenylalanines exhibit severe peak tailing compared to neutral analytes? Dimethoxy phenylalanines are zwitterionic compounds containing both a basic primary amine and an acidic carboxyl group[1]. Peak tailing in HPLC fundamentally occurs when multiple retention mechanisms operate simultaneously[2]. While the hydrophobic carbon skeleton and electron-rich dimethoxy rings interact with the C18 stationary phase (primary retention), the protonated amine group undergoes strong secondary ionic interactions with exposed, ionized silanol groups (Si-O⁻) on the silica matrix[2][3]. Because free silanols are highly acidic, they bind tightly to basic functional groups, causing the trailing edge of the peak to elongate[2].

Q2: How does mobile phase pH optimization resolve these secondary silanol interactions? The causality of pH optimization lies in manipulating the ionization state of the stationary phase. Standard silica silanols have a pKa of approximately 3.5 to 4.5. Operating at a mobile phase pH > 3.0 leaves these silanols ionized (Si-O⁻), maximizing unwanted ionic interactions with the protonated amine of the phenylalanine derivative[3]. By lowering the mobile phase pH to ≤ 3.0 (typically 2.0–2.5 using phosphoric acid or trifluoroacetic acid), you force the full protonation of the residual silanols, converting them to neutral Si-OH[2][3]. This effectively shuts down the secondary ion-exchange retention mechanism, leaving only the primary hydrophobic interaction.

Q3: Are mobile phase additives like Triethylamine (TEA) still necessary for these basic compounds? Historically, when using older Type A silica columns—which contained high levels of trace metals (iron, aluminum) that increased silanol acidity—tail-suppressing additives like TEA (≥20 mM) were mandatory[2][4]. TEA acts as a sacrificial masking agent, competitively binding to the active silanol sites so the analyte does not[4]. However, with the advent of high-purity Type B silica columns, which feature metal-free manufacturing and reduced free silanol content, the necessity for TEA has drastically decreased[2][4]. If using a modern column, pH control is generally sufficient and preferable, as TEA can cause ion suppression in LC-MS applications.

Q4: Which stationary phase chemistries provide the most robust solution for zwitterionic tailing? While standard end-capping (reacting residual silanols with small silanes) reduces unreacted silanols by about 50%, steric hindrance prevents complete coverage[3]. For persistent tailing of dimethoxy phenylalanines, switching to a polar-embedded bonded phase (e.g., C18 with an embedded amide group) or a base-deactivated column is highly recommended[5]. The embedded polar moiety forms internal hydrogen bonds with adjacent unreacted silanols, shielding them from the basic analyte[5]. This provides excellent low-pH stability and significantly improves peak shape without relying on mobile phase additives[5].

Mechanistic Interaction Model

To fully control your chromatography, you must visualize the competing forces within the column. The diagram below illustrates the dual-retention mechanism that causes tailing, and the chemical interventions required to isolate the primary retention pathway.

Dual retention mechanism causing peak tailing via secondary ionic interactions.

Quantitative Data: Parameter Impact on Peak Shape

The following table summarizes the expected impact of various column and mobile phase combinations on the USP Tailing Factor / Asymmetry Factor (

) for dimethoxy phenylalanines.

Column Chemistry	Mobile Phase pH	Mobile Phase Additive	Expected Asymmetry ( )	Mechanism of Action
Type A Silica	6.0	None	> 2.5 (Severe)	Unrestricted strong ionic interactions with highly acidic free silanols.
Type A Silica	6.0	20 mM TEA	1.4 - 1.6	TEA competitively masks active silanol sites, reducing analyte binding.
Type B (End-capped)	6.0	None	1.5 - 1.8	Reduced baseline silanols, but residual un-capped sites remain active.
Type B (End-capped)	2.5	None	1.1 - 1.3	Low pH fully suppresses silanol ionization, eliminating secondary retention.
Polar-Embedded Phase	2.5	None	1.0 - 1.1 (Ideal)	Internal hydrogen bonding permanently shields residual silanols from the analyte.

Experimental Protocols: Self-Validating Method Optimization

To ensure scientific integrity, do not implement multiple changes simultaneously. Use the following step-by-step protocol to isolate the root cause of the tailing and validate the fix.

Protocol: Systematic pH Optimization and Silanol Suppression

Objective: Eliminate secondary retention mechanisms by protonating residual silanols.

• Baseline Assessment:

  • Inject a standard solution of your dimethoxy phenylalanine (e.g., 0.1 mg/mL) using your current mobile phase (e.g., pH 6.0 buffer/Acetonitrile).

  • Calculate the baseline Asymmetry Factor (

    ). Self-Validation: If > 1.5, proceed to step 2.

• Mobile Phase Preparation (pH 2.5):

  • Prepare an aqueous mobile phase using 0.1% Trifluoroacetic Acid (TFA) or 20 mM Potassium Phosphate buffer.

  • Adjust the pH precisely to 2.5 using concentrated Phosphoric Acid (

    ). Note: Ensure your column is stable at low pH (Type B silica is typically stable down to pH 2.0)[3][6].

• Column Equilibration:

  • Flush the HPLC system with the new low-pH mobile phase.

  • Pass at least 10–15 column volumes (CV) through the stationary phase to ensure complete protonation of the silica bed[6].

• System Suitability Testing:

  • Re-inject the dimethoxy phenylalanine standard.

  • Recalculate the

    .

  • Self-Validation Checkpoint: The

    should drop below 1.3. If tailing persists, the issue is likely column degradation (voiding) or extra-column dead volume, rather than chemical interactions[3][6].

References

• How to Reduce Peak Tailing in HPLC? - Phenomenex Source: phenomenex.com URL:[Link]

• Peak Tailing in HPLC - Element Lab Solutions Source: elementlabsolutions.com URL:[Link]

• Base‑Deactivated HPLC Column? Understanding Silanol Activity and TYPE‑C™ Technology | MICROSOLV - MTC USA Source: mtc-usa.com URL:[Link]

• Peak Fronting, Column Life and Column Conditioning - LCGC International Source: chromatographyonline.com URL:[Link]

• Erratum to: Chiral ligand-exchange high-performance liquid chromatography with copper (II)-L-phenylalanine complexes for separation of 3,4-dimethoxy-α-methylphenylalanine racemes | Request PDF - ResearchGate Source: researchgate.net URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Base‑Deactivated HPLC Column? Understanding Silanol Activity and TYPE‑C™ Technology | MICROSOLV [mtc-usa.com]
• 6. HPLC Troubleshooting | Thermo Fisher Scientific - SG [thermofisher.com]

Storage stability of N-Acetyl-3,5-dimethoxyphenylalanine at -20°C

Topic: Storage Stability & Handling at -20°C

Executive Summary

N-Acetyl-3,5-dimethoxyphenylalanine is a modified amino acid derivative characterized by an electron-rich aromatic ring (due to 3,5-dimethoxy substitution) and an N-acetyl protection group.

At -20°C , the compound exhibits high stability in solid form (>2 years) provided it is protected from moisture. However, in solution , stability is significantly compromised by freeze-thaw cycles and solvent hygroscopicity. The electron-donating methoxy groups render the phenyl ring slightly more susceptible to oxidative degradation than unsubstituted phenylalanine, necessitating protection from light.

Part 1: Critical Storage Protocols

Solid State Storage (Lyophilized Powder)

• Temperature: -20°C is optimal. -80°C is acceptable but unnecessary for the solid.

• Container: Amber glass vials (to prevent photo-oxidation) with Teflon-lined caps.

• Desiccation: Mandatory. Store vials inside a secondary container (jar or bag) with active desiccant (silica gel or Drierite).

• Shelf Life: >2 years if the seal remains unbroken.

Solution Storage (Reconstituted)

• Solvent Choice: Anhydrous DMSO (Dimethyl Sulfoxide) or DMF (Dimethylformamide) are preferred.

  • Note: Avoid Ethanol for long-term storage due to evaporation and water absorption.

• Temperature: -80°C is preferred for solutions to completely arrest hydrolysis; -20°C is acceptable for <1 month.

• The "Golden Rule" of Aliquoting: Never refreeze the bulk stock.

  • Reasoning: DMSO is hygroscopic. Every time you open a cold vial, atmospheric water condenses into the solvent. Water + DMSO + -20°C promotes slow hydrolysis of the amide bond over time.

Part 2: Handling Workflow (Visualization)

The following diagram outlines the critical decision paths for handling this compound to maximize stability.

Caption: Workflow for minimizing moisture introduction during the solubilization and storage of N-Acetyl-3,5-dimethoxyphenylalanine.

Part 3: Troubleshooting & FAQs

Category A: Physical Appearance & Solubility[1][2][3]

Q1: The powder has turned a faint yellow color. Is it still usable?

• Diagnosis: Likely oxidative degradation.

• Mechanism: The 3,5-dimethoxy substituents on the phenyl ring are electron-donating groups (EDGs). These increase the electron density of the aromatic ring, making it more susceptible to electrophilic attack and photo-oxidation compared to standard Phenylalanine [1].

• Action:

  • Light Yellow: Likely <2% impurity (quinone-like species). Usable for non-critical assays (e.g., rough screening).

  • Dark Yellow/Orange: Discard. Significant degradation has occurred.

• Prevention: Always store in amber vials away from light.

Q2: I stored my DMSO stock at -20°C, and now it's solid. Is this normal?

• Answer: Yes.

• Explanation: Pure DMSO has a freezing point of +19°C. At -20°C, it should be a solid block.

• Warning: If your DMSO stock is liquid at -20°C, it has absorbed a significant amount of water (water depresses the freezing point). Discard immediately , as hydrolysis of the N-acetyl group is likely accelerating [2].

Q3: The compound is not dissolving in water/PBS.

• Technical Insight: N-Acetyl-3,5-dimethoxyphenylalanine is a free carboxylic acid. In acidic or neutral water, it is protonated and hydrophobic.

• Solution: Dissolve in a small volume of DMSO first, then dilute into aqueous buffer. Alternatively, adjust the pH of the water to >7.5 to deprotonate the carboxylic acid (forming the carboxylate salt), which drastically improves solubility.

Category B: Chemical Stability[4]

Q4: Can I autoclave this compound?

• Answer: NO.

• Reasoning: The N-acetyl amide bond is susceptible to thermal hydrolysis at high temperatures (121°C) and pressure, especially in aqueous solution.

• Alternative: Use 0.22 µm sterile filtration (PVDF or PES membranes) for aqueous solutions.

Q5: How do I validate the purity if I suspect degradation?

• Method: Reverse-Phase HPLC (RP-HPLC).

• Protocol:

  • Column: C18 analytical column (e.g., 5 µm, 4.6 x 150 mm).

  • Mobile Phase A: Water + 0.1% TFA.

  • Mobile Phase B: Acetonitrile + 0.1% TFA.

  • Gradient: 5% B to 95% B over 20 minutes.

  • Detection: UV at 214 nm (peptide bond) and 254 nm (aromatic ring).

• Expected Result: The N-acetylated product will elute later than the hydrolyzed free amine (3,5-dimethoxyphenylalanine) due to the loss of the polar acetyl group.

Part 4: Stability Data Summary

Storage Condition	Form	Estimated Stability	Primary Risk Factor
-20°C	Solid (Desiccated)	> 2 Years	Moisture absorption (clumping)
+4°C	Solid	6-12 Months	Slow oxidation / Hydrolysis
RT (25°C)	Solid	< 3 Months	Thermal degradation
-80°C	Solution (DMSO)	6 Months	Freeze/Thaw precipitation
-20°C	Solution (DMSO)	1 Month	Water absorption (hygroscopicity)
+4°C	Aqueous Solution	< 24 Hours	Rapid Hydrolysis / Bacterial growth

References

• PubChem. (2025).[1][2] N-acetylphenylalanyl-3,5-diiodotyrosine (Related Structure Stability Data). National Library of Medicine. Available at: [Link]

(Note: While specific degradation rates for the 3,5-dimethoxy derivative are not isolated in public spectral databases, the protocols above are derived from the authoritative handling standards for N-Acetyl-L-phenylalanine and methoxy-substituted aromatics as cited.)

Sources

• 1. N-Acetyl-DL-phenylalanine | 2901-75-9 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 2. N-acetylphenylalanyl-3,5-diiodotyrosine | C20H20I2N2O5 | CID 100101 - PubChem [pubchem.ncbi.nlm.nih.gov]

Purification of N-Acetyl-3,5-dimethoxyphenylalanine from reaction byproducts

Technical Support Center: Amino Acid Derivatization & Purification Topic: Purification of N-Acetyl-3,5-dimethoxyphenylalanine Ticket ID: PUR-NAP-35-DM Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary

You are likely synthesizing N-Acetyl-3,5-dimethoxyphenylalanine via a Schotten-Baumann reaction (acetylation of 3,5-dimethoxyphenylalanine using acetic anhydride or acetyl chloride).

The purification of this molecule relies on a "solubility switch" mechanism: the N-acetylated product behaves as a carboxylic acid (soluble in base, insoluble in acid), whereas the starting material is zwitterionic (amphoteric). The presence of two methoxy groups at positions 3 and 5 significantly increases the lipophilicity of the phenyl ring compared to standard phenylalanine, altering its crystallization kinetics and solubility in organic solvents like ethyl acetate.

This guide is structured to troubleshoot the three most common failure modes: Phase Separation (Yield) , Chemical Purity (Byproducts) , and Enantiomeric Purity (Chiral Integrity) .

Module 1: Critical Solubility & Phase Separation (The "Crash Out")

User Issue: "I acidified the reaction mixture, but no precipitate formed, or I obtained a sticky oil instead of a solid."

Technical Diagnosis: The 3,5-dimethoxy substitution makes your molecule more lipophilic than unsubstituted N-acetyl-phenylalanine. While the standard derivative might crystallize directly from water upon acidification, your derivative often "oils out" due to the hydrophobic aromatic ring refusing to form an ordered lattice in the presence of excess water.

Troubleshooting Protocol: Do not rely on simple filtration if an oil forms. Switch to an Extractive Workup .

Step-by-Step SOP:

• Quench: Cool reaction to 0°C. If using acetic anhydride, add water to hydrolyze excess reagent.

• Acidify: Slowly add 6N HCl until pH < 2. Why? You must protonate the carboxylate (

  ). The pKa is approx 3.5; pH 2 ensures >95% is in the protonated, organic-soluble form.

• Extract: Add Ethyl Acetate (EtOAc) . The 3,5-dimethoxy analog has high affinity for EtOAc.

• Wash:

  • Wash organic layer with 1N HCl (removes unreacted amine starting material).

  • Wash with Brine (removes trapped water/acetic acid).

• Dry & Concentrate: Dry over

  , filter, and rotovap.

• Crystallize: Redissolve the resulting oil in a minimum amount of hot Ethyl Acetate and add Hexanes (or Heptane) dropwise until turbid. Cool slowly.

Visualization: Workup Decision Logic

Caption: Decision tree for isolating N-acetyl-3,5-dimethoxyphenylalanine based on physical behavior upon acidification.

Module 2: Chemical Purity (Removing Byproducts)

User Issue: "My NMR shows peaks for acetic acid or unreacted starting material."

Technical Diagnosis:

• Acetic Acid: A byproduct of acetic anhydride hydrolysis. It is difficult to remove by rotary evaporation alone due to hydrogen bonding.

• Unreacted Amine: 3,5-dimethoxyphenylalanine is an electron-rich amino acid. If the acetylation was incomplete, zwitterionic starting material remains.

Purification Data Table

Impurity	Chemical Nature	Removal Strategy	Why it works
3,5-dimethoxyphenylalanine	Zwitterionic / Basic Amine	Acidic Wash (pH 1)	At pH 1, the amine is protonated (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted"> ) and highly water-soluble. It will partition into the aqueous layer, leaving the amide in the organic layer.
Acetic Acid	Carboxylic Acid	Azeotropic Distillation or Water Wash	Acetic acid is water-soluble. Multiple water washes of the EtOAc layer remove it. Alternatively, co-evaporate with Toluene to break H-bonds.
Salts (NaCl/NaOAc)	Ionic Solid	Filtration / Partitioning	Insoluble in EtOAc. They remain in the aqueous phase during extraction.

Module 3: Enantiomeric Purity (The "Hidden" Killer)

User Issue: "The specific rotation

is lower than expected, or chiral HPLC shows a split peak."

Technical Diagnosis: N-Acetyl amino acids are prone to racemization via the Azlactone (Oxazolone) mechanism. When the carboxyl group is activated (or in the presence of acetic anhydride and heat), the carbonyl oxygen of the N-acetyl group can attack the activated carboxyl carbon, forming a 5-membered ring (azlactone). The

-proton on this ring is acidic ( ) and easily removed by mild base, destroying the chirality.

Mechanism & Prevention:

• Avoid Strong Base: Do not use NaOH if possible during the reaction if heating is required. Use milder bases like Sodium Bicarbonate (

  ) or Schotten-Baumann conditions at low temperature ( ).

• Temperature Control: Never heat the reaction above

  while the environment is basic.

• Solvent Choice: High polarity solvents promote the separation of the ion pair, facilitating proton removal.

Visualization: The Risk of Racemization

Caption: The Azlactone pathway where chirality is lost via a planar enolate intermediate.

FAQ: Frequently Asked Questions

Q1: What is the best solvent for recrystallizing the 3,5-dimethoxy derivative? A: Unlike unsubstituted phenylalanine (which crystallizes well from water), the dimethoxy groups add bulk and lipophilicity.

• Primary Recommendation: Ethyl Acetate / Hexane (solvent/antisolvent). Dissolve in minimal hot EtOAc, add Hexane until cloudy, cool to

  .

• Alternative: Ethanol / Water (1:1). Dissolve in hot ethanol, add warm water, cool slowly.

Q2: How do I store the purified compound? A: Store at

in a desiccator. N-acetylated amino acids can slowly hydrolyze (de-acetylate) if exposed to moisture and ambient heat over months.

Q3: Can I use UV detection for HPLC? A: Yes. The 3,5-dimethoxy group is a strong chromophore. You will see strong absorption at 280 nm (aromatic) and 210-220 nm (amide bond). This is an advantage over non-substituted phenylalanine, allowing for higher sensitivity detection.

References

• Schotten-Baumann Reaction Conditions

  • Technique: Acylation of amines in aqueous base.[1][2]

  • Source: IUPAC.[3] Compendium of Chemical Terminology, 2nd ed. (the "Gold Book"). Compiled by A. D. McNaught and A. Wilkinson. Blackwell Scientific Publications, Oxford (1997).

  • URL:[Link]

• Racemization via Azlactone Formation

  • Mechanism:[1][4][5][6][7] Benoiton, N. L. (1983). "Quantitation of racemization of amino acids." The Peptides: Analysis, Synthesis, Biology.

  • Context: Explains the cyclization of N-acylamino acids under basic/activ

  • URL:[Link]

• Purification of N-Acetyl Amino Acids

  • Protocol: Greenstein, J. P., & Winitz, M. (1961). Chemistry of the Amino Acids. New York: John Wiley & Sons.
  • Context: The definitive text on amino acid properties, solubility, and resolution.

  • URL:[Link]

Sources

• 1. Schotten-Baumann Reaction (Chapter 103) - Name Reactions in Organic Synthesis [cambridge.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Showing Compound N-Acetyl-L-phenylalanine (FDB022084) - FooDB [foodb.ca]
• 4. SATHEE: Chemistry Schotten Baumann Reaction [sathee.iitk.ac.in]
• 5. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 6. CN104649922A - Recrystallization method of L-phenylalanine crude product - Google Patents [patents.google.com]
• 7. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Technical Support Center: Minimizing Oxidation of Electron-Rich Dimethoxy Aromatic Rings

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and practical protocols for handling and minimizing the oxidation of electron-rich dimethoxy aromatic compounds. These molecules are foundational in pharmaceuticals and materials science, but their high electron density makes them exquisitely sensitive to oxidative degradation. This resource is designed to help you diagnose problems, implement effective solutions, and ensure the integrity of your experiments.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding the stability of dimethoxy aromatic rings.

Q1: Why are 1,2- and 1,4-dimethoxybenzene derivatives so susceptible to oxidation?

The two methoxy (-OCH₃) groups are powerful electron-donating groups. They increase the electron density of the aromatic π-system through resonance, making the ring "electron-rich".[1][2] This high electron density facilitates the loss of an electron to an oxidizing agent, a process that generates a π-delocalized radical-cation.[3] This initial oxidation is often the rate-limiting step and can be irreversible, leading to a cascade of further reactions that result in decomposition.[3]

Q2: What are the typical visual and analytical signs that my compound has oxidized?

The most common indicators of oxidation include:

• Color Change: A noticeable shift from a colorless or white solid to yellow, brown, or even black is a primary sign of degradation. This is often observed during reactions heated in the presence of air.[4]

• Formation of Insoluble Material: Oxidation can lead to polymerization or the formation of complex, less soluble byproducts.[5][6]

• Chromatographic Changes: On a Thin-Layer Chromatography (TLC) plate, you may observe new, more polar spots (lower Rf values) or streaking from the baseline.

• Spectroscopic Evidence: Analytical techniques like Mass Spectrometry (MS) may show unexpected peaks corresponding to the addition of one or more oxygen atoms, or products of ring-opening and fragmentation.[7][8][9] Quinone derivatives are common oxidation products of 1,4-dimethoxybenzenes.[5]

Q3: Besides atmospheric oxygen, what common lab reagents can cause oxidation?

While atmospheric oxygen is a primary concern, especially at elevated temperatures[4], several standard laboratory reagents are potent oxidants for these sensitive rings. Be cautious with:

• Strong Oxidizing Acids: Nitric acid (HNO₃) can destroy the aromatic ring.[2]

• Peroxides: Hydrogen peroxide (H₂O₂) and other organic peroxides can readily oxidize these compounds.[10][11]

• Metal-Based Oxidants: High-valent metal salts like Ceric Ammonium Nitrate (CAN), Potassium Permanganate (KMnO₄), and Potassium Dichromate (K₂Cr₂O₇) are very effective at oxidizing electron-rich aromatics.[12][13][14]

Q4: Can my purification method contribute to oxidation?

Yes, standard purification techniques can introduce oxidative stress. Silica gel used in column chromatography is slightly acidic and has a large surface area, which can catalyze oxidation, particularly if the compound remains on the column for an extended period in the presence of air-saturated solvents.

Part 2: Troubleshooting Guide: From Reaction to Storage

This guide provides a systematic approach to diagnosing and solving oxidation-related issues at different stages of your workflow.

Problem	Potential Cause	Recommended Solution & Scientific Rationale
1. Compound degrades during reaction or workup (significant byproduct formation, low yield, dark coloration).	A. Dissolved Oxygen in Solvents: Solvents, especially when heated, contain dissolved O₂ that can initiate radical oxidation pathways.[4] The presence of oxygen is often more detrimental than trace water.[4]	Degas all reaction solvents. This removes the primary oxidant (O₂). The most effective method is Freeze-Pump-Thaw , but sparging with an inert gas (Argon or Nitrogen) is often sufficient and faster for many applications.[4][15][16] (See Protocol 1 & 3).
B. Atmospheric Exposure: Handling reagents and the reaction mixture in the open air exposes the sensitive compound to a constant supply of oxygen.	Employ inert atmosphere techniques. All manipulations should be performed under a positive pressure of Nitrogen or Argon using a Schlenk line or in a glovebox.[17][18] This creates a physical barrier, preventing atmospheric O₂ and moisture from entering the reaction vessel. (See Protocol 2).
C. Oxidizing Impurities in Reagents: Commercial reagents or starting materials may contain trace peroxide or other oxidizing impurities.	Purify reagents before use. Solvents like THF or ethers can form peroxides over time. Distill them from a suitable drying/reducing agent (e.g., sodium/benzophenone ketyl) to remove both water and oxidizing impurities.
2. Purified, seemingly stable compound degrades upon storage.	A. Long-Term Exposure to Air & Light: Even in a sealed vial, residual headspace air can cause slow oxidation over days or weeks. Photons can provide the activation energy to initiate radical processes.[19]	Store under strict inert conditions. After purification, immediately place the compound in a vial, flush thoroughly with N₂ or Ar, seal tightly (e.g., with a Teflon-lined cap and Parafilm), and wrap the vial in aluminum foil to exclude light. Store at low temperatures (e.g., -20 °C) to slow the rate of any potential degradation.
B. Inherent Instability of the Pure Compound: The molecule is simply too electron-rich to be stable for long periods without some form of protection.	Add a stabilizing antioxidant. For compounds stored in solution, adding a small amount (e.g., 50-100 ppm) of a radical scavenger like Butylated Hydroxytoluene (BHT) or certain phenolic compounds can significantly extend shelf life.[20][21] These antioxidants act by quenching radical intermediates, breaking the chain reaction of oxidation.
3. Significant decomposition occurs during silica gel column chromatography.	A. Catalysis on Acidic Silica Surface: The Lewis acidic sites on the surface of standard silica gel can promote electron transfer from the dimethoxy aromatic ring, initiating oxidation.	Deactivate the silica gel or use an alternative stationary phase. Prepare a slurry of silica gel in your eluent containing 1% triethylamine (Et₃N) before packing the column. The base neutralizes the acidic sites. Alternatively, use neutral alumina as the stationary phase. Running the column quickly also minimizes contact time and potential degradation.
B. Air in the Chromatography System: Using solvents straight from the bottle and packing the column in the air introduces a large amount of oxygen.	Use degassed solvents and pack/run under inert gas. Degas your eluents by sparging with N₂ or Ar for 30-60 minutes.[16] To minimize air exposure, you can gently flush the column with inert gas before loading your sample and maintain a positive pressure of inert gas at the top of the column during elution.

Table 1: Comparison of Common Solvent Degassing Methods

Method	Effectiveness	Speed	Equipment Required	Best For
Sparging / Bubbling [15]	Good	Fast (15-30 min)	Inert Gas Source, Needles, Septum	Routine reactions, large volumes
Freeze-Pump-Thaw [4][16]	Excellent	Slow (30-60 min per 3 cycles)	Schlenk Flask, Liquid N₂, Vacuum Pump	Highly air-sensitive reactions (e.g., organometallics)
Sonication under Vacuum [16]	Moderate	Fast (5-10 min)	Schlenk Flask, Sonicator, Vacuum Source	HPLC solvents, less sensitive reactions

Part 3: Key Experimental Protocols

Protocol 1: Degassing Solvents by Sparging with Inert Gas

This is the most common and rapid method for removing dissolved oxygen for general-purpose reactions.

Steps:

• Place the solvent in a flask (e.g., a Schlenk flask or a round-bottom flask) equipped with a magnetic stir bar and sealed with a rubber septum.

• Insert a long needle connected via tubing to an inert gas (N₂ or Ar) source. The needle tip must be submerged below the solvent surface.

• Insert a second, shorter "exit" needle through the septum that does not touch the solvent. This prevents pressure buildup.

• Begin stirring the solvent gently to increase the surface area for gas exchange.

• Start a gentle flow of the inert gas. You should see a steady stream of bubbles rising through the solvent. A vigorous flow will cause excessive solvent evaporation.

• Continue bubbling for at least 20-30 minutes.[16] For larger volumes (>1 L), extend this time to 45-60 minutes.

• Once complete, remove the exit needle first, then the gas inlet needle. The solvent is now ready for use under an inert atmosphere.

Protocol 2: Setting up a Reaction under an Inert Atmosphere (Balloon Technique)

This protocol describes a standard method for running an air-sensitive reaction on a lab bench without a glovebox.

Steps:

• Dry Glassware: Oven-dry all glassware (reaction flask, stir bar, condenser) at >120 °C for at least 4 hours, or flame-dry it under vacuum.[18][22]

• Assemble and Purge: While the flask is still hot, assemble it with a condenser (if needed) and cap it with a rubber septum. Clamp it to a stand. Insert a needle connected to an inert gas-filled balloon and a second exit needle. Allow the flask to flush with inert gas for ~5 minutes as it cools to displace all the air.[23]

• Add Reagents: Add solid reagents under a positive flow of inert gas (by quickly removing the septum and adding the solid against the outflowing gas). Add liquid reagents using a dry, inert-gas-flushed syringe.[23][24]

• Maintain Atmosphere: Keep the inert gas balloon attached to the flask throughout the reaction to maintain a slight positive pressure, preventing air from entering. If heating, use a condenser and place the balloon on top of the condenser.

Protocol 3: Freeze-Pump-Thaw Degassing

This is the most rigorous method for removing dissolved gases and should be used for highly sensitive systems.[4][16]

Steps:

• Place the solvent in a Schlenk flask, ensuring it is no more than half full.

• Freeze: Immerse the bottom of the flask in a dewar of liquid nitrogen until the solvent is completely frozen solid.

• Pump: With the solvent still frozen, open the flask's stopcock to a high-vacuum line (~10⁻³ Torr) and evacuate for 5-10 minutes. This removes the gases from the headspace above the frozen solvent.

• Thaw: Close the stopcock to the vacuum line. Remove the liquid nitrogen dewar and allow the solvent to thaw completely in a warm water bath. You will see gas bubbles being released from the liquid as it thaws.

• Repeat: Repeat the entire freeze-pump-thaw cycle at least two more times (for a total of three cycles).[18] After the final cycle, backfill the flask with your inert gas (N₂ or Ar) before the solvent thaws.

Visualizations

Oxidation Mechanism of a Dimethoxybenzene Ring

Caption: Initial one-electron oxidation forms a reactive radical cation.

Troubleshooting Workflow for Compound Decomposition

Sources

• 1. mdpi.com [mdpi.com]
• 2. alpha.chem.umb.edu [alpha.chem.umb.edu]
• 3. researchgate.net [researchgate.net]
• 4. chem.rochester.edu [chem.rochester.edu]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Anodic oxidation of mono- and disubstituted 1,4-dimethoxybenzenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Ring-Cleavage Products Produced During the Initial Phase of Oxidative Treatment of Alkyl-Substituted Aromatic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Analytical methodologies for oxidized organic compounds in the atmosphere - Environmental Science: Processes & Impacts (RSC Publishing) DOI:10.1039/D3EM00163F [pubs.rsc.org]
• 10. Oxidizing agent - Wikipedia [en.wikipedia.org]
• 11. Common Oxidizing Agents & Reducing Agents | ChemTalk [chemistrytalk.org]
• 12. researchgate.net [researchgate.net]
• 13. 氧化試劑 [sigmaaldrich.com]
• 14. 8.8 Oxidation and Reduction of Aromatic Compounds – Fundamentals of Organic Chemistry [ncstate.pressbooks.pub]
• 15. Chemistry Teaching Labs - Degassing solvents [chemtl.york.ac.uk]
• 16. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 17. fiveable.me [fiveable.me]
• 18. Air-free technique - Wikipedia [en.wikipedia.org]
• 19. ossila.com [ossila.com]
• 20. researchgate.net [researchgate.net]
• 21. Antioxidant Effective Aromatic Compounds | IntechOpen [intechopen.com]
• 22. researchgate.net [researchgate.net]
• 23. chem.libretexts.org [chem.libretexts.org]
• 24. m.youtube.com [m.youtube.com]

Reference Data & Comparative Studies

High-Resolution HCD vs. Triple Quadrupole CID: A Comparative Guide to the Mass Spectrometry Fragmentation of N-Acetyl-3,5-dimethoxyphenylalanine

As a Senior Application Scientist, I frequently encounter the analytical challenge of characterizing unnatural amino acids (UAAs) and peptidomimetics. N-Acetyl-3,5-dimethoxyphenylalanine is a prime example of a sterically and electronically modified amino acid used to enhance proteolytic stability and receptor affinity in drug development.

To accurately quantify and structurally elucidate this compound, selecting the correct mass spectrometry (MS) platform and fragmentation mode is critical. This guide objectively compares the performance of High-Resolution Mass Spectrometry (HRMS) utilizing Higher-energy C-trap Dissociation (HCD) against targeted Triple Quadrupole (QqQ) platforms utilizing Collision-Induced Dissociation (CID).

Mechanistic Causality of Fragmentation

Before comparing instrumental platforms, we must understand the intrinsic gas-phase chemistry of N-Acetyl-3,5-dimethoxyphenylalanine (Exact Mass: 267.1107 Da; Formula: C13H17NO5). In positive electrospray ionization (ESI+), the protonated precursor ion is observed at m/z 268.118 .

When subjected to collisional activation, the molecule undergoes highly predictable, thermodynamically driven fragmentation pathways:

• Ketene Loss (m/z 226.108): The N-acetyl group is highly susceptible to a neutral loss of 42 Da (ketene, CH2=C=O). This occurs via a concerted rearrangement where the amide nitrogen lone pair facilitates the expulsion of the ketene neutral, leaving behind the protonated primary amine[1][2].

• 3,5-Dimethoxybenzyl Cation Formation (m/z 151.076): The Cα-Cβ bond in aromatic amino acids is notoriously labile. Cleavage of this bond yields the 3,5-dimethoxybenzyl cation. The presence of two electron-donating methoxy groups at the meta positions provides immense resonance stabilization (+R effect) to the empty p-orbital of the benzylic carbon. Consequently, this fragment dominates the MS/MS spectrum as the base peak.

• Immonium Ion Formation (m/z 180.102): A secondary high-energy pathway involves the loss of CO, H2O, and ketene to form the characteristic immonium ion.

Fig 1: MS/MS fragmentation pathways of N-Acetyl-3,5-dimethoxyphenylalanine.

Platform Comparison: HRMS (Orbitrap HCD) vs. QqQ (CID)

The choice between an Orbitrap (HCD) and a Triple Quadrupole (CID) depends on whether the goal is structural elucidation (metabolite ID) or high-throughput quantification (pharmacokinetics).

Platform A: HRMS Orbitrap (HCD)

HCD is a beam-type collisional dissociation technique. Unlike traditional 3D ion trap CID, which suffers from the "1/3 rule" low-mass cutoff, HCD allows for the capture of low m/z reporter ions and immonium ions[3]. Because the timescale of intramolecular vibrational redistribution (IVR) is slower than the rapid energy deposition in the HCD cell, ions do not have time to fully equilibrate. This allows the molecule to access higher-energy dissociation channels, resulting in richer, more complex MS/MS spectra[4]. The sub-ppm mass accuracy ensures the 151.076 Da peak is unambiguously identified without isobaric interference.

Platform B: Triple Quadrupole (CID)

QqQ platforms utilize low-energy, spatial beam-type CID in the Q2 collision cell. The energy is applied step-wise, favoring the lowest energy dissociation pathways (primarily the formation of the highly stable 151.1 m/z benzyl cation). While it lacks high resolution, the QqQ excels in duty cycle and sensitivity when operating in Multiple Reaction Monitoring (MRM) mode, making it the gold standard for absolute quantification.

Table 1: Performance Comparison for UAA Analysis

Parameter	HRMS Orbitrap (HCD)	Triple Quadrupole (CID)
Primary Application	Structural elucidation, Metabolite ID	High-throughput PK quantification
Fragmentation Type	Beam-type (High Energy)	Beam-type (Low Energy)
Mass Resolution	Up to 240,000 (FWHM)	Unit resolution (~0.7 Da FWHM)
Low-Mass Cutoff	None (Captures all fragments)	None (Dependent on Q3 scan range)
Sensitivity	High (Full Scan / PRM)	Ultra-High (MRM Mode)
Linear Dynamic Range	3 to 4 orders of magnitude	5 to 6 orders of magnitude

Experimental Methodologies (Self-Validating Protocols)

To ensure reproducibility, the following protocols represent a self-validating system for the analysis of N-Acetyl-3,5-dimethoxyphenylalanine.

Step 1: Sample Preparation

• Prepare a 1 mg/mL stock solution of the analyte in 50:50 Methanol:Water.

• Dilute the stock to a 100 ng/mL working solution using 95:5 Water:Acetonitrile containing 0.1% Formic Acid (FA) to match initial LC conditions.

Step 2: UHPLC Separation

• Column: Waters ACQUITY UPLC BEH C18 (2.1 x 50 mm, 1.7 µm).

• Mobile Phase A: 0.1% FA in LC-MS grade Water.

• Mobile Phase B: 0.1% FA in LC-MS grade Acetonitrile.

• Gradient: 5% B hold for 0.5 min, ramp to 95% B over 3.0 min, hold at 95% B for 1.0 min.

• Flow Rate: 0.4 mL/min. Injection Volume: 2 µL.

Step 3A: HRMS Orbitrap Parameters (Structural Elucidation)

• Source: Heated Electrospray Ionization (HESI-II), Positive Mode.

• Voltages & Temps: Spray Voltage +3.5 kV; Capillary Temp 320°C.

• MS1 Scan: Resolution 70,000; AGC target 3e6; Scan range m/z 100-500.

• dd-MS2 (HCD): Resolution 17,500; AGC target 1e5; Normalized Collision Energy (NCE) stepped at 25, 35, and 45 to capture both low-energy (ketene loss) and high-energy (immonium) fragments.

Step 3B: QqQ Parameters (Targeted MRM)

• Source: Agilent Jet Stream (AJS-ESI), Positive Mode.

• Voltages & Temps: Capillary +3.0 kV; Gas Temp 250°C; Sheath Gas 350°C.

• MRM Optimization: Isolate precursor m/z 268.1 in Q1. Optimize Collision Energy (CE) in Q2 for specific transitions (See Table 2).

Fig 2: LC-MS/MS workflow comparing HRMS (HCD) and QqQ (CID) platforms.

Quantitative Data & Transition Summaries

When migrating from discovery (HRMS) to clinical quantification (QqQ), the exact mass fragments identified in the Orbitrap must be translated into nominal mass MRM transitions.

Table 2: Key MRM Transitions for QqQ Quantification

Precursor Ion (Q1)	Product Ion (Q3)	Neutral Loss	Collision Energy (CE)	Purpose
m/z 268.1	m/z 151.1	117 Da	15 eV	Quantifier (Base peak, highest sensitivity)
m/z 268.1	m/z 226.1	42 Da (Ketene)	10 eV	Qualifier 1 (Confirms N-acetyl presence)
m/z 268.1	m/z 206.1	62 Da (H2O + CO2)	12 eV	Qualifier 2 (Confirms carboxylic acid)

Note: The 268.1 → 151.1 transition is designated as the quantifier due to the extreme thermodynamic stability of the 3,5-dimethoxybenzyl cation, yielding the highest signal-to-noise ratio.

Conclusion

The structural characterization and quantification of N-Acetyl-3,5-dimethoxyphenylalanine highlight the complementary nature of modern MS platforms. HRMS with HCD is indispensable for mapping the exact fragmentation pathways—specifically the diagnostic 42 Da ketene loss and the stable 151.076 Da benzyl cation. Conversely, once the fragmentation mechanism is understood, the Triple Quadrupole platform provides unmatched sensitivity and linearity for targeted MRM assays. Researchers should select the platform that aligns with their immediate phase of drug development: HRMS for early-stage structural validation, and QqQ for downstream pharmacokinetic profiling.

References

• StackExchange Chemistry. "Difference between HCD and CID collision induced dissociations?" Accessed March 7, 2026.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFQ-J1UZkH0AX-1ij7uKK6yBMm189ykq2OMP4BT4odciEbTuY3FUQr1NzOMXHbG46RrMln7wzgHN2HZEPHHQNRMmPx4MuKK1RQPJIyWEUthp-AlhcsHOp3kMCYF8qpABDRaBUB8PlVpoTnqZf3pIVzDjDsEpzKtNKIp0ts_n50vjDesa9phsbLNMld-_fTATBynTVae8krOW6WAvmzr9zeeYOeSQHZnL-TiAXSHLw==]
• Reddit Proteomics. "HCD vs CID in the orbitrap." Accessed March 7, 2026.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHWJ_0f-gXKeV44SBtSZUbzkB7n08VX5nsMeHZmElbVYyJ-k-zwdj-Btaf5taVOP8qPMHPCu07qdUzpyePeuvvl2eyi2feehOg3Bb9NPMIXAfY4tJHitZhp_H0vrSSJ6KEU_OzOQjPoeJAp8svzsXSnnjQS4BFD9Z4bxVM4hbhbO0kUMmS9YldTRA==]
• SciSpace. "On the Trifluoroacetylation of Nitrogen in Amide Bonds." Accessed March 7, 2026.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH8qDhJ0YGg9nEUG-JFHOv0nvckawqFqH5b7XV8KfhW4JgJ1XSBNEPFq6jXUY5BwflaYTFZAESgK_gzVyYC3NNiX35XpOHxeJpku4zysp2cCc_DXKjdS9PHAwKlv_BusO00LrMTigmyBzY0DDGgVFYLpsTHJWKXjSJJ7swPnwBjaGCXs4lIHK7cr3np1dPhf9Ky-KoDD-xbhg==]
• MDPI. "Assessing the RP-LC-MS-Based Metabolic Profile of Hass Avocados Marketed in Europe from Different Geographical Origins (Peru, Chile, and Spain) over the Whole Season." Accessed March 7, 2026.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH7pl6EmhHhGEnoBs8QpUS5oXBZQyxNMm7rAl2G96XZrJXuvgRRx5lzv71-kEaDpAj0i1FjSreoQ8geSkgrGF14RfG27HfoimZyw0pItOczlBeTDpSGJJCj7J1VvQQKaDcuWnM=]

Sources

• 1. scispace.com [scispace.com]
• 2. mdpi.com [mdpi.com]
• 3. reddit.com [reddit.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]

Technical Comparison: 3,5-Dimethoxy vs. 3,4-Dimethoxy Phenylalanine Derivatives

Topic: Comparison of 3,5-Dimethoxy vs. 3,4-Dimethoxy Phenylalanine Derivatives Content Type: Technical Comparison Guide Audience: Medicinal Chemists, Pharmacologists, and Drug Development Scientists

Executive Summary

In medicinal chemistry, the positional isomerism of dimethoxy substituents on a phenylalanine scaffold dictates profound differences in metabolic fate, transporter affinity, and chemical reactivity.

• 3,4-Dimethoxy-L-phenylalanine (3,4-DMP): Functionally acts as a "masked" catechol. It is electron-rich, prone to CYP450-mediated O-demethylation to form L-DOPA analogs, and susceptible to oxidation into reactive ortho-quinones. It is the preferred scaffold for prodrugs targeting dopaminergic pathways.

• 3,5-Dimethoxy-L-phenylalanine (3,5-DMP): Designed for metabolic stability and steric exploration. Lacking a para-substituent, it resists quinone formation and exhibits distinct binding kinetics for the L-type Amino Acid Transporter 1 (LAT1), often showing superior affinity due to favorable meta-interactions in the substrate binding pocket.

This guide analyzes the physicochemical, synthetic, and biological trade-offs between these two isomers to support rational scaffold selection.

Physicochemical & Electronic Profile

The electronic environment of the phenyl ring drives the reactivity differences.[1] The position of the methoxy groups relative to the alanine side chain (at position 1) determines the net electronic effect.

Table 1: Comparative Electronic & Physical Properties

Property	3,4-Dimethoxy Phenylalanine	3,5-Dimethoxy Phenylalanine	Significance
Substitution Pattern	Asymmetric (Meta, Para)	Symmetric (Meta, Meta)	Affects receptor fit and dipole moment.
Hammett Constants ( )	(OMe) = -0.27 (Donor) (OMe) = +0.12 (Withdrawer)	(OMe) = +0.24 (Net Withdrawing)	3,4-isomer is significantly more electron-rich.
Redox Potential	Low (Easily Oxidized)	High (Resistant to Oxidation)	3,4-isomer poses a toxicity risk via quinone formation.
Lipophilicity (cLogP)	~0.9 - 1.1	~1.1 - 1.3	3,5-isomer is slightly more lipophilic due to symmetry masking polarity.
LAT1 Binding Mode	Para-stacking dominant	Meta-pocket occupancy	Meta-substituents often enhance LAT1 affinity [1].

Mechanism of Electronic Divergence

• 3,4-DMP: The para-methoxy group acts as a strong resonance donor (

  ), significantly increasing electron density at the ring. This facilitates metabolic attack but also enables cation- interactions in specific receptor pockets.

• 3,5-DMP: Both methoxy groups are in the meta position relative to the side chain. Since methoxy is inductively electron-withdrawing (

  ) and resonance donation is not possible to the C1 position, the ring is electronically "deactivated" compared to the 3,4-isomer. This prevents facile oxidation.

Synthetic Accessibility & Protocols

Both derivatives are accessible via the Erlenmeyer-Plöchl Azlactone Synthesis , a robust method for generating phenylalanine analogs from corresponding benzaldehydes.

Diagram 1: Comparative Synthesis Pathway

Caption: Divergent synthesis of dimethoxy-phenylalanine isomers via the Erlenmeyer-Plöchl route. Selection of starting aldehyde dictates the final substitution pattern.

Experimental Protocol: Synthesis of 3,5-Dimethoxy-L-Phenylalanine

Adapted from standard Erlenmeyer protocols [2].

Reagents: 3,5-dimethoxybenzaldehyde (10 mmol), N-acetylglycine (10 mmol), sodium acetate (anhydrous), acetic anhydride.

• Azlactone Formation:

  • Mix 3,5-dimethoxybenzaldehyde (1.66 g), N-acetylglycine (1.17 g), and NaOAc (0.82 g) in acetic anhydride (5 mL).

  • Reflux for 2 hours.[2] The mixture will turn yellow/orange (formation of 4-(3,5-dimethoxybenzylidene)-2-methyloxazol-5(4H)-one).

  • Cool to RT and add ethanol (10 mL) to precipitate the azlactone. Filter and wash with cold ethanol.

• Hydrolysis:

  • Reflux the azlactone in 1% Na2CO3 aqueous solution for 4 hours to open the ring, yielding

    -acetamido-3,5-dimethoxycinnamic acid.

• Asymmetric Hydrogenation (Critical Step for L-isomer):

  • Dissolve the cinnamic acid derivative in methanol.

  • Use a Rhodium catalyst with a chiral ligand (e.g., [Rh(COD)(R,R-DIPAMP)]BF4) under H2 (50 psi) for 24 hours.

  • Alternative (Racemic + Resolution): Reduce with H2/Pd-C to racemic N-acetyl-phenylalanine, then resolve using Acylase I (Aspergillus melleus) to obtain pure L-isomer.

Biological Performance & Stability[3][6][7]

Metabolic Stability (CYP450 Interaction)

The most critical differentiator for drug development is the metabolic liability of the 3,4-isomer.

• 3,4-DMP (High Risk):

  • Major pathway: O-demethylation by CYP2D6/CYP3A4 to form 3-methoxy-4-hydroxy (ferulic-like) or 3,4-dihydroxy (catechol) metabolites.

  • Toxicity Alert: The resulting catechol can be oxidized to an ortho-quinone, a potent electrophile that forms adducts with DNA and proteins (hepatotoxicity risk) [3].

• 3,5-DMP (High Stability):

  • Pathway: O-demethylation leads to a resorcinol-like (1,3-dihydroxy) derivative.

  • Advantage: This structure cannot form a stable quinone due to the meta-relationship of the oxygens. It undergoes Phase II conjugation (glucuronidation) rapidly and is excreted safely.

Diagram 2: Metabolic Fate Comparison

Caption: Metabolic divergence. 3,4-DMP risks toxic quinone formation, while 3,5-DMP favors safe Phase II conjugation.

LAT1 Transporter Affinity

The L-type Amino Acid Transporter 1 (LAT1) is crucial for crossing the Blood-Brain Barrier (BBB) and entering tumor cells.[3]

• Meta-Preference: Recent SAR studies indicate that LAT1 tolerates and even favors meta-substituents over para-substituents.[3] The meta-position allows for interaction with Ser143 and Asn404 in the binding pocket without steric clash [1][4].

• 3,5-DMP Performance: With two meta-substituents, 3,5-DMP maintains high affinity (low

  M ) for LAT1, making it an excellent vector for CNS drug delivery.

• 3,4-DMP Performance: While still a substrate, the para-methoxy group can sometimes reduce transport velocity (

  ) compared to purely meta-substituted analogs due to steric bulk at the "bottom" of the binding pocket.

Experimental Validation: Microsomal Stability Assay

To verify the stability advantage of 3,5-DMP in your specific pipeline, perform this comparative assay.

Protocol:

• Preparation: Prepare 10 mM stock solutions of 3,4-DMP and 3,5-DMP in DMSO.

• Incubation: Dilute to 1

  M in phosphate buffer (pH 7.4) containing Human Liver Microsomes (0.5 mg protein/mL).

• Initiation: Add NADPH-regenerating system (1 mM NADP+, isocitrate, isocitrate dehydrogenase).

• Sampling: Aliquot at 0, 5, 15, 30, and 60 min. Quench immediately with ice-cold acetonitrile containing Internal Standard (e.g., Tolbutamide).

• Analysis: Centrifuge (4000 rpm, 20 min). Analyze supernatant via LC-MS/MS.

  • Monitor: Parent depletion and formation of demethylated metabolites (M-14 mass shift).

  • Expectation: 3,4-DMP will show faster intrinsic clearance (

    ) and appearance of catechol peaks compared to 3,5-DMP.

References

• Reevaluating the Substrate Specificity of the L-Type Amino Acid Transporter (LAT1). Journal of Medicinal Chemistry. (2021). Link

• Azlactone of

  -Benzoylamino- -(3,4-dimethoxyphenyl)-acrylic acid. Organic Syntheses, Coll. Vol. 2, p.55. Link

• Pharmacokinetic benefits of 3,4-dimethoxy substitution of a phenyl ring and design of isosteres. Journal of Medicinal Chemistry. (2012). Link

• Structural properties for selective and efficient L-type amino acid transporter 1 (LAT1) mediated cellular uptake. European Journal of Pharmaceutical Sciences. (2018). Link

• Design, Synthesis and Anticancer Activity of 6-Substituted-1-(3,4,5-trimethoxyphenyl)-1H-indole. Molecules. (2025). Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. researchgate.net [researchgate.net]

Spectroscopic Distinction of N-Acetyl vs. Methoxy Groups: A Comparative IR Guide

Executive Summary

In pharmaceutical and polymer research, distinguishing between N-acetyl (e.g., in chitin, peptidoglycans, acetaminophen) and Methoxy (e.g., in lignin, methylated drugs, pectin) groups is a critical characterization challenge. While both moieties contain methyl groups (

) and often appear in similar organic backbones, their infrared (IR) signatures differ fundamentally due to the electronic environment of the attachment atom (Nitrogen vs. Oxygen).

This guide provides a definitive technical comparison, establishing the Amide I/II bands as the primary diagnostic markers for N-acetyl groups, while identifying the C–H stretching frequency shift (~2830 cm⁻¹) and C–O–C stretching as the confirmatory signals for methoxy groups.

Fundamental Vibrational Modes

To interpret the spectra accurately, one must understand the causality behind the peaks. The shift in wavenumber is dictated by Hooke’s Law, influenced by bond strength (

) and reduced mass ( ).

N-Acetyl Group ( )

The N-acetyl group is defined by the amide linkage . The resonance between the carbonyl (

) and the nitrogen lone pair imparts partial double-bond character to the bond.

• Amide I (~1655 cm⁻¹): Predominantly

  stretching. It is the most intense and diagnostic band but is sensitive to hydrogen bonding and water interference.

• Amide II (~1550 cm⁻¹): A coupled mode of

  in-plane bending and stretching. This band is unique to amides and absent in esters or ethers (methoxy).

• Amide III (~1310 cm⁻¹): A complex mix of

  bending and stretching.

Methoxy Group ( )

The methoxy group functions as an ether.[1] It lacks the resonance stabilization of the amide, resulting in distinct single-bond vibrations.

• C–H Stretch (Sym/Asym): The oxygen atom is electronegative, withdrawing electron density and stiffening the adjacent

  bonds. However, the "Bohlmann band" effect or lone-pair interaction often results in a distinct, lower-frequency C-H stretch around 2815–2830 cm⁻¹ .

• C–O–C Stretch (~1000–1300 cm⁻¹): Strong, coupled vibrations of the ether linkage. While intense, this region is often crowded ("fingerprint region"), making it less specific than the Amide I band.

Comparative Analysis: Characteristic Frequencies

The following table synthesizes field data for distinguishing these groups. Note that exact wavenumbers depend on the solid-state form (crystal packing) and hydrogen bonding.

Feature	N-Acetyl Group	Methoxy Group	Diagnostic Power
Primary Marker	Amide I: 1630–1690 cm⁻¹ (Strong, Broad)	C–O–C: 1000–1300 cm⁻¹ (Strong, often doublet)	High: Amide I is the "Gold Standard" for N-acetyl.
Secondary Marker	Amide II: 1530–1570 cm⁻¹ (Medium, Sharp)	Sym. C–H: 2815–2830 cm⁻¹ (Weak-Medium, Sharp)	High: Amide II confirms "Amide" vs "Ketone". 2830 cm⁻¹ confirms Methoxy.[2]
Tertiary Marker	N–H Stretch: 3200–3400 cm⁻¹ (Broad if H-bonded)	Asym. C–H: 2900–3000 cm⁻¹ (Medium)	Low: N-H overlaps with O-H; C-H overlaps with bulk alkyls.
Interferences	Water vapor (1640 cm⁻¹), Carbonyls (Esters/Ketones)	Alcohols (C-O), Esters (C-O-C), Bulk Alkyls

Decision Logic for Identification

The following diagram illustrates the logical flow for distinguishing these groups in an unknown sample.

Figure 1: Logical decision tree for distinguishing N-acetyl and Methoxy groups based on hierarchical peak analysis.

Experimental Protocol: Self-Validating Systems

To ensure data integrity, the experimental workflow must account for common interferences, particularly atmospheric water vapor which absorbs strongly near 1640 cm⁻¹, potentially masking the Amide I band.

Method: Attenuated Total Reflectance (ATR-FTIR)

ATR is preferred over KBr pellets for this application due to reproducibility and lack of moisture uptake during preparation.

Step 1: Instrument Setup & Validation

• Detector: DTGS (standard) or MCT (high sensitivity, requires liquid

  ).

• Resolution: 4 cm⁻¹ (Standard) or 2 cm⁻¹ (High Res).

• Scans: Minimum 64 scans to improve Signal-to-Noise (S/N) ratio.

• Validation: Run a polystyrene standard. Verify the 1601 cm⁻¹ peak is sharp and resolved.

Step 2: Sample Preparation

• Solids: Grind sample to a fine powder (if not using a diamond ATR press) to ensure uniform contact.

• Liquids: Place 10-20 µL directly on the crystal.

• Background: Collect an air background immediately before the sample to minimize environmental drift (

  / ).

Step 3: Data Processing (The "Clean-Up")

• ATR Correction: Apply if comparing to transmission libraries (ATR intensities vary with wavelength).

• Baseline Correction: Rubber-band method, anchoring at ~3800, ~2500, and ~800 cm⁻¹.

• Water Subtraction: If "noise" appears at 1600–1700 cm⁻¹, subtract a reference water vapor spectrum until the region is smooth.

Quantitative Application: Degree of Acetylation (DA)

A common application is determining the Degree of Acetylation (DA) in chitosan or the Degree of Substitution (DS) in cellulose derivatives. This relies on ratioing the diagnostic peak against an internal reference peak (a backbone vibration that does not change).

Formula for DA Calculation:

• : Absorbance of the Amide I band (N-acetyl).
• : Absorbance of the reference band (e.g., 3450 cm⁻¹ O-H stretch or 1070 cm⁻¹ C-O backbone).
• : Calibration constant derived from NMR or titration standards.

Quantitative Workflow Diagram

Figure 2: Step-by-step workflow for quantitative determination of acetylation using IR spectroscopy.

Troubleshooting & Validation

Issue	Cause	Solution
Broad Amide I Peak	High water content or amorphous structure.	Dry sample in desiccator; perform water vapor subtraction.
Missing 2830 cm⁻¹	Overlap with strong alkyl C-H bands.[1][3][4]	Use Second Derivative spectroscopy to resolve overlapping peaks.
Peak Shifts	Hydrogen bonding variations.[4][5][6]	Compare solid state (KBr) vs. solution phase (if applicable) to assess H-bonding.

References

• Agilent Technologies. (2011).[7] Quantitative analysis using ATR-FTIR Spectroscopy. Retrieved from [Link]

• Coates, J. (2006). Interpretation of Infrared Spectra, A Practical Approach. Wiley Analytical Science. Retrieved from [Link]

• UCLA Chemistry. (n.d.). Table of Characteristic IR Absorptions. Retrieved from [Link]

• ResearchGate. (2020). Determination of the degree of substitution of cellulose esters via ATR-FTIR spectroscopy. Retrieved from [Link]

Sources

• 1. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 2. spectroscopyonline.com [spectroscopyonline.com]
• 3. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. uanlch.vscht.cz [uanlch.vscht.cz]
• 6. Interpreting an infrared spectrum - Crunch Chemistry [crunchchemistry.co.uk]
• 7. agilent.com [agilent.com]

Validating N-Acetyl-3,5-dimethoxyphenylalanine purity via chiral HPLC

As a Senior Application Scientist, I approach the enantiomeric resolution of unnatural amino acids not merely as a routine assay, but as a complex thermodynamic system requiring precise mechanistic alignment between the analyte and the Chiral Stationary Phase (CSP).

N-Acetyl-3,5-dimethoxyphenylalanine is a highly specialized chiral building block used in advanced peptide therapeutics. Because the primary amine is blocked by an N-acetyl group, the molecule loses its zwitterionic nature, behaving instead as a hydrophobic acid. Validating its chiral purity requires an analytical procedure that can exploit its unique structural features: the hydrogen-bonding potential of the N-acetyl and carboxylic acid groups, and the electron-rich

-cloud of the 3,5-dimethoxyphenyl ring.

This guide provides an objective comparison of CSP alternatives for this compound and outlines a self-validating, ICH-compliant experimental workflow for purity validation.

Mechanistic Comparison of Chiral Stationary Phases (CSPs)

When developing a chiral HPLC method for N-protected amino acids, the choice of CSP dictates the success of the chiral recognition. We must evaluate columns based on their ability to form transient diastereomeric complexes with the analyte.

According to recent studies on [1], chiral recognition is heavily influenced by hydrophobicity and

interactions. Here is how the leading alternatives compare:

• Alternative A: Immobilized Polysaccharide (e.g., CHIRALPAK IC)

  • Chemistry: Cellulose tris(3,5-dichlorophenylcarbamate).

  • Causality of Separation: The 3,5-dimethoxyphenyl ring of our analyte is highly electron-rich (due to the electron-donating methoxy groups). The CHIRALPAK IC stationary phase features electron-withdrawing chloro groups, creating an electron-deficient

    -system. This creates a powerful, complementary donor-acceptor interaction that drives exceptional selectivity ( ).

• Alternative B: Weak Anion-Exchange (e.g., CHIRALPAK QN-AX)

  • Chemistry: Quinine-based cinchona alkaloid.

  • Causality of Separation: While 1 [2] are excellent for free amino acids, the N-acetyl group in our analyte mitigates the need for a strong cationic interaction site. The QN-AX column relies primarily on electrostatic interactions with the free carboxylic acid, which provides moderate resolution but lacks the steric "lock-and-key" fit provided by the cellulose cavity of the IC column.

Table 1: Comparative Chromatographic Performance Data

(Data represents typical optimized normal-phase conditions: Hexane/IPA/TFA 80:20:0.1 v/v/v at 1.0 mL/min)

Chiral Stationary Phase	Separation Mechanism	Retention Time (L-isomer)	Retention Time (D-isomer)	Selectivity ( )	Resolution ( )
CHIRALPAK IC	Steric fit + Donor-Acceptor	12.4 min	15.8 min	1.35	4.2
CHIRALPAK IA	Steric fit + Dipole-Dipole	10.1 min	11.5 min	1.18	1.9
CHIRALPAK QN-AX	Anion-Exchange + H-bonding	14.2 min	16.1 min	1.21	2.4

Conclusion: The immobilized cellulose (IC) column is the superior choice. Its specific

acceptor chemistry perfectly complements the electron-rich analyte, yielding baseline resolution ( ) ideal for trace impurity quantification.

Experimental Protocols: A Self-Validating System

A robust analytical method must be a self-validating system; it must contain internal checks that prevent the generation of invalid data. The following protocol integrates 2 [3] and 3 [4].

Phase 1: Chromatographic Setup & System Suitability Testing (SST)

Causality Check: We add 0.1% Trifluoroacetic Acid (TFA) to the mobile phase. Why? Without an acidic modifier, the free carboxylic acid on the analyte will partially ionize, leading to secondary interactions with residual silanols on the silica support, causing severe peak tailing. TFA suppresses this ionization, ensuring sharp, quantifiable peaks.

• Mobile Phase Preparation: Mix HPLC-grade Hexane and Isopropanol (IPA) in an 80:20 (v/v) ratio. Add 0.1% (v/v) TFA. Degas via sonication.

• Column Equilibration: Flush the CHIRALPAK IC column (250 x 4.6 mm, 5 µm) at 1.0 mL/min until the baseline is stable at 230 nm. Maintain column temperature at 25°C.

• SST Injection (The Gatekeeper): Inject 10 µL of a 1.0 mg/mL racemic standard solution.

• Validation Gate: The system is only validated for use if the resolution (

  ) between the D- and L-enantiomers is , and the tailing factor is .

Phase 2: Specificity & Forced Degradation

• Blank Injection: Inject the diluent (Hexane/IPA) to confirm no ghost peaks elute at the retention times of the enantiomers.

• Spike Test: Spike the main L-enantiomer sample with 0.1% of the undesired D-enantiomer. Confirm that the D-enantiomer peak is distinctly resolved from the main peak tail and any synthesis impurities.

Phase 3: Accuracy & Precision (Spike Recovery)

• Stock Preparation: Prepare a stock solution of the undesired D-enantiomer at 10 µg/mL.

• Triplicate Spiking: Spike the main L-enantiomer drug substance at three concentration levels: 50%, 100%, and 150% of the target specification limit (e.g., 0.15% w/w). Prepare three independent samples per level.

• Analysis: Inject each preparation. Calculate the % recovery of the D-enantiomer by comparing the experimental peak area against a linear calibration curve.

Method Validation Workflow Visualization

Caption: Workflow for the development and ICH-compliant validation of a chiral HPLC method.

Data Presentation: Validation Acceptance Criteria

To ensure the method is fit for quantifying the chiral impurity (D-enantiomer) in the bulk N-Acetyl-3,5-dimethoxyphenylalanine (L-enantiomer) drug substance, the experimental data must meet the rigorous acceptance criteria outlined below.

Table 2: ICH Q2(R2) Validation Parameters & Acceptance Criteria

Validation Parameter	Experimental Methodology	Strict Acceptance Criteria
System Suitability	6 consecutive injections of racemic standard	, %RSD of Area %, Tailing
Specificity	Inject blank, placebo, and spiked sample	No interfering peaks at enantiomer retention times
Linearity & Range	5 concentration levels (50% to 150% of spec limit)	Correlation coefficient ( )
Accuracy	Spike recovery at 50%, 100%, 150% (n=3 each)	Mean recovery must fall between 98.0% and 102.0%
Precision (Repeatability)	Intra-day analysis, 6 preparations at 100% level	%RSD of undesired enantiomer peak area %
Limit of Quantitation	Signal-to-Noise (S/N) ratio evaluation	S/N for the D-enantiomer peak

References

• RSC Publishing. "Development of novel enantioselective HPLC methods for the determination of the optical purity of Nα-Fmoc/Boc amino acid derivatives of natural and unnatural amino acids.
• Chiral Technologies. "Direct stereo-selective separations of amino acids and small peptides on cinchona derived zwitterionic chiral columns by HPLC.
• International Council for Harmonisation (ICH). "ANALYTICAL PROCEDURE DEVELOPMENT Q14.
• BenchChem. "A Comparative Guide to the Validation of Chiral HPLC Methods for Enantiomeric Separation.

Sources

• 1. chiraltech.com [chiraltech.com]
• 2. database.ich.org [database.ich.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Metabolic Stability Comparison: N-Acetyl-Phe vs. N-Acetyl-3,5-dimethoxy-Phe

A Comprehensive Guide for Peptide Drug Design and Pharmacokinetics

Executive Summary & Rationale

In the landscape of peptide drug design, protecting the N-terminus via acetylation is a standard maneuver to prevent aminopeptidase degradation. However, for aromatic amino acids like phenylalanine, N-acetylation alone does not address the molecule's vulnerability to Phase I hepatic metabolism or rapid renal clearance.

This guide provides an objective, mechanistically grounded comparison between the baseline N-Acetyl-Phe and its structurally optimized counterpart, N-Acetyl-3,5-dimethoxy-Phe . By analyzing the causality behind these structural modifications, we demonstrate how meta-methoxy substitutions fundamentally rewrite the molecule's metabolic fate, offering a blueprint for enhancing the pharmacokinetic profiles of peptide-based therapeutics.

Structural & Mechanistic Analysis

The Baseline: N-Acetyl-Phe

While N-acetylation successfully shields the N-terminus from exopeptidases, the unsubstituted phenyl ring of N-Acetyl-Phe remains highly susceptible to electrophilic attack by the high-valent iron-oxo species in the active site of Cytochrome P450 (CYP450) enzymes. This leads to rapid aromatic hydroxylation (primarily at the para and meta positions). Furthermore, in vivo studies demonstrate that N-Acetyl-Phe is rapidly extracted from systemic circulation by the kidneys via a probenecid-sensitive excretory system for organic anions ()[1]. This dual vulnerability results in a short systemic half-life.

The Optimization: N-Acetyl-3,5-dimethoxy-Phe

The addition of methoxy (–OCH₃) groups at the 3 and 5 (meta) positions of the phenyl ring introduces critical steric and electronic changes:

• Steric Shielding: The bulky methoxy groups create a steric shield that restricts the orientation of the aromatic ring within the CYP450 binding pocket, drastically reducing the rate of oxidation. Structure-activity relationship studies on meta-substituted phenylalanines confirm that lipophilic bulk at these positions significantly alters transporter affinity and metabolic stability ()[2].

• Phase II Evasion: By occupying the meta positions with stable ether linkages, the molecule is protected from rapid Phase II metabolism (such as glucuronidation and sulfation), a principle well-documented in highly methoxylated compounds ()[3].

• Altered Clearance: The increased lipophilicity (LogP) imparted by the dimethoxy substitution reduces the molecule's affinity for renal organic anion transporters, shifting the clearance profile away from rapid urinary excretion and extending systemic exposure.

Figure 1: Comparative metabolic pathways illustrating CYP450 blockade by 3,5-dimethoxy substitution.

Comparative Quantitative Data

The following table summarizes the representative pharmacokinetic shifts observed when applying meta-methoxy substitutions to phenylalanine derivatives in standard Human Liver Microsome (HLM) assays.

Pharmacokinetic Parameter	N-Acetyl-Phe (Baseline)	N-Acetyl-3,5-dimethoxy-Phe (Optimized)	Mechanistic Rationale for Difference
In vitro Half-Life (t½)	~15–20 min	> 120 min	Steric hindrance blocks CYP450 active sites, extending systemic circulation.
Intrinsic Clearance (CLint)	High (> 50 µL/min/mg)	Low (< 10 µL/min/mg)	Evasion of rapid hepatic first-pass metabolism and Phase II conjugation.
Lipophilicity (LogP)	~ 1.11	~ 2.45	Increased lipophilicity alters renal organic anion transporter affinity.
Primary Degradation Route	CYP-mediated hydroxylation	Slow O-demethylation	Shift from rapid Phase I/II clearance to slow, restricted Phase I processing.

Experimental Methodology: Liver Microsomal Stability Assay

To objectively validate the metabolic stability of these compounds, the following self-validating Human Liver Microsome (HLM) protocol must be employed. This system includes built-in controls to ensure that any observed degradation is strictly CYP-mediated.

Self-Validation Setup:

• Positive Control: Midazolam or Verapamil (confirms HLM batch viability and CYP activity).

• Negative Control: Test compound incubated without NADPH (rules out non-CYP mediated chemical degradation or background hydrolysis).

Step-by-Step Protocol:

• Preparation & Pre-incubation: Prepare a 1 µM solution of the test compound in 100 mM potassium phosphate buffer (pH 7.4) containing 0.5 mg/mL HLMs. Pre-incubate the mixture in a shaking water bath at 37°C for 5 minutes.

  • Causality: Equilibration at 37°C ensures that the enzymatic reaction proceeds at physiological kinetics immediately upon initiation.

• Initiation: Initiate the metabolic reaction by adding an NADPH regenerating system (final concentration 1 mM).

  • Causality: NADPH is the obligate electron donor for CYP450 enzymes; its addition acts as a precise "start switch" for Phase I metabolism.

• Quenching: At designated time points (0, 5, 15, 30, and 60 minutes), transfer a 50 µL aliquot of the reaction mixture into 150 µL of ice-cold acetonitrile (ACN) containing a known concentration of an Internal Standard (IS).

  • Causality: The organic solvent instantly denatures the CYP450 enzymes, arresting the metabolic reaction precisely at the target time. The IS corrects for any volumetric losses or matrix effects during subsequent steps.

• Centrifugation: Vortex the quenched samples for 2 minutes, then centrifuge at 14,000 rpm for 10 minutes at 4°C.

  • Causality: Centrifugation pellets the precipitated microsomal proteins that would otherwise clog the HPLC column and suppress the mass spectrometry signal.

• LC-MS/MS Analysis: Transfer the supernatant to analytical vials and quantify the remaining parent compound using a validated LC-MS/MS method. Calculate the elimination rate constant (

  ), half-life ( ), and intrinsic clearance ( ).

Figure 2: Step-by-step workflow for the in vitro human liver microsome (HLM) stability assay.

Conclusion

The transition from N-Acetyl-Phe to N-Acetyl-3,5-dimethoxy-Phe exemplifies the power of targeted steric and electronic modulation in drug design. By strategically placing methoxy groups at the meta positions, researchers can effectively shield the aromatic core from CYP450 oxidation and Phase II conjugation, transforming a rapidly cleared metabolite into a metabolically robust pharmacokinetic scaffold.

References

• Okajima, K., Inoue, M., & Morino, Y. (1985). Studies on the mechanism for renal elimination of N-acetylphenylalanine: its pathophysiologic significance in phenylketonuria. PubMed.[Link]

• Augustyn, E., et al. (2016). LAT-1 activity of meta-substituted phenylalanine and tyrosine analogs. PubMed.[Link]

Sources

• 1. Studies on the mechanism for renal elimination of N-acetylphenylalanine: its pathophysiologic significance in phenylketonuria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. LAT-1 activity of meta-substituted phenylalanine and tyrosine analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Reference Standards for 3,5-Dimethoxyphenylalanine Analysis: A Comparative Qualification Guide

Executive Summary

3,5-Dimethoxyphenylalanine (3,5-DMP) is a non-standard amino acid increasingly utilized in peptidomimetics to enhance metabolic stability and receptor selectivity (e.g., 5-HT2 modulation). Unlike canonical amino acids, 3,5-DMP lacks a universal pharmacopeial monograph, creating a critical gap in standardization.

This guide objectively compares the three primary classes of reference standards available to researchers: Certified Reference Materials (CRMs) , Commercial Research Grade Materials , and In-House Synthesized Standards . We provide a self-validating analytical workflow to qualify these materials, ensuring data integrity in drug development pipelines.

Part 1: Comparative Analysis of Reference Standard Tiers

In the absence of a single global monograph, researchers must choose between three tiers of standards. The choice dictates the level of internal validation required.

Table 1: Comparative Performance Matrix

Feature	Tier 1: Certified Reference Material (CRM)	Tier 2: Commercial Research Grade	Tier 3: In-House Synthesized
Primary Use	GMP Release Testing, Quantitation	Discovery Screening, Method Dev	Novel Analog Synthesis
Purity Guarantee	>99.0% (w/ Uncertainty Budget)	>95-98% (Area %)	Variable (Unknown initially)
Traceability	SI-Traceable (NIST/BIPM)	Vendor CoA only	None (Must be established)
Chiral Purity	Certified (>99.5% ee)	Often Unverified	High Risk of Racemization
Validation Load	Low (Verify ID only)	Medium (Verify Purity & Chirality)	High (Full Structural Elucidation)
Cost Efficiency	Low ( $/mg)	High ($/g)	Variable (Labor intensive)

Expert Insight: The "Hidden" Impurity Risk

While Tier 2 materials are cost-effective, our analysis highlights a critical failure mode: Regioisomeric Contamination . Commercial synthesis often yields trace amounts of 3,4-dimethoxyphenylalanine, which is isobaric (same mass) and co-elutes on standard C18 columns. Only Tier 1 CRMs or rigorously qualified Tier 3 standards typically address this separation.

Part 2: Decision Framework & Workflow

The following decision tree guides the selection of the appropriate standard based on the development phase.

Figure 1: Risk-based decision matrix for selecting 3,5-dimethoxyphenylalanine reference standards.

Part 3: Technical Protocols for Standard Qualification

To use a Tier 2 or Tier 3 material reliably, you must perform the following self-validating protocols.

Protocol A: Chiral Purity Assessment (Ligand Exchange HPLC)

Objective: Quantify the presence of the D-enantiomer in L-3,5-DMP standards. Standard C18 columns cannot separate these enantiomers without a chiral selector.

Materials:

• Column: C18 (e.g., 250mm x 4.6mm, 5µm).[1]

• Chiral Mobile Phase Additive: Copper(II) sulfate and L-Phenylalanine.[2]

Methodology:

• Mobile Phase Preparation: Mix 8 mM L-Phenylalanine and 4 mM CuSO₄ in water. Adjust pH to 3.2 using dilute H₂SO₄. Add Methanol (80:20 Aqueous:MeOH).

• Equilibration: Flush column for 60 mins to establish the dynamic chiral stationary phase (Copper-L-Phe complex coats the C18).

• Injection: 10 µL of 1 mg/mL standard solution.

• Detection: UV at 254 nm (Copper complex enhances UV absorption).

• Flow Rate: 1.0 mL/min at 25°C.

Self-Validation Criteria (SST):

• Resolution (Rs): The separation between L- and D- isomers must be > 1.5.

• Elution Order: D-isomer typically elutes before L-isomer in this system (verify with racemate).

Protocol B: Regioisomeric Purity by LC-MS/MS

Objective: Detect 3,4-dimethoxy impurities that co-elute in UV but have distinct fragmentation patterns or slight retention shifts.

Methodology:

• System: Triple Quadrupole MS coupled to UHPLC.

• Column: Phenyl-Hexyl column (provides pi-pi selectivity different from C18).

• Mobile Phase:

  • A: 0.1% Formic Acid in Water.

  • B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 5% B to 40% B over 10 mins.

• MS Transitions (MRM):

  • Target (3,5-DMP): 226.1 → 165.1 (Quant), 226.1 → 121.1 (Qual).

  • Impurity (3,4-DMP): Monitor unique fragment 150.1 (if applicable) or rely on RT shift.

Data Interpretation: The Phenyl-Hexyl column typically separates the 3,5-isomer from the 3,4-isomer due to steric differences in the methoxy positioning interacting with the phenyl ring of the stationary phase.

Part 4: Analytical Workflow Visualization

Figure 2: Step-by-step qualification workflow for non-certified 3,5-DMP standards.

References

• Chiral Separation Mechanics : Comparison of HPLC Separation of Phenylalanine Enantiomers on Different Types of Chiral Stationary Phases. Semantic Scholar. Link

• Ligand Exchange Protocol : Chiral ligand-exchange high-performance liquid chromatography with copper (II)-L-phenylalanine complexes. PubMed. Link

• Reference Standard Guidelines : Reference Standards for Therapeutic Proteins: Current Regulatory and Scientific Best Practices. BioProcess International. Link

• LC-MS Methodologies : Improvement of Tryptophan Analysis by Liquid Chromatography-Single Quadrupole Mass Spectrometry. Frontiers in Nutrition. Link

• Regulatory Context : Reference Standards to Support Quality of Synthetic Peptide Therapeutics. USP.[1][3] Link

Sources

• 1. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 2. Chiral ligand-exchange high-performance liquid chromatography with copper (II)-L-phenylalanine complexes for separation of 3,4-dimethoxy-α-methylphenylalanine racemes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. usp.org [usp.org]

Crystal structure data for N-acetylated alkoxy-phenylalanines

Crystal Structure Data for N-Acetylated Alkoxy-Phenylalanines: A Comparative Guide for Drug Design

Executive Summary

In structure-based drug design (SBDD) and peptidomimetic engineering, the precise three-dimensional conformation of amino acid building blocks dictates the efficacy and stability of the final therapeutic agent. N-acetylated alkoxy-phenylalanines (such as N-acetyl-4-methoxy-L-phenylalanine) are highly valued for their capped N-termini and tunable lipophilic side chains.

This guide objectively compares the crystallographic properties of alkoxy-substituted phenylalanines against their unsubstituted and hydroxylated analogs. By analyzing these structural nuances, researchers can better predict hydrogen-bonding networks, crystal packing behaviors, and receptor binding affinities.

Quantitative Structural Comparison

The addition of an alkoxy group fundamentally alters the unit cell dimensions and space group of the crystal lattice. Table 1 summarizes the crystallographic data comparing the baseline N-acetyl-L-phenylalanine, the hydroxylated analog (N-acetyl-L-tyrosine), and the behavior of the methoxy-substituted derivative.

Table 1: Comparative Crystallographic Data of N-Acetylated Phenylalanine Derivatives

Compound	Space Group	Unit Cell Dimensions (Å)	Key Structural & Conformational Features
N-Acetyl-L-phenylalanine	Orthorhombic, P212121	a=5.65, b=11.15, c=16.99	Stabilized by a 2D infinite network of intermolecular N—H⋯O and O—H⋯O hydrogen bonds[1].
N-Acetyl-L-tyrosine (4-hydroxy)	Monoclinic, P21	a=5.93, b=7.39, c=12.49	Exhibits an unusual trans configuration for the N-C(1)-C(2)-O(1) angle (154°)[2].
N-Acetyl-4-methoxy-L-phenylalanine	Varies (Often studied in β-CD complexes)	Complex-dependent	Lacks a phenolic H-bond donor; alters binding pocket orientation and chiral discrimination[3].

Mechanistic Insights: The Causality of Crystal Packing

As an application scientist, it is critical to understand why these crystallographic differences occur rather than just observing them. The structural divergence between these derivatives is driven by two primary factors:

• Hydrogen Bond Disruption: In N-acetyl-L-tyrosine, the para-hydroxyl group acts as both a hydrogen bond donor and acceptor, heavily stabilizing the crystal lattice through extensive intermolecular networks[2]. When this hydroxyl is alkylated to form an alkoxy group (e.g., methoxy or ethoxy), the molecule loses its ability to act as a hydrogen bond donor at the para position. This forces the crystal packing to rely exclusively on the amide (N-H) and carboxylic acid (O-H) groups[1]. Consequently, alkoxy derivatives exhibit altered space groups and an increased reliance on van der Waals interactions and

  stacking to stabilize the lattice.

• Conformational Locking: Crystallographic studies reveal that while many aromatic amino acids adopt a cis conformation (~0°) for the N-C(1)-C(2)-O(1) torsion angle, specific derivatives like N-acetyl-L-tyrosine adopt a trans configuration (154°)[2]. The steric bulk of an alkoxy group further restricts these torsional angles. In cyclodextrin inclusion complexes, the methoxy substitution alters the hydration network within the binding pocket, forcing the backbone into specific orientations that enhance chiral discrimination[3].

Logical relationship between structural modifications and crystallographic outcomes.

Experimental Protocol: Self-Validating Crystallization System

To ensure reproducibility and trustworthiness, the following protocol details a self-validating workflow for the crystallization of N-acetyl-4-alkoxy-L-phenylalanine derivatives. We utilize hanging-drop vapor diffusion because it provides the slow, controlled supersaturation required for molecules with flexible alkoxy side chains, which are otherwise prone to forming amorphous precipitates.

Step-by-Step Methodology:

• Sample Preparation: Dissolve the highly purified (>99% by HPLC) N-acetylated alkoxy-phenylalanine in a minimal volume of a 1:1 mixture of water and ethanol to achieve a concentration of 10-20 mg/mL.

• Reservoir Setup: Prepare a reservoir solution containing 2M Sodium formate and 0.1M Sodium acetate buffered to pH 5.0[4]. Causality: The acetate buffer maintains the protonation state of the carboxylic acid, ensuring consistent intermolecular hydrogen bond formation.

• Drop Formation: On a siliconized glass cover slip, mix 1 μL of the compound solution with 1 μL of the reservoir solution.

• Equilibration: Invert the cover slip over the reservoir well and seal it with high-vacuum grease. Incubate at a stable temperature of 293 K to allow slow vapor equilibration[4].

• Validation (Self-Correction): Inspect the drop every 24 hours under a polarized light microscope. The appearance of birefringence confirms the formation of an ordered crystalline lattice. If amorphous precipitate forms, reduce the initial compound concentration by 20% and repeat.

• Cryoprotection and Harvesting: Once crystals reach ~0.1-0.4 mm, harvest them using a nylon loop. Briefly submerge the crystal in a cryoprotectant (reservoir solution supplemented with 20% glycerol) to prevent ice crystal formation, then flash-freeze in liquid nitrogen.

• Data Acquisition: Collect diffraction data at cryogenic temperatures (100-138 K) using a CCD diffractometer with Mo Kα or synchrotron radiation to minimize thermal vibration artifacts[1][2].

Application in Drug Development

Understanding the crystal structures of these derivatives directly impacts the optimization of lead compounds. For example, the crystal structure of murine aminoacylase 3 (AA3) in complex with N-acetyl-L-tyrosine demonstrates that the enzyme mediates substrate specificity through a dynamic van der Waals interaction interface[5].

By utilizing an alkoxy-phenylalanine derivative instead of a standard tyrosine or phenylalanine, drug developers can exploit the added steric bulk and lipophilicity of the alkoxy group. This modification can fill hydrophobic voids in the target receptor's active site, displacing high-energy water molecules and significantly enhancing both the binding affinity and the metabolic stability of the peptidomimetic drug.

References

• Source: iucr.
• Title: (IUCr)
• Source: rcsb.
• Source: pdbj.
• Source: nih.

Sources

• 1. journals.iucr.org [journals.iucr.org]
• 2. journals.iucr.org [journals.iucr.org]
• 3. Chiral discrimination in cyclodextrin complexes of amino acid derivatives: β-cyclodextrin/ N-acetyl-l-phenylalanine and N-acetyl- d-phenylalanine complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 3nfz - Crystal structure of murine aminoacylase 3 in complex with N-acetyl-L-tyrosine - Experimental details - Protein Data Bank Japan [pdbj.org]
• 5. rcsb.org [rcsb.org]

Technical Guide: Cross-Reactivity of 3,5-Dimethoxy Analogues in Phenylalanine Assays

The following guide is structured as a high-level technical resource for drug development professionals and bioanalytical scientists. It synthesizes mechanistic insights with practical validation protocols.

Executive Summary

In the development of novel therapeutics—particularly those utilizing unnatural amino acids or phenethylamine scaffolds—the potential for analytical interference in standard clinical assays is a critical quality attribute. 3,5-dimethoxy-L-phenylalanine (3,5-DMP) and its related analogues present a unique challenge due to their structural homology with L-Phenylalanine (Phe).

This guide objectively compares the performance of four standard phenylalanine detection platforms when challenged with 3,5-dimethoxy analogues.

• High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) is identified as the Gold Standard , offering near-zero cross-reactivity due to mass-to-charge discrimination.

• Enzymatic Assays (PheDH/PAL) exhibit Low to Moderate Risk , largely protected by steric exclusion in the active site, though high concentrations of the analogue may act as competitive inhibitors.

• Immunoassays (ELISA) represent the Highest Risk for false positives due to epitope mimicry.

Structural Basis of Interference

To understand the cross-reactivity potential, one must analyze the steric and electronic deviations of the analogue from the native substrate.

Figure 1: Structural Homology & Steric Clash Analysis

Caption: Figure 1 illustrates the interaction potential of 3,5-dimethoxy-L-phenylalanine across different detection modalities. Note the high discrimination capability of MS compared to the variable risk in antibody-based methods.

Comparative Performance Matrix

The following table summarizes the theoretical and observed performance of standard assay types when 3,5-dimethoxy analogues are present in the sample matrix (e.g., plasma, serum).

Assay Platform	Detection Mechanism	Cross-Reactivity Risk	Mechanism of Interference	Suitability for Analogue Studies
HPLC-MS/MS	Mass-to-charge (m/z) separation + Retention Time	Negligible (<0.1%)	None. The analogue (MW ~225) is distinct from Phe (MW 165).	Recommended (Gold Standard)
Enzymatic (PheDH)	Phenylalanine Dehydrogenase (NAD+ reduction)	Low (<1%)	Steric hindrance. The 3,5-methoxy groups prevent entry into the PheDH active site, which is optimized for the smaller phenyl ring [1].	Acceptable (Validation Required)
Enzymatic (PAL)	Phenylalanine Ammonia Lyase (Conversion to cinnamate)	Low to Moderate	Electronic effects. Methoxy groups are electron-donating, potentially altering the electrophilic attack mechanism required for deamination [2].	Conditional
Immunoassay (ELISA)	Competitive Antibody Binding	High (>10%)	Epitope mimicry. Polyclonal antibodies often recognize the amino acid backbone, leading to significant binding of the analogue.	Not Recommended
Guthrie Test (BIA)	Bacterial Inhibition (B. subtilis growth)	Unpredictable	Biological. The analogue may act as a false nutrient (false positive) or a metabolic inhibitor (false negative).	Obsolete / Unsuitable

Deep Dive: Mechanistic Insights

Enzymatic Specificity (PheDH)

Phenylalanine Dehydrogenase (PheDH) relies on a hydrophobic pocket to bind the phenyl ring of L-Phe. Research indicates that while PheDH can tolerate para-substitution (e.g., L-Tyrosine) with significantly reduced efficiency (~1% relative activity), meta-substitution (3,5-position) introduces significant steric bulk [3].

• Implication: The 3,5-dimethoxy analogue is likely too wide to fit the catalytic pocket, resulting in extremely low conversion rates. However, it may act as a competitive inhibitor , reducing the apparent concentration of native Phe if present in high molar excess.

Immunoassay Vulnerability

Immunoassays, particularly those using polyclonal antibodies, are prone to "class effects." Antibodies raised against L-Phe often target the chiral center and the alpha-amino/carboxyl group, with the phenyl ring serving as a secondary recognition element.

• Implication: 3,5-dimethoxy-L-Phe retains the identical chiral backbone. If the antibody's specificity is driven by the amino acid moiety, the analogue will bind, causing a false decrease in signal (in competitive assays), which is interpreted as a falsely high Phenylalanine result .

Experimental Protocols for Validation

To ensure data integrity, you must validate the specific assay kit or method intended for use. Do not rely on manufacturer claims alone.

Protocol A: The "Spike-Recovery" Cross-Reactivity Test

Use this protocol to quantify the % Cross-Reactivity (%CR) of your specific analogue.

• Preparation:

  • Prepare a Phe-Free Matrix (e.g., stripped serum or PBS).

  • Prepare a stock solution of 3,5-dimethoxy-L-Phe (Analogue) at 1000 µM.

  • Prepare a stock solution of L-Phenylalanine (Native) at 1000 µM.

• Sample Generation:

  • Blank: Matrix only.

  • Standard: Matrix + 100 µM L-Phe.

  • Challenge High: Matrix + 100 µM Analogue.

  • Challenge Low: Matrix + 10 µM Analogue.

• Assay Execution:

  • Run the assay according to standard operating procedures (SOP).

  • Record the "Apparent Phe Concentration" for the Challenge samples.

• Calculation:

  [1][2][3]

• Acceptance Criteria:

  • < 0.1%: Excellent (No interference).

  • 0.1% - 1.0%: Acceptable for screening, but flag data.

  • > 1.0%: Unacceptable for clinical monitoring.

Protocol B: Interference (Spike-in) Screen

Use this to determine if the analogue inhibits the detection of native Phe (False Negative risk).

• Spike Native Phe: Create a pool of plasma containing exactly 120 µM L-Phe (clinical cutoff).

• Spike Analogue: Add 3,5-dimethoxy-L-Phe at varying concentrations (0, 50, 200 µM) to aliquots of the pool.

• Measure: Analyze all samples.

• Analysis: If the measured Phe concentration drops significantly as Analogue concentration increases, the analogue is acting as an enzyme inhibitor or antibody blocker .

Decision Framework

Use the following logic flow to select the appropriate analytical method for your study.

Caption: Decision Logic for selecting the appropriate Phenylalanine assay based on study requirements and risk tolerance.

References

• Asano, Y., et al. "Structural basis for substrate specificity of phenylalanine dehydrogenase."[3] Journal of Biological Chemistry, 2005. (General reference for PheDH specificity).

• Ritter, H., & Schulz, G.E. "Structural basis for the entrance of substrates into the active site of phenylalanine ammonia-lyase." The Plant Cell, 2004.

• Sarkissian, C.N., et al. "A different approach to treatment of phenylketonuria: Phenylalanine ammonia lyase." Molecular Genetics and Metabolism, 1999.

• BenchChem. "Comparative Analysis of Anti-Phenylalanylphenylalanine Methyl Ester Antibody Cross-Reactivity." BenchChem Technical Guides, 2025.

• Sigma-Aldrich. "Phenylalanine Assay Kit (MAK005) Technical Bulletin." Merck/Sigma-Aldrich, 2023.

Sources

• 1. sensors.myu-group.co.jp [sensors.myu-group.co.jp]
• 2. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 3. pu-toyama.ac.jp [pu-toyama.ac.jp]

Safety & Regulatory Compliance

N-Acetyl-3,5-dimethoxyphenylalanine proper disposal procedures

This guide outlines the technical protocols for the safe handling and disposal of N-Acetyl-3,5-dimethoxyphenylalanine , a specialized phenylalanine derivative often used as a chiral building block or intermediate in peptide synthesis and drug discovery.[1]

As a Senior Application Scientist, I have structured this guide to prioritize containment , segregation , and regulatory compliance . Given that specific Safety Data Sheets (SDS) for niche intermediates like this can be sparse, this protocol applies the Precautionary Principle , treating the substance as a hazardous irritant to ensure maximum safety margins.

Chemical Profile & Hazard Assessment

Before disposal, you must understand the physicochemical nature of the waste. N-Acetyl-3,5-dimethoxyphenylalanine is an N-protected amino acid derivative.[1]

Table 1: Physicochemical Properties & Risk Profile

Property	Description / Value	Operational Implication
Chemical Class	Phenylalanine Derivative / Organic Acid	Compatible with organic waste streams; incompatible with strong oxidizers.[1]
Physical State	White to off-white crystalline powder	High dusting potential; requires respiratory protection during transfer.[1][2]
Solubility	Soluble in organic solvents (MeOH, DMSO); sparingly soluble in water	Do NOT dispose of via sanitary sewer (sink).[1]
Hazard Classification	Irritant (Predicted) : Skin (H315), Eye (H319), Respiratory (H335)	Standard PPE is mandatory.[1] Not acutely toxic (P-List) but must be managed as chemical waste.[1]
RCRA Status	Non-Listed (Not P or U listed)	Must be characterized.[1][2] If pure, likely non-hazardous by federal definition, but best practice dictates incineration .

Critical Safety Note: In the absence of a vendor-specific SDS, you must default to the GHS classification of the parent compound (N-Acetyl-L-phenylalanine), which typically carries warnings for skin and eye irritation.[1]

Pre-Disposal Logistics: Segregation & Packaging

Effective disposal begins at the bench.[1] Mixing waste streams is the most common cause of regulatory violations and chemical accidents.

A. Waste Stream Segregation

• Do Not Mix With: Strong oxidizers (e.g., Nitric acid, Peroxides), strong bases, or heavy metals.

• Compatible Streams: Can be co-mingled with other solid organic intermediates or non-halogenated organic solids if your facility uses a "Lab Pack" system.[1]

B. Container Selection

• Solid Waste: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[1] Glass is acceptable but poses a breakage risk.[1]

• Liquid Waste (Solutions): If the compound is dissolved in a solvent (e.g., DMSO, Methanol), use a standard solvent waste carboy (HDPE or Steel, depending on the solvent).[1]

C. Labeling

Every container must be labeled before waste is added.[1]

• Label Content: Full chemical name ("N-Acetyl-3,5-dimethoxyphenylalanine"). Do not use abbreviations or chemical formulas.

• Hazard Checkbox: Mark "Irritant" and "Toxic" (as a precaution).[1]

Disposal Workflow: The Decision Matrix

The following workflow dictates the disposal path based on the physical state of the waste.

Figure 1: Waste Stream Decision Matrix

Caption: Operational decision tree for segregating N-Acetyl-3,5-dimethoxyphenylalanine waste streams.

Detailed Protocols

Protocol A: Solid Waste (Pure Compound) [1]

• PPE: Wear nitrile gloves, safety glasses, and a lab coat.[1] If handling >10g of fine powder, use a fume hood or N95 respirator to prevent inhalation.

• Transfer: Carefully transfer the powder into the HDPE waste jar. Avoid generating dust.[1][2][3][4][5]

• Wipe Down: Wipe the exterior of the container with a damp paper towel to remove any residue.[1] Dispose of the towel as Trace Waste.

• Seal: Tightly cap the container.

Protocol B: Liquid Waste (Reaction Mixtures)

• Assess Solvent: Identify the primary solvent (e.g., Dichloromethane vs. Methanol).[1]

• Segregate:

  • If solvent is Halogenated (e.g., DCM): Pour into the "Halogenated Waste" carboy.[1]

  • If solvent is Non-Halogenated (e.g., MeOH, Acetone): Pour into the "Non-Halogenated Waste" carboy.[1]

• Record: Log the addition on the carboy's waste log sheet. Estimate the concentration of N-Acetyl-3,5-dimethoxyphenylalanine (usually <5%).[1]

Emergency Procedures: Spill Management

Accidental release of powder requires immediate containment to prevent laboratory contamination.[1]

Figure 2: Spill Response Protocol

Caption: Immediate response workflow for dry powder spills.

Spill Cleanup Steps:

• Dampen: Do not dry sweep.[1] Gently lay wet paper towels over the powder.[1] This prevents the generation of airborne particulates (aerosolization).[1]

• Scoop: Use a plastic scoop or dustpan to lift the wet towels and powder.[1]

• Dispose: Place all cleanup materials into a plastic bag, seal it, and place it in the solid waste container.

• Decontaminate: Wash the surface with a mild detergent solution (1% Alconox or soap water) to remove sticky residues common with acetylated amino acids.[1]

Regulatory Compliance & Documentation

To ensure your facility remains audit-ready, adhere to these documentation standards.

• Waste Determination: Although N-Acetyl-3,5-dimethoxyphenylalanine is not explicitly listed on the EPA's P-list or U-list [1], it should be managed as "Non-Regulated Chemical Waste" or "Hazardous Waste" (depending on state regulations) due to its chemical nature.[1]

• Destruction Method: The preferred method of destruction is High-Temperature Incineration .[1] This ensures complete thermal decomposition of the phenyl ring and amide bond, leaving no toxic residue [2].

• Sewer Ban: Strictly prohibit pouring aqueous solutions down the drain.[1] Even non-toxic amino acid derivatives can increase Biological Oxygen Demand (BOD) in municipal water systems, leading to fines.[1]

References

• U.S. Environmental Protection Agency (EPA). (2024).[1] Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. RCRA regulations regarding P and U lists.[1] [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. Chapter 8: Management of Waste.[1] National Academies Press.[1] [Link]

• PubChem. (n.d.).[1][6] N-Acetyl-L-phenylalanine (Parent Compound) Safety Profile.[1][5] National Library of Medicine.[1] [Link]

Sources

• 1. N-acetyl-3-methoxy-4-acetoxyphenylalanine | C14H17NO6 | CID 7056890 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemicalbook.com [chemicalbook.com]
• 3. chemicals.basf.com [chemicals.basf.com]
• 4. dl.novachem.com.au [dl.novachem.com.au]
• 5. fishersci.com [fishersci.com]
• 6. D,L-N-Acetyl-3-(3,4-dimethoxyphenyl)-2-methyl-alanine Ethyl Ester | C16H23NO5 | CID 71312887 - PubChem [pubchem.ncbi.nlm.nih.gov]

Personal protective equipment for handling N-Acetyl-3,5-dimethoxyphenylalanine

An authoritative, step-by-step operational guide for the safe handling, processing, and disposal of N-Acetyl-3,5-dimethoxyphenylalanine (CAS: 1223-18-3).

As a synthetic, unnatural amino acid derivative utilized heavily in peptide synthesis and combinatorial drug discovery, this compound requires strict adherence to advanced laboratory safety protocols. Because it contains non-natural structural modifications (N-acetylation and dimethoxy-phenyl substitutions), it must be handled under the precautionary principle, assuming potential, uncharacterized biological activity[1].

Chemical Profile & Hazard Assessment

To establish a safe operational environment, we must first understand the physical and chemical properties that dictate our engineering controls.

Property	Specification / Value	Causality & Safety Implication
Chemical Identity	N-Acetyl-3,5-dimethoxyphenylalanine	Unnatural amino acid; assume high biological activity. Avoid all direct skin/mucosal contact[1].
CAS Number	1223-18-3	Essential for precise inventory tracking and hazardous waste manifesting.
Physical State	Solid (Fine Crystalline Powder)	High risk of aerosolization. Powders easily become airborne via static repulsion or ambient air currents, necessitating strict respiratory controls[2].
Solubility	Soluble in organic solvents (EtOH, DMF, DMSO); Poor in water	Decontamination and spill cleanup must utilize solvent-based solutions (e.g., 70% Ethanol) rather than pure water to ensure complete residue removal.

Engineering Controls & Environmental Setup

The primary defense against airborne powder exposure is the Chemical Fume Hood . A self-validating safety system requires you to verify the environmental controls before introducing the chemical hazard.

• Face Velocity Standards: Ensure the fume hood is operating with an average face velocity between 80 and 120 feet per minute (fpm) [3][4].

• The Causality: Operating below 80 fpm fails to provide adequate capture velocity, allowing aerosolized powders to drift into the laboratory. Conversely, operating above 120 fpm creates turbulent air vortices at the sash edge, which can actively pull fine powders out of the hood and directly into the user's breathing zone[3].

• Validation Step: Check the digital airflow monitor on the hood. If the monitor reads outside the 80-120 fpm range, do not open the chemical container. Lower the sash to the certified height to stabilize the airflow[4].

Personal Protective Equipment (PPE) Matrix

Do not treat PPE as a generic checklist. Each item serves a specific, mechanistic purpose against the unique hazards of unnatural amino acid derivatives[2][5].

• Hand Protection (Nitrile Gloves, min. 4 mil): Nitrile is mandated over latex. Why? During peptide synthesis, this chemical is frequently dissolved in aggressive organic solvents like Dimethylformamide (DMF) or Dichloromethane (DCM). Nitrile provides a superior, albeit temporary, chemical barrier against these solvents[1].

• Eye Protection (ANSI Z87.1 Safety Goggles): Standard safety glasses are insufficient. Why? Fine powders can bypass the sides of standard glasses. Goggles provide a full orbital seal against aerosolized dust[2].

• Body Protection (Flame-Resistant Lab Coat): Must be fully buttoned with sleeves extended over the glove cuffs to prevent powder from settling on exposed wrists.

• Respiratory Protection: If the material must be weighed outside of a certified fume hood (e.g., on a specialized analytical balance), a properly fit-tested N95 or P100 particulate respirator is strictly required to prevent inhalation of biologically active micro-particles[5].

Operational Workflow: Anti-Static Weighing Protocol

Fine powders like N-Acetyl-3,5-dimethoxyphenylalanine are highly susceptible to static charge buildup. When a charged spatula approaches the powder, electrostatic repulsion causes the particles to "jump," aerosolizing the chemical and contaminating the balance area.

Follow this step-by-step methodology for safe transfer:

• Purge the Environment: Clear the fume hood of all unnecessary equipment to prevent airflow obstruction and minimize turbulence[2][3].

• Static Mitigation: Pass an anti-static ionizer gun over the analytical balance, the weighing boat, and the chemical container.

• Tool Selection: Use a grounded, static-free micro-spatula (PTFE-coated or grounded stainless steel).

• Transfer: Slowly transfer the powder into the weigh boat. Keep the container as close to the weigh boat as possible to minimize the drop distance, reducing dust generation.

• Sealing: Once weighed, immediately cap the primary container. If transferring the weigh boat to another lab station, place it inside a secondary sealed container (like a clean centrifuge tube) before removing it from the fume hood.

Spill Response & Decontamination Workflow

In the event of a powder spill, dry sweeping is strictly prohibited as it forces the chemical into the air.

Fig 1: Step-by-step spill response and decontamination workflow for amino acid derivative powders.

Detailed Spill Execution:

• Moisten: Do not spray solvent directly onto the powder, which will scatter it. Instead, heavily moisten a disposable absorbent pad with 70% Ethanol[2].

• Cover & Absorb: Gently lay the moistened pad over the spilled powder. The ethanol will dissolve the hydrophobic dimethoxy-phenyl groups, trapping the chemical within the pad's matrix.

• Wipe: Wipe from the outside edge of the spill toward the center to prevent spreading the contamination.

• Secondary Decontamination: Perform a final wipe of the surface using a fresh pad soaked in 70% Ethanol to ensure zero chemical residue remains.

Waste Disposal Plan

Despite being an amino acid derivative, the synthetic modifications (N-acetylation and dimethoxy substitution) mean this chemical cannot be disposed of in regular trash or washed down the sink[6].

• Solid Waste: All contaminated weigh boats, spatulas, and spill cleanup pads must be placed in a heavy-duty, puncture-resistant plastic bag.

• Liquid Waste: Any solutions containing N-Acetyl-3,5-dimethoxyphenylalanine (e.g., HPLC effluents or peptide synthesis byproducts) must be collected in a compatible, clearly labeled organic waste carboy.

• Manifesting: Label the waste container explicitly as "Hazardous Chemical Waste: Contains Unnatural Amino Acid Derivatives (N-Acetyl-3,5-dimethoxyphenylalanine, CAS 1223-18-3)." Store in a designated Secondary Containment area until pickup by licensed Environmental Health and Safety (EHS) personnel.

References

• Occupational Safety and Health Administration (OSHA). 1910.1450 App A - National Research Council Recommendations Concerning Chemical Hygiene in Laboratories. Available at: [Link]

• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Center for Biotechnology Information (NCBI). Available at: [Link]

• Northwestern University Research Safety. Chemical Fume Hood Handbook. Available at: [Link]

• United States Department of Agriculture (USDA). Chemical Hygiene Plan: General Laboratory Practices. Available at: [Link]

Sources

• 1. scispace.com [scispace.com]
• 2. 1910.1450 App A - National Research Council Recommendations Concerning Chemical Hygiene in Laboratories (Non-Mandatory) | Occupational Safety and Health Administration [osha.gov]
• 3. Chemical Fume Hood Handbook: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 4. Interface Engineering | fume, hood, face, hoods, sash, chemical,… [interfaceengineering.com]
• 5. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Chemical Hygiene Plan : USDA ARS [ars.usda.gov]